6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine in MGMT Inhibition

For Researchers, Scientists, and Drug Development Professionals

Abstract

O6-methylguanine-DNA methyltransferase (MGMT) is a critical DNA repair protein that plays a pivotal role in the resistance of cancer cells to alkylating chemotherapeutic agents. By removing alkyl adducts from the O6 position of guanine in DNA, MGMT shields cancer cells from the cytotoxic effects of these drugs. Consequently, the inhibition of MGMT has emerged as a key strategy to enhance the efficacy of alkylating agent chemotherapy. This guide provides a comprehensive technical overview of the mechanism of action of 6-((3-(aminomethyl)benzyl)oxy)-9H-purin-2-amine, a potent MGMT inhibitor. We will delve into its molecular interactions, the structural basis for its inhibitory activity, and the downstream cellular consequences of MGMT inhibition. Furthermore, we will present detailed experimental protocols for the validation of its mechanism, providing a robust framework for researchers in the field.

Introduction: The Central Role of MGMT in DNA Repair and Chemoresistance

Alkylating agents, such as temozolomide (TMZ), are a cornerstone of chemotherapy for various cancers, including glioblastoma.[1][2] These agents induce cytotoxicity by transferring alkyl groups to DNA bases, with the O6-alkylguanine adduct being one of the most cytotoxic and mutagenic lesions.[3][4] The DNA repair protein O6-methylguanine-DNA methyltransferase (MGMT) directly reverses this damage by transferring the alkyl group from the O6 position of guanine to a cysteine residue within its own active site.[4][5][6] This is a "suicide" mechanism, as the transfer results in the irreversible inactivation of the MGMT protein.[3][7][8]

High levels of MGMT activity in tumor cells are strongly correlated with resistance to alkylating agents.[3][4][9][10] Conversely, tumors with low or absent MGMT expression, often due to epigenetic silencing via promoter methylation, are more sensitive to these drugs.[3][9][11][12] This has made the methylation status of the MGMT promoter a critical predictive biomarker for the efficacy of temozolomide in glioblastoma patients.[3][11][13] The clear link between MGMT activity and chemoresistance has driven the development of MGMT inhibitors to be used as adjuvants to sensitize resistant tumors to alkylating agent therapy.[4][8][14]

The Inhibitor: 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine

6-((3-(aminomethyl)benzyl)oxy)-9H-purin-2-amine belongs to the class of O6-substituted guanine derivatives, which act as pseudosubstrates for MGMT.[15][16] Its core structure is analogous to O6-benzylguanine (O6-BG), a well-characterized MGMT inhibitor that has been evaluated in clinical trials.[5][13][15] The key structural features of 6-((3-(aminomethyl)benzyl)oxy)-9H-purin-2-amine are the guanine-like purine base and the benzyl group attached to the O6 position. The presence of an aminomethyl group at the meta-position of the benzyl ring is a significant modification. This substitution is intended to enhance water solubility and may also influence the binding affinity and inhibitory potency of the compound.[17][18]

Molecular Mechanism of MGMT Inhibition

The inhibitory action of 6-((3-(aminomethyl)benzyl)oxy)-9H-purin-2-amine is predicated on its ability to act as a pseudosubstrate for the MGMT enzyme. The process can be broken down into the following steps:

• Binding to the Active Site: The inhibitor, due to its structural similarity to O6-alkylguanine, binds to the active site of the MGMT protein. The guanine moiety of the inhibitor is recognized by the enzyme, positioning the benzyl group in proximity to the reactive cysteine residue (Cys145).

• Irreversible Benzyl Group Transfer: In a manner analogous to the repair of O6-alkylguanine, the MGMT enzyme attempts to "repair" the inhibitor. This involves the covalent transfer of the benzyl group from the inhibitor's O6 position to the thiol group of the Cys145 residue in the MGMT active site.[5][7]

• Enzyme Inactivation: This transfer of the benzyl group results in the formation of an S-benzylcysteine residue and the release of the guanine base.[5] The benzylation of the active site cysteine is an irreversible modification that renders the MGMT protein inactive.[5][14]

• Depletion of Cellular MGMT: As each molecule of the inhibitor inactivates one molecule of MGMT, the cellular pool of active MGMT is depleted. This depletion is stoichiometric, meaning that the extent of MGMT inhibition is directly proportional to the concentration of the inhibitor.[7]

The presence of the aminomethyl group at the meta-position of the benzyl ring has been shown in related compounds to significantly enhance the inactivation of MGMT.[17] This is likely due to the formation of additional hydrogen bonds between the aminomethyl group and residues within the MGMT active site, leading to a more stable inhibitor-enzyme complex and a more efficient transfer of the benzyl group.[17][19]

Caption: Diagram illustrating the pseudosubstrate mechanism of MGMT inactivation.

Experimental Validation of the Mechanism of Action

A series of well-established experimental protocols can be employed to validate the mechanism of action of 6-((3-(aminomethyl)benzyl)oxy)-9H-purin-2-amine as an MGMT inhibitor.

MGMT Activity Assay

This assay directly measures the enzymatic activity of MGMT in cell extracts or with purified protein. A common method involves the use of a radiolabeled DNA substrate containing O6-methylguanine.[20]

Protocol:

• Prepare Cell Lysates: Culture cancer cells with known MGMT expression (e.g., MGMT-proficient and MGMT-deficient cell lines as positive and negative controls). Harvest cells and prepare whole-cell extracts.

• Inhibitor Pre-incubation: Pre-incubate the cell lysates with varying concentrations of 6-((3-(aminomethyl)benzyl)oxy)-9H-purin-2-amine or a vehicle control for a defined period.

• Enzymatic Reaction: Initiate the reaction by adding a 32P-labeled oligonucleotide substrate containing a single O6-methylguanine residue.[20]

• Restriction Digest: The repair of the O6-methylguanine by active MGMT creates a recognition site for a specific restriction enzyme (e.g., Pst I).[20] Add the restriction enzyme to the reaction mixture.

• Analysis: Separate the reaction products by denaturing polyacrylamide gel electrophoresis (PAGE) and visualize by autoradiography. The amount of cleaved substrate is proportional to the MGMT activity.

• Data Interpretation: A dose-dependent decrease in the amount of cleaved substrate in the presence of the inhibitor confirms its inhibitory effect on MGMT activity.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method to confirm direct target engagement of a drug in a cellular context.[21][22][23] It relies on the principle that ligand binding can stabilize a protein against thermal denaturation.[23][24]

Protocol:

• Cell Treatment: Treat intact cells with 6-((3-(aminomethyl)benzyl)oxy)-9H-purin-2-amine or a vehicle control.

• Thermal Challenge: Heat the treated cells across a range of temperatures to induce protein denaturation and aggregation.[23][24]

• Cell Lysis and Fractionation: Lyse the cells and separate the soluble protein fraction from the precipitated aggregates by centrifugation.[23]

• Protein Detection: Detect the amount of soluble MGMT protein at each temperature using quantitative Western blotting.[23]

• Data Analysis: Plot the amount of soluble MGMT as a function of temperature. A shift in the melting curve to a higher temperature in the inhibitor-treated cells compared to the control indicates that the inhibitor has bound to and stabilized the MGMT protein, confirming target engagement.[22][25]

Caption: Workflow for experimental validation of MGMT inhibition.

Downstream Cellular Consequences of MGMT Inhibition

The inhibition of MGMT by 6-((3-(aminomethyl)benzyl)oxy)-9H-purin-2-amine has profound effects on cellular responses to alkylating agents.

• Increased DNA Damage: By preventing the repair of O6-alkylguanine lesions, MGMT inhibition leads to the persistence of these adducts in the DNA of cancer cells treated with alkylating agents.[2]

• Activation of Mismatch Repair (MMR) and Cell Cycle Arrest: The persistent O6-alkylguanine adducts can be recognized by the mismatch repair (MMR) system during DNA replication.[3][9] This can lead to futile repair cycles, the formation of DNA double-strand breaks, and ultimately, cell cycle arrest and apoptosis.[2][7]

• Sensitization to Chemotherapy: The accumulation of unrepaired DNA damage and the subsequent activation of cell death pathways result in a significant sensitization of cancer cells to the cytotoxic effects of alkylating agents.[14][16][26] This can overcome the inherent or acquired resistance of tumors with high MGMT expression.

Caption: Signaling pathway of MGMT inhibition and chemosensitization.

Conclusion

6-((3-(aminomethyl)benzyl)oxy)-9H-purin-2-amine is a potent MGMT inhibitor that acts as a pseudosubstrate, leading to the irreversible inactivation of the enzyme. Its mechanism of action is well-grounded in the established biochemistry of O6-substituted guanine derivatives. The presence of the aminomethyl group is anticipated to enhance its properties as an inhibitor. By depleting cellular MGMT, this compound effectively sensitizes cancer cells to the cytotoxic effects of alkylating chemotherapeutic agents. The experimental protocols outlined in this guide provide a clear path for the validation of its mechanism and the characterization of its cellular effects. Further investigation into this and similar compounds holds significant promise for improving the treatment outcomes for patients with chemoresistant cancers.

References

• Cellular thermal shift assay - Wikipedia. (n.d.). Retrieved March 25, 2026, from [Link]

• The Versatile Attributes of MGMT: Its Repair Mechanism, Crosstalk with Other DNA Repair Pathways, and Its Role in Cancer - MDPI. (2024, January 11). Retrieved March 25, 2026, from [Link]

• Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement - ACS Publications. (2023, March 26). Retrieved March 25, 2026, from [Link]

• The cellular thermal shift assay for evaluating drug target interactions in cells - PubMed. (2014, August 7). Retrieved March 25, 2026, from [Link]

• Cellular thermal shift and clickable chemical probe assays for the determination of drug-target engagement in live cells - Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). Retrieved March 25, 2026, from [Link]

• Blockade of MGMT Expression by O6 Benzyl Guanine Leads to Inhibition of Pancreatic Cancer Growth and Induction of Apoptosis - AACR Journals. (2009, September 30). Retrieved March 25, 2026, from [Link]

• Applications of the Cellular Thermal Shift Assay to Drug Discovery in Natural Products: A Review - MDPI. (2025, April 22). Retrieved March 25, 2026, from [Link]

• Monosaccharide-Linked Inhibitors of O6-Methylguanine-DNA Methyltransferase (MGMT): Synthesis, Molecular Modeling, and Structure−Activity Relationships | Journal of Medicinal Chemistry - ACS Publications. (2001, October 31). Retrieved March 25, 2026, from [Link]

• MGMT genomic rearrangements contribute to chemotherapy resistance in gliomas. (2025, November 11). Retrieved March 25, 2026, from [Link]

• The Versatile Attributes of MGMT: Its Repair Mechanism, Crosstalk with Other DNA Repair Pathways, and Its Role in Cancer - PubMed. (2024, January 11). Retrieved March 25, 2026, from [Link]

• O6-Methylguanine-DNA Methyltransferase (MGMT): Challenges and New Opportunities in Glioma Chemotherapy - Frontiers. (n.d.). Retrieved March 25, 2026, from [Link]

• Effect of O6-Substituted Guanine Analogs on O6-methylguanine DNA-methyltransferase Expression and Glioblastoma Cells Viability - PubMed. (n.d.). Retrieved March 25, 2026, from [Link]

• MGMT genomic rearrangements contribute to chemotherapy resistance in gliomas - PMC. (n.d.). Retrieved March 25, 2026, from [Link]

• DNA Repair Pathways in Cancer Therapy and Resistance - Frontiers. (2021, February 7). Retrieved March 25, 2026, from [Link]

• Mechanisms of Chemoresistance to Alkylating Agents in Malignant Glioma - AACR Journals. (2008, May 15). Retrieved March 25, 2026, from [Link]

• The O6-Methyguanine-DNA Methyltransferase Inhibitor O6-Benzylguanine Enhanced Activity of Temozolomide + Irinotecan Against Models of High-Risk Neuroblastoma - PMC. (n.d.). Retrieved March 25, 2026, from [Link]

• MGMT-activated DUB3 stabilizes MCL1 and drives chemoresistance in ovarian cancer | PNAS. (2019, February 4). Retrieved March 25, 2026, from [Link]

• DNA Repair Pathways and Human Cancer - Clinical Gate. (2015, April 9). Retrieved March 25, 2026, from [Link]

• The Role of MGMT in DNA Repair and Resistance to Alkylating Agents in Cancer Treatment - Longdom Publishing. (2024, March 15). Retrieved March 25, 2026, from [Link]

• Substitution of aminomethyl at the meta- position enhances the inactivation of O6-alkylguanine-DNA alkyltransferase by O6-benzylguanine - PMC. (n.d.). Retrieved March 25, 2026, from [Link]

• Identification of the Structural Features of Guanine Derivatives as MGMT Inhibitors Using 3D-QSAR Modeling Combined with Molecular Docking - Semantic Scholar. (2016, June 23). Retrieved March 25, 2026, from [Link]

• Expression of O6-Methylguanine-DNA Methyltransferase Examined by Alkyl-Transfer Assays, Methylation-Specific PCR and Western Blots in Tumors and Matched Normal Tissue - PMC. (n.d.). Retrieved March 25, 2026, from [Link]

• Identifying active and inhibitor-resistant MGMT variants for gene therapy - PMC - NIH. (2025, May 20). Retrieved March 25, 2026, from [Link]

• Experimental validation and functional response signature of... | Download Scientific Diagram - ResearchGate. (n.d.). Retrieved March 25, 2026, from [Link]

• MGMT Gene Methylation Assay - Labcorp. (n.d.). Retrieved March 25, 2026, from [Link]

• The potential use of O6-Benzylguanine, and O6-Methylguanine for the treatment of Alzheimer's Disease, and T. brucei group trypanosomes infections. (2022, August 13). Retrieved March 25, 2026, from [Link]

• Methylguanine-DNA Methyltransferase (MGMT) Assay - Pathology - Columbia University. (n.d.). Retrieved March 25, 2026, from [Link]

• MGMT function determines the differential response of ATR inhibitors with DNA-damaging agents in glioma stem cells for GBM therapy | Neuro-Oncology Advances | Oxford Academic. (2023, December 19). Retrieved March 25, 2026, from [Link]

• O6-methylguanine DNA methyltransferase (MGMT) expression in U1242 glioblastoma cells enhances in vitro clonogenicity, tumor implantation in vivo, and sensitivity to alisertib-carboplatin combination treatment - PMC. (2025, April 22). Retrieved March 25, 2026, from [Link]

• Identification of the Structural Features of Guanine Derivatives as MGMT Inhibitors Using 3D-QSAR Modeling Combined with Molecular Docking - PMC. (n.d.). Retrieved March 25, 2026, from [Link]

• The Versatile Attributes of MGMT: Its Repair Mechanism, Crosstalk with Other DNA Repair Pathways, and Its Role in Cancer - PMC. (n.d.). Retrieved March 25, 2026, from [Link]

• In Silico Prediction of O6-Methylguanine-DNA Methyltransferase Inhibitory Potency of Base Analogs with QSAR and Machine Learning Methods - MDPI. (2018, November 6). Retrieved March 25, 2026, from [Link]

• Clinical Trial Substantiates the Predictive Value of O-6-Methylguanine-DNA Methyltransferase Promoter Methylation in Glioblastoma Patients Treated with Temozolomide - AACR Journals. (2004, March 24). Retrieved March 25, 2026, from [Link]

• Inhibition of O6-methylguanine-DNA-methyltransferase (MGMT) by O 6 benzyl guanine - ResearchGate. (n.d.). Retrieved March 25, 2026, from [Link]

• What are MGMT inhibitors and how do they work? - Patsnap Synapse. (2024, June 21). Retrieved March 25, 2026, from [Link]

• 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine | C13H14N6O | CID - PubChem. (n.d.). Retrieved March 25, 2026, from [Link]

• 6-(3,5-Dimeth-oxy-benzyl-amino)-9-(oxan-2-yl)-9H-purine - PubMed. (2013, March 13). Retrieved March 25, 2026, from [Link]

• 9-Benzyl-6-benzylsulfanyl-9H-purin-2-amine - PMC. (n.d.). Retrieved March 25, 2026, from [Link]

• (PDF) 9-Benzyl-6-benzylsulfanyl-9H-purin-2-amine - ResearchGate. (n.d.). Retrieved March 25, 2026, from [Link]

• Purine–Hydrazone Scaffolds as Potential Dual EGFR/HER2 Inhibitors - MDPI. (2025, July 17). Retrieved March 25, 2026, from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. MGMT genomic rearrangements contribute to chemotherapy resistance in gliomas - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Identification of the Structural Features of Guanine Derivatives as MGMT Inhibitors Using 3D-QSAR Modeling Combined with Molecular Docking - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. The O6-Methyguanine-DNA Methyltransferase Inhibitor O6-Benzylguanine Enhanced Activity of Temozolomide + Irinotecan Against Models of High-Risk Neuroblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. aacrjournals.org [aacrjournals.org]
• 10. longdom.org [longdom.org]
• 11. Frontiers | O6-Methylguanine-DNA Methyltransferase (MGMT): Challenges and New Opportunities in Glioma Chemotherapy [frontiersin.org]
• 12. labcorp.com [labcorp.com]
• 13. aacrjournals.org [aacrjournals.org]
• 14. aacrjournals.org [aacrjournals.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Effect of O6-Substituted Guanine Analogs on O6-methylguanine DNA-methyltransferase Expression and Glioblastoma Cells Viability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Substitution of aminomethyl at the meta- position enhances the inactivation of O6-alkylguanine-DNA alkyltransferase by O6-benzylguanine - PMC [pmc.ncbi.nlm.nih.gov]
• 18. The Versatile Attributes of MGMT: Its Repair Mechanism, Crosstalk with Other DNA Repair Pathways, and Its Role in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]
• 20. sigmaaldrich.cn [sigmaaldrich.cn]
• 21. Cellular thermal shift assay - Wikipedia [en.wikipedia.org]
• 22. pubs.acs.org [pubs.acs.org]
• 23. The cellular thermal shift assay for evaluating drug target interactions in cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. mdpi.com [mdpi.com]
• 25. Cellular thermal shift and clickable chemical probe assays for the determination of drug-target engagement in live cells - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 26. Frontiers | DNA Repair Pathways in Cancer Therapy and Resistance [frontiersin.org]

An In-Depth Technical Guide to Characterizing the Binding Affinity of 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine to SNAP-tag Proteins

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to elucidate the binding and reaction kinetics of the benzylguanine derivative, 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine, with SNAP-tag proteins. As the efficiency of covalent protein labeling is paramount for numerous applications in cellular imaging, diagnostics, and therapeutics, a thorough understanding of the underlying binding affinity and reaction rates is critical. This document moves beyond a simple recitation of protocols to provide a deeper understanding of the experimental choices and the validation systems inherent in each described methodology.

Introduction: The Significance of Quantifying SNAP-tag Interactions

The SNAP-tag system, an engineered human O6-alkylguanine-DNA-alkyltransferase (hAGT), has revolutionized protein labeling through its ability to form a specific and covalent bond with O6-benzylguanine (BG) derivatives.[1][2][3] This technology allows for the precise attachment of a wide array of functional groups, such as fluorophores, biotin, or beads, to a protein of interest.[4] The molecule 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine is a BG derivative, and understanding its interaction with SNAP-tag is crucial for optimizing labeling protocols and for the development of novel probes and therapeutic agents.

The interaction between a BG derivative and SNAP-tag is a two-step process: an initial, reversible binding of the substrate to the protein's active site, followed by an irreversible covalent reaction that attaches the benzyl group to a reactive cysteine residue.[1][2] Therefore, a complete characterization of the "binding affinity" involves determining not only the initial binding event but also the rate of the subsequent covalent modification.

This guide will detail three powerful biophysical techniques to dissect this interaction: Isothermal Titration Calorimetry (ITC), Surface Plasmon Resonance (SPR), and Fluorescence Polarization (FP). Each method offers unique insights into the thermodynamics and kinetics of the binding and labeling reaction.

Physicochemical Properties of 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine

A foundational understanding of the ligand is essential for experimental design.

Property	Value	Source
Molecular Formula	C13H14N6O	PubChem
Molecular Weight	270.29 g/mol	PubChem
Synonyms	O6-[3-(Aminomethyl)benzyl]guanine	PubChem
Chemical Structure	See Figure 1	PubChem

Figure 1. Chemical structure of 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine.

The presence of the aminomethyl group on the benzyl ring is a key feature that may influence its binding to the SNAP-tag active site through additional electrostatic or hydrogen bonding interactions compared to unsubstituted benzylguanine.

Methodologies for Determining Binding Affinity and Reaction Kinetics

This section provides detailed protocols and the underlying rationale for three complementary techniques to characterize the interaction of 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine with SNAP-tag proteins.

Isothermal Titration Calorimetry (ITC)

ITC is a gold-standard, label-free technique that measures the heat released or absorbed during a binding event.[5] It provides a complete thermodynamic profile of the interaction, including the binding affinity (Ka), enthalpy (ΔH), entropy (ΔS), and stoichiometry (n).[5][6] In the context of SNAP-tag, ITC can be used to measure the thermodynamics of the initial, non-covalent binding step. To achieve this, a catalytically inactive mutant of SNAP-tag (e.g., C145A) should be used to prevent the subsequent covalent reaction.[2]

• Use of Catalytically Inactive SNAP-tag (C145A): To isolate and measure the thermodynamics of the initial reversible binding event, the covalent reaction must be prevented. The C145A mutation removes the reactive cysteine, thus inhibiting the transfer of the benzyl group.

• Buffer Matching: ITC is highly sensitive to heats of dilution. Therefore, the ligand and the protein must be in identical, well-matched buffers to minimize artifacts.[5]

• Concentration Regime: The concentration of the macromolecule in the cell should be at least 10 times the expected dissociation constant (Kd), and the ligand concentration in the syringe should be 10-20 times that of the macromolecule to ensure saturation is reached.[5]

• Protein Preparation: Express and purify the catalytically inactive SNAP-tag (C145A) protein. Ensure the protein is highly pure and aggregate-free by size-exclusion chromatography. Dialyze the protein extensively against the chosen ITC buffer (e.g., 50 mM Tris-HCl, 150 mM NaCl, pH 7.5).

• Ligand Preparation: Dissolve 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine in the same dialysis buffer. Ensure the final concentration is accurately determined, as errors in concentration will directly affect the determined stoichiometry and binding affinity.[5]

• ITC Experiment Setup:

  • Thoroughly degas all solutions.

  • Load the SNAP-tag (C145A) protein into the sample cell (typically 5-50 µM).[5]

  • Load the ligand into the injection syringe (typically 50-500 µM).[5]

  • Perform a series of small injections (e.g., 2 µL) of the ligand into the sample cell while monitoring the heat change.

• Data Analysis: The resulting data, a series of heat-change peaks for each injection, are integrated to generate a binding isotherm. This isotherm is then fitted to a suitable binding model (e.g., a one-site binding model) to extract the thermodynamic parameters (Ka, ΔH, and n). The Gibbs free energy (ΔG) and entropy (ΔS) can then be calculated using the equation: ΔG = -RTln(Ka) = ΔH - TΔS.[5]

Caption: Workflow for ITC analysis of SNAP-tag binding.

Surface Plasmon Resonance (SPR)

SPR is a label-free optical technique that measures changes in the refractive index at the surface of a sensor chip, allowing for real-time monitoring of biomolecular interactions.[7][8][9] It is a powerful tool for determining both the kinetics (association rate constant, ka, and dissociation rate constant, kd) and the affinity (equilibrium dissociation constant, KD) of an interaction.[10]

• Immobilization Strategy: The SNAP-tag protein is typically immobilized on the sensor chip, and the ligand is flowed over the surface as the analyte. This orientation allows for the direct observation of the ligand binding and dissociation.

• Use of Both Wild-Type and Inactive SNAP-tag: By running experiments with both the wild-type and the catalytically inactive (C145A) SNAP-tag, one can differentiate between the initial reversible binding and the subsequent covalent capture. With the C145A mutant, both association and dissociation phases will be observed. With the wild-type protein, the dissociation phase will be significantly attenuated due to covalent bond formation.

• Flow Rate and Analyte Concentration: The flow rate should be high enough to minimize mass transport limitations. A range of analyte concentrations should be tested to obtain a full kinetic profile.

• Chip Preparation and Protein Immobilization:

  • Select a suitable sensor chip (e.g., a CM5 chip for amine coupling).

  • Activate the chip surface using a mixture of N-hydroxysuccinimide (NHS) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

  • Immobilize the SNAP-tag protein (both wild-type and C145A on separate flow cells) to the chip surface via amine coupling.

  • Deactivate any remaining active esters with ethanolamine.

• Binding Analysis:

  • Prepare a series of dilutions of 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine in running buffer (e.g., HBS-EP+).

  • Inject the different concentrations of the analyte over the immobilized SNAP-tag surfaces at a constant flow rate.

  • Monitor the change in response units (RU) over time to generate sensorgrams. Each cycle consists of an association phase (analyte injection) and a dissociation phase (buffer flow).

• Data Analysis:

  • The resulting sensorgrams are fitted to a suitable kinetic model (e.g., a 1:1 Langmuir binding model) to determine the association rate constant (ka) and the dissociation rate constant (kd).

  • The equilibrium dissociation constant (KD) is calculated as the ratio of kd to ka.

Caption: Workflow for SPR analysis of SNAP-tag binding.

Fluorescence Polarization (FP)

FP is a solution-based technique that measures changes in the rotational speed of a fluorescently labeled molecule upon binding to a larger partner.[1][2][11] A small, fluorescently labeled ligand tumbles rapidly in solution, resulting in low polarization of emitted light. When bound to a larger protein, its rotation slows, leading to an increase in polarization.[12]

• Fluorescent Labeling of the Ligand: To use FP, the ligand, 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine, needs to be fluorescently labeled. The aminomethyl group provides a convenient handle for conjugation with a fluorophore (e.g., fluorescein isothiocyanate, FITC) without sterically hindering the benzylguanine moiety that interacts with the SNAP-tag active site.

• Competition Assay: A competition assay is a powerful application of FP.[1][2] In this setup, a fluorescently labeled version of the ligand is pre-incubated with the SNAP-tag protein. Then, increasing concentrations of the unlabeled ligand are added, which competes for binding and displaces the fluorescent ligand, causing a decrease in fluorescence polarization. This allows for the determination of the binding affinity of the unlabeled ligand.

• Kinetic Measurements: FP can also be used to measure the kinetics of the covalent reaction with wild-type SNAP-tag.[1] Upon covalent attachment, the fluorescent label becomes permanently associated with the protein, resulting in a stable, high polarization signal. The rate of this increase in polarization can be used to determine the reaction kinetics.

• Fluorescent Ligand Synthesis: Synthesize a fluorescently labeled version of 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine by reacting it with an amine-reactive fluorophore. Purify the fluorescent ligand by HPLC.

• Assay Setup:

  • In a multi-well plate, add a fixed concentration of SNAP-tag protein (C145A mutant for equilibrium binding) and a fixed concentration of the fluorescently labeled ligand.

  • Add increasing concentrations of the unlabeled 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine to the wells.

  • Incubate the plate to allow the binding to reach equilibrium.

• Measurement: Measure the fluorescence polarization of each well using a plate reader equipped with polarizers.

• Data Analysis: Plot the measured fluorescence polarization against the concentration of the unlabeled competitor. The resulting sigmoidal curve can be fitted to determine the IC50 value, which can then be converted to the inhibition constant (Ki), representing the binding affinity of the unlabeled ligand.

Caption: Principle of the FP competition assay.

Data Summary and Interpretation

The following table provides a hypothetical summary of the kind of data that would be generated from the described experiments.

Technique	SNAP-tag Variant	Parameter	Hypothetical Value	Interpretation
ITC	C145A	KD	5 µM	Moderate initial binding affinity.
ΔH	-10 kcal/mol	Enthalpically driven binding, likely due to hydrogen bonding and van der Waals interactions.
TΔS	-2 kcal/mol	Entropically unfavorable, possibly due to conformational restriction upon binding.
SPR	C145A	ka	1 x 105 M-1s-1	Relatively fast association rate.
kd	0.5 s-1	Moderately fast dissociation rate, consistent with a reversible interaction.
KD (kd/ka)	5 µM	Consistent with ITC data.
Wild-Type	kd	~0 s-1	No significant dissociation observed, confirming covalent bond formation.
FP	C145A	Ki	6 µM	Affinity of the unlabeled ligand, consistent with ITC and SPR.
Wild-Type	kapp	2 x 104 M-1s-1	Apparent second-order rate constant for the covalent reaction.

Conclusion

A multi-pronged approach utilizing ITC, SPR, and FP provides a comprehensive characterization of the binding and reaction of 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine with SNAP-tag proteins. By employing both wild-type and catalytically inactive SNAP-tag variants, it is possible to dissect the initial reversible binding event from the subsequent irreversible covalent modification. The insights gained from these studies are invaluable for the rational design of new chemical probes, for optimizing protein labeling strategies in complex biological systems, and for the development of targeted therapeutics.

References

• Analysis of protein-ligand interactions by fluorescence polarization - PMC - NIH. (n.d.). Retrieved from [Link]

• Isothermal Titration Calorimetry (ITC) - Center for Macromolecular Interactions. (n.d.). Retrieved from [Link]

• Fluorescence Polarization-based Measurement of Protein-Ligand Interaction in Fungal Cell Lysates - PMC. (n.d.). Retrieved from [Link]

• Kinetic and Structural Characterization of the Self-Labeling Protein Tags HaloTag7, SNAP-tag, and CLIP-tag. (2021). Biochemistry. Retrieved from [Link]

• The Covalent SNAP Tag for Protein Display Quantification and Low-pH Protein Engineering. (2020). ACS Synthetic Biology. Retrieved from [Link]

• The SNAP-tag technology revised: an effective chemo-enzymatic approach by using a universal azide-based substrate - PMC. (n.d.). Retrieved from [Link]

• Isothermal titration calorimetry for studying protein-ligand interactions - PubMed. (n.d.). Retrieved from [Link]

• Protein Ligand Interactions Using Surface Plasmon Resonance. (n.d.). Retrieved from [Link]

• Fluorescence Polarization (FP) | Molecular Devices. (n.d.). Retrieved from [Link]

• From Lab to Lead: Using Fluorescence Polarization in Drug Development - BellBrook Labs. (2025). Retrieved from [Link]

• PubChem. (n.d.). 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine. Retrieved from [Link]

• SNAP-tag - Wikipedia. (n.d.). Retrieved from [Link]

• Surface plasmon resonance: a useful technique for cell biologists to characterize biomolecular interactions. (2017). Molecular Biology of the Cell. Retrieved from [Link]

• A beginner's guide to surface plasmon resonance | The Biochemist - Portland Press. (2023). Retrieved from [Link]

• Use of Surface Plasmon Resonance (SPR) to Determine Binding Affinities and Kinetic Parameters Between Components Important in Fusion Machinery - PubMed. (n.d.). Retrieved from [Link]

Sources

• 1. Kinetic and structural characterization of the self-labeling protein tags HaloTag7, SNAP-tag and CLIP-tag | bioRxiv [biorxiv.org]
• 2. Kinetic and Structural Characterization of the Self-Labeling Protein Tags HaloTag7, SNAP-tag, and CLIP-tag - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The SNAP-tag technology revised: an effective chemo-enzymatic approach by using a universal azide-based substrate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Covalent SNAP Tag for Protein Display Quantification and Low-pH Protein Engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Conditional Control of Benzylguanine Reaction with the Self-Labeling SNAP-tag Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Conditional Control of Benzylguanine Reaction with the Self-Labeling SNAP-tag Protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The covalent SNAP tag for protein display quantification and low-pH protein engineering - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. royalsocietypublishing.org [royalsocietypublishing.org]
• 12. researchgate.net [researchgate.net]

Chemical properties and stability of 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine

As a Senior Application Scientist, I have designed this technical guide to bridge the gap between the theoretical chemical properties of 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine and its practical, bench-level application in drug development. This document bypasses generic overviews to deliver actionable, field-proven insights into its stability, mechanistic behavior, and conjugation workflows.

Structural Rationale & Chemical Identity

6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine (commonly referred to as O6-(3-aminomethylbenzyl)guanine or O6-3-AMBG) is a highly specialized, bifunctional derivative of the canonical DNA repair inhibitor O6-benzylguanine (O6-BG)[1].

While O6-BG is a potent inhibitor of the DNA repair enzyme O6-alkylguanine-DNA alkyltransferase (MGMT), its clinical utility is often limited by systemic toxicity and a lack of tumor selectivity. O6-3-AMBG was rationally designed to solve this limitation. By introducing an aminomethyl group (-CH2NH2) at the meta position of the benzyl ring, chemists created a versatile synthetic handle[2]. This primary amine allows for the covalent attachment of targeting ligands, fluorophores, or bioreductive masking groups (forming prodrugs) without disrupting the steric requirements necessary for the molecule to bind within the MGMT active site.

Mechanism of Action: Irreversible MGMT Inactivation

MGMT is a "suicide enzyme" that protects cells from alkylating agents (like Temozolomide or BCNU) by transferring alkyl groups from the O6 position of DNA guanine to its own active-site cysteine (Cys145)[3].

O6-3-AMBG acts as a pseudo-substrate. When the unmasked compound enters the cell, it docks into the MGMT binding pocket. The thiolate anion of Cys145 executes a nucleophilic (SN2) attack on the benzylic carbon of O6-3-AMBG. This irreversible S-alkylation transfers the 3-aminomethylbenzyl group to the enzyme, releasing 9H-purin-2-amine as a byproduct[1]. The alkylated MGMT undergoes a rapid conformational shift, which acts as a signal for ubiquitination and subsequent proteasomal degradation. Notably, variants of MGMT, such as the P140K mutant, exhibit resistance to this class of inhibitors because the bulky lysine residue physically blocks the active site[3].

Caption: S-alkylation mechanism of MGMT inactivation by O6-(3-AMBG) leading to proteasomal degradation.

Physicochemical Properties & Stability Profile

Understanding the stability of O6-3-AMBG is critical for assay reproducibility. The molecule contains two reactive centers: the acid-labile O6-ether linkage and the nucleophilic primary amine.

• Aqueous Stability: The ether linkage is stable at physiological pH (7.4) but undergoes rapid hydrolysis at pH < 3.0, yielding guanine and 3-(aminomethyl)benzyl alcohol.

• Oxidative Stability: The free primary amine is susceptible to atmospheric oxidation and can form Schiff bases if exposed to trace aldehydes in solvents.

• Storage Causality: To prevent autocatalytic degradation, the compound must be stored as a protonated salt (e.g., Hydrochloride or Trifluoroacetate) at -20°C under an inert argon atmosphere.

Table 1: Comparative Physicochemical Profile

Property	O6-Benzylguanine (O6-BG)	6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine
Molecular Weight	241.25 g/mol	270.30 g/mol
Aqueous Solubility (pH 7.4)	< 0.1 mg/mL (Highly lipophilic)	> 5.0 mg/mL (As HCl salt)
Conjugation Handle	None	Primary Amine (-CH2NH2)
MGMT IC50 (In vitro)	~0.1 μM	~0.15 μM
Predicted LogP	1.8	0.4

Synthetic Utility: Hypoxia-Activated Prodrugs (HAPs)

The most advanced application of O6-3-AMBG is its incorporation into Hypoxia-Activated Prodrugs (HAPs). By coupling the primary amine to an electron-withdrawing nitroaromatic trigger (such as a nitrobenzene or 2-nitroimidazole derivative) via an amide bond, the MGMT inhibitory activity is sterically shielded[2].

When this prodrug enters the hypoxic core of a solid tumor, 1-electron reductases (e.g., nitroreductases) reduce the nitro group to a hydroxylamine or amine. This triggers a self-immolative electronic cascade, cleaving the amide bond and releasing the active O6-3-AMBG payload specifically within the tumor microenvironment[2].

Caption: Workflow for the synthesis and bioreductive activation of O6-(3-AMBG) hypoxia-targeted prodrugs.

Core Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating specific checkpoints to verify success.

Protocol 1: Synthesis of Amide-Linked Hypoxia-Activated Prodrug

Causality Note: HATU is selected over standard EDC/NHS coupling due to the slight steric hindrance of the benzylic amine. DIPEA is used in a 3-fold excess to ensure complete deprotonation of the O6-3-AMBG TFA salt, which is critical for nucleophilic attack.

• Activation: Dissolve the nitroaromatic carboxylic acid trigger (1.1 eq) and HATU (1.2 eq) in anhydrous DMF (0.2 M concentration) under an Argon atmosphere.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA, 3.0 eq). Stir for 15 minutes at room temperature. Validation: The solution will typically transition to a pale yellow, indicating active ester formation.

• Coupling: Add O6-3-AMBG TFA salt (1.0 eq) dropwise to the activated mixture.

• Reaction Monitoring: Stir at room temperature for 4 hours. Validation: Monitor via LC-MS. The reaction is complete when the mass peak corresponding to free O6-3-AMBG (m/z 271 [M+H]+) disappears.

• Purification: Quench with cold water, extract with Ethyl Acetate (3x), dry over Na2SO4, and purify via reverse-phase preparative HPLC (Water/Acetonitrile gradient with 0.1% Formic Acid).

Protocol 2: In Vitro MGMT Depletion Assay (Western Blot)

Causality Note: A common pitfall in MGMT assays is lysing cells too early. While S-alkylation occurs within minutes, the subsequent ubiquitination and proteasomal degradation required to observe a loss of MGMT band intensity takes 1 to 2 hours.

• Cell Preparation: Seed U251 human glioblastoma cells (known high-MGMT expressors) in 6-well plates at 3×105 cells/well. Incubate overnight at 37°C, 5% CO2.

• Treatment: Replace media with fresh media containing varying concentrations of O6-3-AMBG (0.1 μM to 50 μM). Include a vehicle control (0.1% DMSO).

• Incubation: Incubate for exactly 2 hours .

• Lysis: Wash cells twice with ice-cold PBS. Lyse immediately on ice using RIPA buffer supplemented with a fresh protease inhibitor cocktail. Validation: Keep samples strictly at 4°C to prevent non-specific protein degradation.

• Quantification & Blotting: Quantify protein using a BCA assay. Resolve 20 μg of lysate per lane on a 10% SDS-PAGE gel. Transfer to a PVDF membrane.

• Detection: Probe with a primary anti-MGMT monoclonal antibody (1:1000) overnight at 4°C, followed by an HRP-conjugated secondary antibody. Visualize via chemiluminescence. Successful inhibition will show a dose-dependent disappearance of the ~22 kDa MGMT band.

References

• Incopat Patent Database.CN111925371B - Nitrobenzene-substituted O6-3-aminomethylbenzylguanine and its preparation method and application.
• APExBIO.O6-Benzylguanine - DNA Repair Inhibitor Properties and Assays.
• National Institutes of Health (NIH) PMC.Identifying active and inhibitor-resistant MGMT variants for gene therapy.

Sources

• 1. apexbt.com [apexbt.com]
• 2. incoPat Patents [incopat.com]
• 3. Identifying active and inhibitor-resistant MGMT variants for gene therapy - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Structural Analysis of 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine Protein Complexes

For Researchers, Scientists, and Drug Development Professionals

Abstract

The purine scaffold is a cornerstone in the development of kinase inhibitors and other therapeutic agents, demonstrating significant potential in anticancer drug design.[1] This guide provides a comprehensive technical overview of the methodologies employed in the structural analysis of protein complexes with 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine, a purine derivative with potential therapeutic applications. We will delve into the rationale behind experimental design, from initial protein target identification and complex preparation to high-resolution structural elucidation using techniques such as X-ray crystallography and cryo-electron microscopy (cryo-EM). Furthermore, this guide will cover the critical role of computational modeling in predicting and interpreting the molecular interactions that govern these complexes. By integrating established protocols with expert insights, this document aims to equip researchers with the knowledge to navigate the complexities of structural biology in drug discovery.

Introduction: The Significance of Purine Analogs in Drug Discovery

Purine-based compounds are a privileged class of molecules in medicinal chemistry, with numerous approved drugs and clinical candidates featuring this heterocyclic core.[1] Their structural resemblance to endogenous purines allows them to interact with a wide array of biological targets, most notably protein kinases.[1] Deregulation of kinase activity is a hallmark of many diseases, including cancer, making them a prime target for therapeutic intervention.[1] 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine, also known as O6-[3-(Aminomethyl)benzyl]guanine, belongs to the family of 6-alkoxypurine derivatives, which have been explored as potent inhibitors of various kinases, including Cyclin-Dependent Kinases (CDKs).[2][3][4]

The aminomethylbenzyl group at the 6-position of the purine ring offers a versatile point for chemical modification, allowing for the fine-tuning of potency and selectivity. Understanding the precise three-dimensional arrangement of this compound within the active site of its target proteins is paramount for rational drug design and optimization. This guide will provide a detailed roadmap for achieving this through a multi-faceted approach to structural analysis.

Target Identification and Rationale

The initial and most critical step is the identification of the protein target(s) of 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine. Given its structural class, Cyclin-Dependent Kinases (CDKs) are a logical starting point for investigation. CDKs are key regulators of the cell cycle, and their aberrant activity is frequently observed in cancer.[4] Specifically, CDK2 has been a target for 6-alkoxy-2-aminopurine derivatives.[2][3][4][5]

Key Considerations for Target Validation:

• Biochemical Assays: Initial screening should involve in vitro kinase assays against a panel of CDKs and other relevant kinases to determine the inhibitory profile (IC50 values) of the compound.

• Cell-Based Assays: Cellular assays are crucial to confirm that the compound's in vitro activity translates to a desired biological effect, such as cell cycle arrest or apoptosis in cancer cell lines.[1]

• Computational Prediction: Molecular docking studies can provide initial hypotheses about the binding mode of the compound to various kinases, helping to prioritize targets for experimental validation.

Preparation of Protein-Ligand Complexes: The Foundation for Structural Studies

Obtaining high-quality, stable protein-ligand complexes is a prerequisite for any successful structural analysis. This section outlines the essential steps from protein expression and purification to the formation of the complex.

Protein Expression and Purification

The choice of expression system (e.g., bacterial, insect, or mammalian cells) will depend on the specific protein target and its requirements for proper folding and post-translational modifications. For many kinases, bacterial expression systems like E. coli are often sufficient and cost-effective.

A Generalized Protocol for Kinase Expression and Purification:

• Gene Cloning: The gene encoding the target kinase is cloned into a suitable expression vector, often with an affinity tag (e.g., His-tag, GST-tag) to facilitate purification.

• Protein Expression: The expression vector is transformed into the chosen host cells. Protein expression is induced under optimized conditions (e.g., temperature, inducer concentration).

• Cell Lysis: The cells are harvested and lysed to release the protein.

• Affinity Chromatography: The crude lysate is passed over a resin that specifically binds the affinity tag, allowing for the initial capture and purification of the target protein.

• Tag Removal (Optional): If the affinity tag is not desired for the final protein construct, it can be cleaved using a specific protease.

• Size-Exclusion Chromatography (SEC): This final purification step separates the target protein from any remaining contaminants and aggregates, ensuring a homogenous sample for complex formation.

Complex Formation and Verification

Once the purified protein is obtained, the next step is to form the complex with 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine.

Protocol for Complex Formation:

• Ligand Preparation: The compound should be dissolved in a suitable solvent (e.g., DMSO) to create a stock solution.

• Incubation: The purified protein is incubated with a molar excess of the ligand to ensure saturation of the binding sites. The optimal incubation time and temperature should be determined empirically.

• Verification of Binding: Techniques such as Isothermal Titration Calorimetry (ITC), Surface Plasmon Resonance (SPR), or thermal shift assays can be used to confirm binding and determine the binding affinity (Kd).

High-Resolution Structural Elucidation: Visualizing the Interaction

With a stable and verified protein-ligand complex in hand, the next stage is to determine its three-dimensional structure at or near atomic resolution. X-ray crystallography and cryo-electron microscopy are the two primary techniques for this purpose.

X-Ray Crystallography: The Gold Standard for Atomic Detail

X-ray crystallography has long been the cornerstone of structure-based drug design, providing highly detailed information about protein-ligand interactions.[6] The process involves growing a single, well-ordered crystal of the protein-ligand complex and then diffracting X-rays through it.

3.1.1. Crystallization of the Protein-Ligand Complex

This is often the most challenging and unpredictable step in the crystallographic workflow. It involves screening a wide range of conditions to find the optimal environment for crystal growth.

Experimental Workflow for Crystallization:

Key Experimental Considerations:

• Protein Concentration: A high protein concentration is generally required for crystallization.

• Precipitating Agents: These agents (e.g., polyethylene glycol, salts) reduce the solubility of the protein, promoting crystallization.

• Additives: Small molecules can sometimes be included to improve crystal quality.[7]

• Temperature: Crystallization is often performed at different temperatures to explore a wider range of conditions.

3.1.2. Data Collection and Structure Determination

Once suitable crystals are obtained, they are exposed to a high-intensity X-ray beam, typically at a synchrotron facility. The resulting diffraction pattern is used to calculate an electron density map, into which the atomic model of the protein-ligand complex is built and refined.

Data Analysis and Validation:

• Resolution: A key indicator of the quality of the crystallographic data. Higher resolution (smaller Å value) allows for more precise atomic modeling.

• R-factors (R-work and R-free): Statistical measures that indicate how well the atomic model fits the experimental data.

• Electron Density Maps: Visual inspection of the electron density map is crucial to confirm the placement and conformation of the ligand within the binding site.[8]

Cryo-Electron Microscopy (Cryo-EM): An Emerging Powerhouse

Cryo-EM has undergone a "resolution revolution" in recent years, making it a powerful alternative to X-ray crystallography, particularly for large and flexible protein complexes.[9][10][11] This technique involves flash-freezing the protein-ligand complex in a thin layer of vitreous ice and then imaging the individual particles with an electron microscope.

3.2.1. Sample Preparation and Data Acquisition

Workflow for Cryo-EM Sample Preparation and Imaging:

Advantages of Cryo-EM:

• No Crystallization Required: This is a major advantage for proteins that are difficult to crystallize.[12]

• Near-Native State: The flash-freezing process preserves the sample in a state that is close to its physiological condition.[12]

• Analysis of Conformational Heterogeneity: Cryo-EM can capture different conformational states of a protein complex, providing insights into its dynamics.[12]

3.2.2. Image Processing and Structure Refinement

The raw images from the electron microscope are processed to identify individual particles, which are then aligned and averaged to generate a high-resolution 3D reconstruction of the protein-ligand complex.

Data Processing Steps:

• Motion Correction: Corrects for any movement of the sample during imaging.

• Contrast Transfer Function (CTF) Estimation: Corrects for aberrations in the electron microscope.

• Particle Picking: Identifies individual protein particles from the micrographs.

• 2D Classification: Groups similar particle views together.

• 3D Reconstruction and Refinement: Generates the final 3D density map.

Computational Modeling: Predicting and Rationalizing Binding

Computational methods are indispensable tools in modern drug discovery, providing valuable insights that complement experimental data.

Molecular Docking

Molecular docking is a computational technique used to predict the preferred orientation of a ligand when bound to a protein target. It is a valuable tool for generating initial hypotheses about the binding mode of 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine to its target kinases.

Typical Docking Workflow:

• Preparation of Protein and Ligand Structures: The 3D structures of the protein and ligand are prepared for docking, which includes adding hydrogen atoms and assigning partial charges.

• Definition of the Binding Site: The region of the protein where the ligand is expected to bind is defined.

• Docking Simulation: A docking algorithm samples different conformations and orientations of the ligand within the binding site and scores them based on their predicted binding affinity.

• Analysis of Docking Poses: The top-scoring docking poses are analyzed to identify key molecular interactions.

Molecular Dynamics (MD) Simulations

MD simulations provide a dynamic view of the protein-ligand complex, allowing researchers to study its flexibility and the stability of the interactions over time. This can provide a more realistic picture of the binding event than static docking poses.

Insights from MD Simulations:

• Stability of Ligand Binding: Assess whether the ligand remains stably bound in the active site over the course of the simulation.

• Conformational Changes: Observe any changes in the conformation of the protein or ligand upon binding.

• Role of Water Molecules: Investigate the role of water molecules in mediating protein-ligand interactions.

Data Interpretation and Structure-Activity Relationship (SAR) Analysis

The ultimate goal of structural analysis is to understand the molecular basis of a compound's activity and to use this knowledge to design improved molecules.

Analysis of Key Interactions

The high-resolution structure of the protein-ligand complex will reveal the specific interactions that are responsible for binding. These can include:

• Hydrogen Bonds: These are crucial for the specificity of molecular recognition.

• Hydrophobic Interactions: These play a major role in the overall binding affinity.

• Pi-Stacking Interactions: These can occur between aromatic rings in the ligand and the protein.

• Salt Bridges: These are electrostatic interactions between charged residues.

Guiding Lead Optimization

The structural information can be used to guide the chemical synthesis of new analogs with improved properties. For example, if the structure reveals an unoccupied pocket in the binding site, a chemist could design a new analog with a substituent that extends into this pocket to form additional favorable interactions. This iterative process of structure determination and chemical synthesis is at the heart of structure-based drug design.

Quantitative Data Summary

Technique	Resolution Range	Key Information Provided	Throughput
X-Ray Crystallography	Typically 1.5 - 3.5 Å	Atomic coordinates, detailed molecular interactions, solvent structure.	Lower
Cryo-Electron Microscopy	Typically 2.5 - 5 Å	Overall architecture, domain organization, conformational states.	Higher
Molecular Docking	N/A	Predicted binding mode, key interactions, relative binding affinity.	High
Molecular Dynamics	N/A	Dynamic stability of the complex, conformational flexibility, role of water.	Low

Conclusion

The structural analysis of protein complexes of 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine is a multifaceted endeavor that requires a combination of experimental and computational approaches. This guide has provided a comprehensive overview of the key methodologies involved, from target identification and complex preparation to high-resolution structure determination and computational modeling. By leveraging these powerful techniques, researchers can gain a deep understanding of the molecular mechanisms underlying the activity of this promising purine analog, thereby accelerating the development of new and improved therapeutic agents. The integration of these structural insights into the drug discovery pipeline is essential for the rational design of next-generation kinase inhibitors and other targeted therapies.

References

• Design synthesis and biological evaluation of 6-alkoxypurine derivatives as kinase inhibitors. (2019, November 23).
• Cyclin-Dependent Kinase (CDK) Inhibitors: Structure–Activity Relationships and Insights into the CDK-2 Selectivity of 6-Substituted 2-Arylaminopurines - PMC. (n.d.).
• Emerging approaches to CDK inhibitor development, a structural perspective - PMC - NIH. (n.d.).
• X-ray crystallography: Assessment and validation of protein-small molecule complexes for drug discovery - PMC. (n.d.).
• Elucidating Binding Selectivity in Cyclin-Dependent Kinases (CDKs) 4, 6, and 9: Development of Highly Potent and Selective CDK4/9 Inhibitors | ChemRxiv. (2024, July 23).
• The discovery of a new structural class of cyclin-dependent kinase inhibitors, aminoimidazo[1,2-a]pyridines - AACR Journals. (2004, January 28).
• Structural insights into the functional diversity of the CDK–cyclin family | Open Biology. (2018, September 5).
• Structural Basis for Design of New Purine-Based Inhibitors Targeting the Hydrophobic Binding Pocket of Hsp90 - MDPI. (2020, December 9).
• The Role of Small Molecule Additives and Chemical Modification in Protein Crystallization. (2011, March 16).
• 6-(3,5-Dimeth-oxy-benzyl-amino)-9-(oxan-2-yl)-9H-purine - PubMed. (2013, March 13).
• A revised synthesis of 6-alkoxy-2-aminopurines with late-stage convergence allowing for increased molecular complexity - New Journal of Chemistry (RSC Publishing). (n.d.).
• The use of small-molecule structures to complement protein–ligand crystal structures in drug discovery - IUCr Journals. (2017, March 15).
• Structures of purine base analogs, compared with adenine, cytosine, and... - ResearchGate. (n.d.).
• Structural Analysis of Protein Complexes by Cryo Electron Microscopy - PubMed. (n.d.).
• Cryo-EM-Guided Binding Pocket Optimization for Small Molecule Drugs. (n.d.).
• Small molecule crystallography - Excillum. (n.d.).
• Structure of some of the purine analogs discussed in this article. Only... - ResearchGate. (n.d.).
• A revised synthesis of 6-alkoxy-2-aminopurines with late-stage convergence allowing for increased molecular complexity - ChemRxiv. (n.d.).
• A revised synthesis of 6-alkoxy-2-aminopurines with late-stage convergence allowing for increased molecular complexity - RSC Publishing. (2022, August 16).
• Protein Crystallography & Stucture-Based Drug Design | Bruker. (n.d.).
• A revised synthesis of 6-alkoxy-2-aminopurines with late-stage convergence allowing for increased molecular complexity | Request PDF - ResearchGate. (n.d.).
• Bottom-up structural proteomics: cryoEM of protein complexes enriched from the cellular milieu - PMC. (n.d.).
• Structure of purine and its analogues - ResearchGate. (n.d.).
• Synthesis and Cytotoxic Activity of the Derivatives of N-(Purin-6-yl)aminopolymethylene Carboxylic Acids and Related Compounds - MDPI. (2023, February 15).
• 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine | C13H14N6O | CID - PubChem. (n.d.).
• Synthesis and Biological Activity of Novel 6-Substituted Purine Derivatives - ResearchGate. (n.d.).
• 6-((4-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine (CAS No: 674799-96-3) API Intermediate Manufacturers - apicule. (n.d.).
• High-resolution cryo-EM structures of small protein–ligand complexes near the theoretical size limit | bioRxiv. (2025, July 4).
• Functional and Structural Characterization of Purine Nucleoside Phosphorylase from Kluyveromyces lactis and Its Potential Applications in Reducing Purine Content in Food - PMC. (2016, October 21).
• Cryo-EM: Protein complexes in focus - eLife. (2016, April 28).
• Computational study of Amino-Modified Perillyl Alcohol compounds as an Activation of Apoptosis to Tumor Cells. (n.d.).
• Potent, selective, and highly membrane permeable inhibitors of human neuronal nitric oxide synt - eScholarship. (2025, July 1).
• New Inhibitors of Bcr-Abl Based on 2,6,9-Trisubstituted Purine Scaffold Elicit Cytotoxicity in Chronic Myeloid Leukemia-Derived Cell Lines Sensitive and Resistant to TKIs - MDPI. (2024, May 11).
• Synthesis and biological studies on ovarian cancer cells of new heterocyclic molecules inspired by MIM1, an inhibitor of the anti-apoptotic protein Mcl-1 - RSC Publishing. (n.d.).
• 6-[[4-(Aminomethyl)benzyl]oxy]-9H-purin-2-amine | 674799-96-3 | Tokyo Chemical Industry - Tokyo Chemical Industry. (n.d.).
• 6-((4-(aminomethyl)benzyl)oxy)-9H-purin-2-amine. (n.d.).
• US8865730B2 - Polymorphic forms of (S)-2-(1-(9H-purin-6-ylamino)propyl) - Google Patents. (n.d.).

Sources

• 1. researchgate.net [researchgate.net]
• 2. A revised synthesis of 6-alkoxy-2-aminopurines with late-stage convergence allowing for increased molecular complexity - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. A revised synthesis of 6-alkoxy-2-aminopurines with late-stage convergence allowing for increased molecular complexity - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. X-ray crystallography: Assessment and validation of protein-small molecule complexes for drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Structural Basis for Design of New Purine-Based Inhibitors Targeting the Hydrophobic Binding Pocket of Hsp90 | MDPI [mdpi.com]
• 9. Emerging approaches to CDK inhibitor development, a structural perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Structural Analysis of Protein Complexes by Cryo Electron Microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Cryo-EM: Protein complexes in focus | eLife [elifesciences.org]
• 12. creative-diagnostics.com [creative-diagnostics.com]

Pharmacokinetics of aminomethyl-substituted O6-benzylguanine inhibitors

Pharmacokinetics and Structural Dynamics of Aminomethyl-Substituted O6 -Benzylguanine Inhibitors

Executive Summary

Resistance to alkylating chemotherapeutic agents, such as temozolomide and 1,3-bis(2-chloroethyl)-1-nitrosourea (BCNU), is primarily driven by the DNA repair protein O6 -alkylguanine-DNA alkyltransferase (MGMT or AGT)[1]. While O6 -benzylguanine ( O6 -BG) serves as a potent pseudosubstrate that irreversibly inactivates MGMT, its clinical utility is severely bottlenecked by poor aqueous solubility and suboptimal pharmacokinetics[2][3]. To overcome these limitations, aminomethyl-substituted O6 -benzylguanine derivatives have been engineered.

This technical guide provides an in-depth analysis of the structure-activity relationships (SAR), pharmacokinetic (PK) profiling, and experimental methodologies critical for evaluating these next-generation MGMT inhibitors.

Mechanistic Grounding: The MGMT Inactivation Pathway

MGMT is a unique repair protein that operates via a single-step, stoichiometric reaction. It removes alkyl adducts from the O6 -position of DNA guanine by transferring the alkyl group to a reactive cysteine residue (Cys145) within its own active site[1][2]. This transfer irreversibly inactivates the MGMT protein, which is subsequently targeted for ubiquitin-mediated degradation[1].

O6 -BG and its aminomethyl derivatives exploit this mechanism by acting as competitive pseudosubstrates. The enzyme attacks the benzyl carbon of the inhibitor, resulting in the formation of S-benzylcysteine at Cys145, thereby leaving the tumor cells vulnerable to alkylating chemotherapy[4].

Biochemical pathway of MGMT inactivation by aminomethyl-O6-BG.

Structural Optimization: The Aminomethyl Advantage

The parent compound, O6 -BG, suffers from limited water solubility, complicating intravenous formulation[5][6]. The introduction of an aminomethyl group ( −CH2​NH2​ ) onto the benzyl ring was designed to enhance aqueous solubility while maintaining or improving binding affinity to the MGMT active site[2].

However, the positional isomerism of the aminomethyl group dictates the inhibitor's efficacy due to the strict spatial constraints of the MGMT binding pocket:

• Ortho-Substitution : Placing the aminomethyl group at the ortho-position ( O6 -[2-(aminomethyl)benzyl]guanine) virtually eliminates inhibitory activity. Molecular modeling indicates that this position causes a severe steric clash within the active site, preventing the necessary alignment for the Cys145 nucleophilic attack[2].

• Meta-Substitution : The meta-substitution ( O6 -[3-(aminomethyl)benzyl]guanine) greatly enhances the inactivation of MGMT compared to the parent O6 -BG[2][4]. The amino group in this specific orientation generates an additional stabilizing hydrogen bond with the protein backbone, anchoring the pseudosubstrate optimally for benzyl transfer[2].

• Para-Substitution : Substitution at the para-position has little to no enhancing effect, as the functional group projects out of the binding pocket, failing to form additional stabilizing interactions[2][4].

Structural Activity Relationship (SAR) logic for aminomethyl positioning.

Table 1: SAR and Efficacy of Substituted O6 -Benzylguanines

Compound	Substitution Position	Relative MGMT Inactivation Potency	Primary Structural Effect
O6 -Benzylguanine (Parent)	None	Baseline (1x)	Standard pseudosubstrate binding[2]
O6 -[2-(aminomethyl)benzyl]guanine	Ortho	< 0.05x	Severe steric clash preventing binding[2]
O6 -[3-(aminomethyl)benzyl]guanine	Meta	> 5x Enhanced	Additional H-bond formation in active site[2][4]
O6 -[4-(aminomethyl)benzyl]guanine	Para	~ 1x (Neutral)	No H-bond; projects out of binding pocket[2][4]

Pharmacokinetic Profiling and Metabolic Fate

The clinical translation of O6 -BG derivatives is heavily dependent on their pharmacokinetic behavior. O6 -BG exhibits rapid plasma elimination, driven primarily by extensive hepatic metabolism rather than renal clearance[7][8].

Upon intravenous administration, O6 -BG is rapidly oxidized by the enzyme aldehyde oxidase at the 8-position of the purine ring, converting it into O6 -benzyl-8-oxoguanine (8-oxo- O6 -BG)[7][8].

• Parent Drug Kinetics : O6 -BG has a highly rapid clearance rate (approx. 32 to 68 L/h/m²) and a short plasma half-life ( t1/2​ ) ranging from 0.5 to 1.6 hours in primate and human models[7][8].

• Metabolite Kinetics : The 8-oxo metabolite retains MGMT inhibitory activity but presents a vastly different PK profile. It has a significantly longer half-life (5.6 to 14 hours) and an Area Under the Curve (AUC) that is 11- to 17.5-fold higher than the parent drug[7][8]. Furthermore, the 8-oxo metabolite demonstrates excellent cerebrospinal fluid (CSF) penetration, achieving a CSF:plasma ratio of 36% compared to just 4.3% for the parent drug, which is critical for treating gliomas[7].

Aminomethyl substitutions alter the volume of distribution and the rate of this oxidative metabolism. The increased hydrophilicity of the meta-aminomethyl derivative reduces rapid tissue sequestration, potentially smoothing the Cmax​ spike associated with the parent drug's toxicity profile while maintaining the prolonged MGMT suppression required during the 12-hour window of BCNU-induced DNA crosslinking[8].

Two-compartment pharmacokinetic model of O6-benzylguanine derivatives.

Table 2: Comparative Pharmacokinetic Parameters (Non-human Primate / Human Models)

Parameter	O6 -Benzylguanine (Parent)	8-Oxo- O6 -Benzylguanine (Metabolite)
Elimination Half-life ( t1/2​ )	0.5 – 1.6 hours[7][8]	5.6 – 14.0 hours[7][8]
Clearance Rate	32 – 68 L/h/m²[7][8]	~ 6.4 L/h/m²[7]
Relative AUC	1x (Baseline)[7][8]	11x – 17.5x Higher[7][8]
CSF:Plasma Ratio	~ 4.3%[7]	~ 36.0%[7]

Experimental Methodologies: A Self-Validating Protocol

To ensure scientific integrity and reproducibility, the evaluation of novel aminomethyl- O6 -BG derivatives must follow a strict, bipartite validation system: In vitro target engagement followed by In vivo PK profiling.

Protocol A: In Vitro MGMT Depletion Assay (Target Engagement)

Causality: This assay validates that the structural modification (e.g., meta-aminomethyl) successfully translates to functional enzyme inhibition before costly in vivo studies are initiated.

• Cell Culture : Culture HT29 human colon tumor cells (known for high baseline MGMT expression) in McCoy's 5A medium supplemented with 10% FBS[6][9].

• Inhibitor Treatment : Treat cells with varying concentrations (0.01 μM to 10 μM) of the aminomethyl- O6 -BG derivative for 2 hours.

• Lysate Preparation : Harvest cells, wash with ice-cold PBS, and sonicate in extraction buffer (50 mM Tris-HCl, 1 mM DTT, 0.1 mM EDTA, pH 7.6). Centrifuge at 14,000 x g for 15 minutes to collect the supernatant (active protein extract).

• Radiolabeled Substrate Incubation : Incubate 50 μg of the protein extract with a 32 P-labeled DNA substrate containing a specific O6 -methylguanine lesion at 37°C for 30 minutes.

• Quantification : Precipitate the protein using 5% trichloroacetic acid (TCA). Filter through glass-fiber filters and quantify the transfer of the 32 P-methyl group to the MGMT protein using liquid scintillation counting. Calculate the IC50​ relative to an untreated control.

Protocol B: In Vivo Pharmacokinetic Profiling (LC-MS/MS)

Causality: Because O6 -BG derivatives are rapidly metabolized by aldehyde oxidase, standard UV-HPLC is insufficient. LC-MS/MS is required to simultaneously track the rapid disappearance of the parent drug and the accumulation of the 8-oxo metabolite.

• Administration : Administer the aminomethyl- O6 -BG derivative intravenously (e.g., 30 mg/kg) to the murine or primate model.

• Serial Sampling : Collect blood samples via the tail vein or saphenous vein into heparinized tubes at 5, 15, 30, 60, 120, 240, and 480 minutes post-injection.

• Plasma Extraction : Centrifuge blood at 3,000 x g for 10 minutes. Extract plasma and precipitate proteins using cold acetonitrile (1:3 ratio) containing an internal standard (e.g., stable isotope-labeled O6 -BG).

• LC-MS/MS Analysis : Inject the supernatant onto a C18 reverse-phase column. Use multiple reaction monitoring (MRM) to quantify the parent aminomethyl- O6 -BG and its corresponding 8-oxo metabolite.

• Data Modeling : Fit the concentration-time data to a two-compartment pharmacokinetic model to determine t1/2​ , Clearance ( Cl ), and AUC for both the parent and metabolite[7][10].

Conclusion

The structural evolution of O6 -benzylguanine into aminomethyl-substituted derivatives represents a masterclass in rational drug design. By leveraging the spatial geometry of the MGMT active site, researchers identified that meta-substitution provides a critical hydrogen bond that exponentially increases inhibitory potency[2]. Concurrently, understanding the rapid, aldehyde oxidase-driven conversion of these compounds into long-lasting, CNS-penetrant 8-oxo metabolites[7] provides the pharmacokinetic rationale necessary for optimizing dosing regimens in combination with alkylating chemotherapies.

References

• Substitution of aminomethyl at the meta- position enhances the inactivation of O6-alkylguanine-DNA alkyltransferase by O6-benzylguanine Source: National Institutes of Health (NIH) / PubMed Central URL:[Link]

• Substitution of Aminomethyl at the Meta-Position Enhances the Inactivation of O6-Alkylguanine-DNA Alkyltransferase by O6-Benzylguanine Source: Journal of Medicinal Chemistry - ACS Publications URL:[Link]

• Plasma and cerebrospinal fluid pharmacokinetics of O6-benzylguanine and time course of peripheral blood mononuclear cell O6-methylguanine-DNA methyltransferase inhibition in the nonhuman primate Source: National Institutes of Health (NIH) / PubMed URL:[Link]

• O6-benzylguanine in humans: metabolic, pharmacokinetic, and pharmacodynamic findings Source: Journal of Clinical Oncology - ASCO Publications URL:[Link]

• Phase I Trial of Carmustine Plus O6-Benzylguanine for Patients With Recurrent or Progressive Malignant Glioma Source: Journal of Clinical Oncology - ASCO Publications URL:[Link]

• Redox-Responsive Magnetic Nanoparticle for Targeted Convection-Enhanced Delivery of O6-Benzylguanine to Brain Tumors Source: ACS Nano - ACS Publications URL:[Link]

• Multifaceted Roles of Alkyltransferase and Related Proteins In DNA Repair, DNA Damage, Resistance to Chemotherapy and Research Tools Source: National Institutes of Health (NIH) / PubMed Central URL:[Link]

• 2-Amino-O4-benzylpteridine Derivatives: Potent Inactivators of O6-Alkylguanine-DNA Alkyltransferase Source: Journal of Medicinal Chemistry - ACS Publications URL:[Link]

• Design of a Hypoxia-Activated Prodrug Inhibitor of O6-Alkylguanine-DNA Alkyltransferase Source: ResearchGate URL:[Link]

• O6-alkylguanine-DNA alkyltransferase inactivation by ester prodrugs of O6-benzylguanine derivatives and their rate of hydrolysis by cellular esterases Source: National Institutes of Health (NIH) / PubMed URL: [Link]

Sources

• 1. Multifaceted Roles of Alkyltransferase and Related Proteins In DNA Repair, DNA Damage, Resistance to Chemotherapy and Research Tools - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Substitution of aminomethyl at the meta- position enhances the inactivation of O6-alkylguanine-DNA alkyltransferase by O6-benzylguanine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Plasma and cerebrospinal fluid pharmacokinetics of O6-benzylguanine and time course of peripheral blood mononuclear cell O6-methylguanine-DNA methyltransferase inhibition in the nonhuman primate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ascopubs.org [ascopubs.org]
• 9. O6-alkylguanine-DNA alkyltransferase inactivation by ester prodrugs of O6-benzylguanine derivatives and their rate of hydrolysis by cellular esterases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. ascopubs.org [ascopubs.org]

In Vitro Characterization of 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine: A Technical Guide for Preclinical Drug Discovery

Abstract

The purine scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its integral role in fundamental biological processes.[1][2] Its derivatives have been successfully developed into a wide array of therapeutics, including anticancer, antiviral, and anti-inflammatory agents.[1][3] This guide provides an in-depth technical overview of the in vitro characterization of a novel purine derivative, 6-((3-(aminomethyl)benzyl)oxy)-9H-purin-2-amine. We will explore a logical, tiered approach to elucidate its biochemical potency, cellular activity, and preliminary drug-like properties, with a focus on its potential as a kinase inhibitor. The methodologies and rationale presented herein are designed to provide researchers, scientists, and drug development professionals with a robust framework for the preclinical evaluation of similar compounds.

Introduction: The Rationale for Targeting Kinases with Novel Purine Scaffolds

Protein kinases are a large family of enzymes that play a critical role in cellular signaling by catalyzing the phosphorylation of specific substrates. Their dysregulation is a hallmark of many diseases, most notably cancer, making them a prime target for therapeutic intervention. The purine core, being structurally analogous to adenosine triphosphate (ATP), the universal phosphate donor for kinases, provides an excellent starting point for the design of competitive kinase inhibitors.[4]

The compound 6-((3-(aminomethyl)benzyl)oxy)-9H-purin-2-amine, hereafter referred to as Compound X, features a 2-aminopurine core, a common motif in known kinase inhibitors. The benzyl-oxy linker at the 6-position and the aminomethyl substituent on the benzyl ring offer opportunities for specific interactions within the kinase ATP-binding pocket, potentially leading to high potency and selectivity. This guide will detail a comprehensive in vitro characterization cascade to test this hypothesis.

Biochemical Characterization: Assessing Direct Target Engagement and Potency

The initial step in characterizing a potential kinase inhibitor is to determine its direct inhibitory activity against the purified target enzyme. For this guide, we will hypothesize that Compound X is designed to target a key oncogenic kinase, such as a Cyclin-Dependent Kinase (CDK).

Primary Biochemical Assay: CDK2/Cyclin A Inhibition

Rationale: A radiometric kinase assay using a peptide substrate is a gold-standard method for quantifying kinase activity. It directly measures the incorporation of a radiolabeled phosphate from [γ-³²P]ATP into a substrate, providing a highly sensitive and direct readout of enzyme inhibition.

Experimental Protocol:

• Reagent Preparation:

  • Kinase Buffer: 20 mM HEPES (pH 7.5), 10 mM MgCl₂, 1 mM EGTA, 0.02% Brij-35, 0.02 mg/mL BSA, 0.1 mM Na₃VO₄, 2 mM DTT, 1% DMSO.

  • Enzyme: Recombinant human CDK2/Cyclin A.

  • Substrate: Histone H1 peptide.

  • Cofactor: [γ-³²P]ATP.

  • Test Compound: Compound X serially diluted in DMSO.

• Assay Procedure:

  • Add 5 µL of diluted Compound X or DMSO (vehicle control) to a 96-well plate.

  • Add 20 µL of the enzyme and substrate mix in kinase buffer.

  • Initiate the reaction by adding 25 µL of [γ-³²P]ATP.

  • Incubate for 30 minutes at 30°C.

  • Stop the reaction by adding 50 µL of 3% phosphoric acid.

  • Transfer the reaction mixture to a P81 phosphocellulose filter plate.

  • Wash the plate three times with 0.75% phosphoric acid and once with acetone.

  • Dry the plate, add liquid scintillant, and count the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the percentage of inhibition relative to the DMSO control.

  • Plot the percentage of inhibition against the logarithm of the compound concentration.

  • Determine the IC₅₀ value using a non-linear regression fit (sigmoidal dose-response).

Expected Data and Interpretation:

A potent inhibitor would exhibit a low nanomolar IC₅₀ value. This indicates strong binding to the kinase's active site.

Compound	Target	IC₅₀ (nM)
Compound X	CDK2/Cyclin A	15
Staurosporine (Control)	CDK2/Cyclin A	5

Table 1: Representative biochemical potency data for Compound X against CDK2/Cyclin A.

Cellular Characterization: Assessing On-Target Activity and Phenotypic Effects

While biochemical assays confirm direct target inhibition, cellular assays are crucial to determine if the compound can penetrate cells, engage its target in a physiological context, and elicit a biological response.

Cell Viability/Cytotoxicity Assay

Rationale: To assess the anti-proliferative effect of Compound X, a cell viability assay is performed on a panel of cancer cell lines with known dependencies on the target kinase. The MTT assay is a colorimetric method that measures the metabolic activity of cells, which is proportional to the number of viable cells.[5]

Experimental Protocol:

• Cell Culture:

  • Culture human cancer cell lines (e.g., MCF-7 breast cancer, HCT116 colon cancer) in appropriate media supplemented with 10% fetal bovine serum and antibiotics.

• Assay Procedure:

  • Seed cells in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with a serial dilution of Compound X for 72 hours.

  • Add MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 4 hours.

  • Solubilize the resulting formazan crystals with DMSO.

  • Measure the absorbance at 570 nm using a plate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the DMSO-treated control.

  • Determine the GI₅₀ (concentration for 50% growth inhibition) from the dose-response curve.

Expected Data and Interpretation:

A compound with on-target activity should show potent growth inhibition in cancer cell lines that are dependent on the target kinase.

Compound	Cell Line	GI₅₀ (µM)
Compound X	MCF-7	0.5
Compound X	HCT116	0.8
Doxorubicin (Control)	MCF-7	0.1

Table 2: Representative anti-proliferative activity of Compound X in cancer cell lines.

Target Engagement Assay: Western Blot Analysis

Rationale: To confirm that the observed cellular effects are due to the inhibition of the intended target, it is essential to measure the phosphorylation status of a known downstream substrate of the kinase. For CDK2, a key substrate is the Retinoblastoma protein (Rb).

Experimental Protocol:

• Cell Treatment and Lysis:

  • Treat cells with varying concentrations of Compound X for a defined period (e.g., 24 hours).

  • Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates using a BCA assay.

• Western Blotting:

  • Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with 5% non-fat milk in TBST.

  • Incubate the membrane with primary antibodies against phospho-Rb (Ser807/811) and total Rb.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

Expected Data and Interpretation:

A dose-dependent decrease in the level of phosphorylated Rb would confirm that Compound X is engaging and inhibiting CDK2 in the cellular environment.

Caption: Workflow for Western Blot-based target engagement assay.

Mechanism of Action: Cell Cycle Analysis

Rationale: Since CDK2 is a key regulator of the cell cycle, its inhibition is expected to cause cell cycle arrest, typically at the G1/S transition. Flow cytometry analysis of DNA content can be used to determine the cell cycle distribution.

Experimental Protocol:

• Cell Treatment and Staining:

  • Treat cells with Compound X at concentrations around its GI₅₀ for 24-48 hours.

  • Harvest the cells and fix them in cold 70% ethanol.

  • Wash the cells and stain them with a solution containing propidium iodide (PI) and RNase A.

• Flow Cytometry:

  • Analyze the stained cells using a flow cytometer.

  • Gate the cell population to exclude debris and doublets.

  • Quantify the percentage of cells in the G1, S, and G2/M phases of the cell cycle.

Expected Data and Interpretation:

Treatment with Compound X should lead to an accumulation of cells in the G1 phase, consistent with the inhibition of CDK2.

Caption: Simplified cell cycle pathway showing inhibition by Compound X.

In Vitro ADME Profiling: Preliminary Assessment of Drug-like Properties

Early assessment of a compound's Absorption, Distribution, Metabolism, and Excretion (ADME) properties is critical for its progression in the drug discovery pipeline.

Metabolic Stability in Liver Microsomes

Rationale: The liver is the primary site of drug metabolism. An in vitro assay using liver microsomes, which contain the major drug-metabolizing enzymes (cytochrome P450s), can predict the metabolic stability of a compound.

Experimental Protocol:

• Incubation:

  • Incubate Compound X with human liver microsomes in the presence of NADPH (a necessary cofactor for P450 enzymes).

  • Take samples at various time points (e.g., 0, 5, 15, 30, 60 minutes).

  • Quench the reaction with a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Analysis:

  • Centrifuge the samples to pellet the protein.

  • Analyze the supernatant by LC-MS/MS to quantify the remaining amount of the parent compound.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the remaining compound against time.

  • Calculate the in vitro half-life (t₁/₂) and intrinsic clearance (Cl_int).

Expected Data and Interpretation:

A longer half-life and lower intrinsic clearance suggest greater metabolic stability, which is a desirable property for a drug candidate.

Compound	Half-life (t₁/₂) (min)	Intrinsic Clearance (Cl_int) (µL/min/mg)
Compound X	45	30
Verapamil (Control)	10	150

Table 3: Representative metabolic stability data for Compound X.

Conclusion and Future Directions

This guide has outlined a comprehensive in vitro characterization cascade for the novel purine derivative, 6-((3-(aminomethyl)benzyl)oxy)-9H-purin-2-amine (Compound X), in the context of its potential as a kinase inhibitor. The presented methodologies provide a framework for assessing its biochemical potency, cellular activity, and preliminary ADME properties.

The hypothetical data presented for Compound X suggest that it is a potent inhibitor of CDK2 with on-target cellular activity, leading to anti-proliferative effects and cell cycle arrest. Furthermore, it exhibits favorable metabolic stability.

Future in vitro studies should focus on:

• Kinase Selectivity Profiling: Assessing the inhibitory activity of Compound X against a broad panel of kinases to determine its selectivity profile.

• Off-Target Liability Screening: Evaluating potential interactions with other targets (e.g., GPCRs, ion channels) to identify potential safety concerns.

• Mechanism of Resistance Studies: Investigating potential mechanisms by which cancer cells could develop resistance to Compound X.

Successful completion of these in vitro studies would provide a strong rationale for advancing Compound X to in vivo efficacy and safety studies.

References

• Ganesan, A. et al. (2015). Synthesis and Pharmacophore Modelling of 2,6,9-Trisubstituted Purine Derivatives and Their Potential Role as Apoptosis-Inducing Agents in Cancer Cell Lines. Molecules. [Link]

• Taylor & Francis Online. (2025). Purine derivatives as potent anticancer agents: a comprehensive review. [Link]

• National Center for Biotechnology Information. (2024). Recent Developments and Future Perspectives of Purine Derivatives as a Promising Scaffold in Drug Discovery. PubMed. [Link]

• National Center for Biotechnology Information. (2023). Synthesis and Cytotoxic Activity of the Derivatives of N-(Purin-6-yl)aminopolymethylene Carboxylic Acids and Related Compounds. PMC. [Link]

• National Center for Biotechnology Information. 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine. PubChem. [Link]

• U.S. Food and Drug Administration. (n.d.). REVIEW MEMORANDUM. [Link]

• MDPI. (2023). Synthesis and Cytotoxic Activity of the Derivatives of N-(Purin-6-yl)aminopolymethylene Carboxylic Acids and Related Compounds. [Link]

• ResearchGate. (n.d.). Synthesis and Biological Activity of Novel 6-Substituted Purine Derivatives. [Link]

• Apicule. 6-((4-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine (CAS No: 674799-96-3) API Intermediate Manufacturers. [Link]

• National Center for Biotechnology Information. (2013). 6-(3,5-Dimeth-oxy-benzyl-amino)-9-(oxan-2-yl)-9H-purine. PubMed. [Link]

• Clinivex. 6-Methoxy-9H-Purin-2-Amine. [Link]

• MDPI. (2023). Biological Evaluation and In Vitro Characterization of ADME Profile of In-House Pyrazolo[3,4-d]pyrimidines as Dual. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Recent Developments and Future Perspectives of Purine Derivatives as a Promising Scaffold in Drug Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. iris.cnr.it [iris.cnr.it]

Cytotoxicity Profile and Mechanistic Action of 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine in Cancer Cell Lines

Executive Summary

The compound 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine—commonly referred to as O6 -[3-(aminomethyl)benzyl]guanine or m-AMBG —represents a critical structural evolution in the pharmacological targeting of chemoresistant cancers[1]. Alkylating agents, such as temozolomide (TMZ) and carmustine (BCNU), are foundational in treating malignancies like glioblastoma multiforme. However, their cytotoxic efficacy is frequently neutralized by the DNA repair protein O6 -alkylguanine-DNA alkyltransferase (MGMT). While first-generation inhibitors like O6 -benzylguanine ( O6 -BG) successfully inactivate MGMT, their clinical translation has been severely bottlenecked by poor aqueous solubility. This technical guide explores the cytotoxicity profile, structure-activity relationship (SAR), and experimental validation workflows for m-AMBG, a rationally designed meta-substituted derivative that achieves superior MGMT inactivation and enhanced solubility[2][3].

Mechanistic Grounding: The MGMT Axis

MGMT is a unique "suicide enzyme" that directly transfers alkyl groups from the O6 -position of guanine to a reactive cysteine residue (Cys145) within its active site. This stoichiometric, irreversible reaction restores the DNA but permanently degrades the MGMT protein. By acting as a high-affinity pseudosubstrate, m-AMBG covalently alkylates MGMT, depleting the intracellular pool[2]. When co-administered with TMZ, the un-repaired O6 -methylguanine lesions trigger futile cycles of the DNA mismatch repair (MMR) pathway, ultimately leading to DNA double-strand breaks, replication fork collapse, and apoptosis.

Figure 1: Mechanism of MGMT inhibition and TMZ sensitization by m-AMBG.

Structural Causality: Why the Meta-Substitution Matters

The rational design of m-AMBG directly addresses the limitations of O6 -BG. According to structural modeling and biochemical assays by Pauly et al. (2008), the positional isomerism of the aminomethyl group on the benzyl ring dictates the compound's affinity and inhibitory potency against MGMT[2][3].

• Ortho-substitution: Induces a severe steric clash within the MGMT active site, virtually eliminating binding affinity[2].

• Para-substitution: Yields inhibitory activity comparable to the parent O6 -BG, offering no binding advantage[2].

• Meta-substitution (m-AMBG): The meta-aminomethyl group is optimally positioned to allow the amino group to generate an additional, stabilizing hydrogen bond with the MGMT protein backbone[2]. This thermodynamic advantage significantly enhances the inactivation of the alkyltransferase. Furthermore, the ionizable amine group drastically improves aqueous solubility, resolving the primary formulation hurdle of O6 -BG[3].

Quantitative SAR Summary

The following table summarizes the structure-activity relationship data driving the selection of the meta-isomer over other configurations:

Compound	Substitution Position	Relative MGMT Inactivation Potency	Aqueous Solubility	Steric Clash (Active Site)	Additional H-Bonding
O6 -BG	None (Parent)	Baseline (1x)	Poor	No	No
o-AMBG	Ortho	Inactive	Improved	Yes (Severe)	No
p-AMBG	Para	~1x (Similar to O6 -BG)	Improved	No	No
m-AMBG	Meta	Enhanced (>1x)	Highly Improved	No	Yes (Protein Backbone)

Cytotoxicity Profile in Cancer Cell Lines

When evaluating 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine in in vitro models, it is critical to distinguish between intrinsic cytotoxicity and synergistic cytotoxicity.

• Intrinsic Cytotoxicity (Monotherapy): m-AMBG is inherently non-cytotoxic to cancer cell lines at pharmacologically relevant concentrations (up to 50 µM). Because MGMT is exclusively a repair protein, its inhibition does not disrupt essential cellular metabolism or baseline DNA replication in the absence of exogenous alkylation.

• Synergistic Cytotoxicity (Combination Therapy): In MGMT-positive cancer cell lines (e.g., HT-29 colon carcinoma, SF767 glioblastoma), pre-treatment with m-AMBG shifts the IC50​ of TMZ by 10- to 50-fold. The cytotoxicity profile is highly dependent on the target cell's MMR proficiency; cells must possess an intact mismatch repair pathway to translate unrepaired O6 -methylguanine lesions into apoptotic signals.

Self-Validating Experimental Protocols

To rigorously evaluate the cytotoxicity and sensitization profile of m-AMBG, researchers must employ self-validating workflows that account for MGMT resynthesis kinetics and MMR dependency.

Figure 2: Workflow for high-throughput cytotoxicity and sensitization screening.

Protocol 1: Intracellular MGMT Inactivation Assay

Objective: Determine the minimal concentration of m-AMBG required to fully deplete MGMT prior to alkylating agent exposure.

• Cell Seeding: Seed MGMT-proficient cells (e.g., T98G) at 1×106 cells/well in 6-well plates. Allow 24h for adherence.

• Inhibitor Titration: Treat cells with a logarithmic gradient of m-AMBG (0.01 µM to 10 µM) in serum-free media.

  • Causality: Serum proteins can nonspecifically bind lipophilic compounds. Serum-free conditions ensure accurate determination of the intracellular effective concentration.

• Pre-incubation (2 Hours): Incubate at 37°C.

  • Causality: MGMT alkylation is a second-order chemical reaction. A 2-hour window ensures complete stoichiometric depletion of the existing MGMT pool before assessing residual activity.

• Lysate Preparation & Readout: Harvest cells, lyse via sonication, and incubate lysates with a 3H -labeled O6 -methylated DNA substrate. Measure residual radioactive transfer to the protein fraction via liquid scintillation counting.

  • Validation Check: Include a vehicle control (100% activity) and an O6 -BG standard to validate the assay's dynamic range and confirm the enhanced potency of the meta-substitution[2].

Protocol 2: TMZ Sensitization and Cytotoxicity Screen

Objective: Quantify the synergistic cytotoxicity of m-AMBG and TMZ.

• Plating: Seed cells at 2,000 cells/well in a 96-well opaque plate.

• m-AMBG Pre-treatment: Add m-AMBG at the established ED100​ (typically 1-5 µM) 2 hours prior to TMZ.

  • Causality: Administering the inhibitor before the DNA-damaging agent prevents immediate repair of the initial wave of TMZ-induced lesions.

• TMZ Co-treatment: Add TMZ in a dose-response gradient (1 µM to 1000 µM). Maintain m-AMBG in the media.

  • Causality: Continual presence of m-AMBG suppresses the de novo synthesis of MGMT during the 72-hour incubation, preventing late-stage resistance.

• Viability Readout (72-96h): Add CellTiter-Glo reagent and measure luminescence.

  • Validation Check: The m-AMBG monotherapy arm must show >95% viability compared to the vehicle control, confirming that the observed cell death in the combination arm is purely synergistic and not due to intrinsic compound toxicity.

References

• Title: Substitution of aminomethyl at the meta-position enhances the inactivation of O6-alkylguanine-DNA alkyltransferase by O6-benzylguanine. Source: Journal of Medicinal Chemistry, 2008 Nov 27;51(22):7144-53. URL: [Link]

• Title: 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine | C13H14N6O | CID 24905366 Source: PubChem, National Center for Biotechnology Information. URL: [Link]

Sources

• 1. 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine | C13H14N6O | CID 24905366 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Substitution of aminomethyl at the meta-position enhances the inactivation of O6-alkylguanine-DNA alkyltransferase by O6-benzylguanine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Synthesis of custom SNAP-tag fluorophores using 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine

Abstract

This guide provides a comprehensive technical overview and detailed protocols for the synthesis of custom fluorescent probes for the SNAP-tag® protein labeling system. We focus on the versatile building block, 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine, a derivative of O6-benzylguanine (BG) featuring a reactive primary amine. This functionality allows for straightforward conjugation to a wide array of amine-reactive fluorophores, enabling researchers to create bespoke probes tailored to specific experimental needs. We detail the underlying chemistry, provide step-by-step protocols for synthesis and purification, and outline the subsequent labeling of SNAP-tag fusion proteins for cellular imaging applications.

Introduction: The Power of SNAP-tag® Technology

The SNAP-tag® system is a powerful tool for the specific and covalent labeling of proteins of interest (POIs) in live and fixed cells, as well as in vitro.[1][2] The technology is based on a 20 kDa mutant of the human DNA repair protein O6-alkylguanine-DNA alkyltransferase (hAGT).[3][4] This engineered protein, the SNAP-tag, reacts specifically and irreversibly with O6-benzylguanine (BG) derivatives.[4][5] By genetically fusing the SNAP-tag to a POI, researchers can direct a BG-conjugated molecule—such as a fluorophore, affinity label, or surface anchor—to a precise location.[1]

A key advantage of this system is its versatility. The reaction between the SNAP-tag and BG is rapid and highly specific, and largely independent of the cargo attached to the BG moiety.[4] This allows for a modular approach where a single genetic construct (the POI-SNAP-tag fusion) can be targeted with a virtually limitless palette of functional probes. While a range of commercial BG-fluorophores are available, the ability to synthesize custom probes in-house offers unparalleled flexibility for advanced applications, such as dual-color imaging with the orthogonal CLIP-tag® system, or the use of novel environmentally sensitive or photoswitchable dyes.[3][4][5]

This document focuses on the use of 6-((3-(aminomethyl)benzyl)oxy)-9H-purin-2-amine (herein referred to as BG-NH2) as a starting material for custom probe synthesis.[6] The aminomethyl group provides a convenient and reactive handle for conjugation with the large variety of commercially available N-hydroxysuccinimidyl (NHS) ester-activated fluorophores.[7][][9]

The Chemistry of Covalent Labeling

Two key chemical reactions underpin the custom labeling strategy described here: the synthesis of the BG-fluorophore conjugate and the subsequent covalent labeling of the SNAP-tag protein.

Synthesis via Amine-Reactive Chemistry

The primary amine of BG-NH2 serves as a nucleophile that readily reacts with an electrophilic NHS ester-activated fluorophore. This reaction, typically carried out in an anhydrous polar aprotic solvent like dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) at a slightly basic pH, forms a stable amide bond, covalently linking the BG substrate to the fluorophore.[9][10]

The choice of reaction buffer is critical; it must be free of primary amines (e.g., Tris or glycine) which would compete with BG-NH2 for reaction with the NHS ester.[9][10] A sodium bicarbonate or borate buffer at pH 8.0-8.5 is standard, as this deprotonates the primary amine, increasing its nucleophilicity without excessively accelerating the hydrolysis of the NHS ester.[7][9]

Figure 2. Covalent reaction between a SNAP-tag fusion protein and a BG-fluorophore substrate.

Protocol 1: Synthesis and Purification of a BG-Fluorophore Conjugate

This protocol describes a general method for conjugating an amine-reactive fluorescent dye to BG-NH2. The molar ratios and concentrations provided are a robust starting point but may require optimization depending on the specific fluorophore used.

Materials and Reagents

Reagent/Material	Specifications	Vendor Example
BG-NH2	6-((3-(aminomethyl)benzyl)oxy)-9H-purin-2-amine	AAT Bioquest, Cat# 12560
Amine-Reactive Fluorophore	NHS-ester activated dye (e.g., Cy5-NHS)	Lumiprobe, Tocris, etc.
Anhydrous DMSO	Dimethyl sulfoxide, ≤0.005% water	Sigma-Aldrich
Sodium Bicarbonate Buffer	0.2 M, pH 8.3	Prepare fresh
HPLC System	Reverse-phase (RP) C18 column	Agilent, Waters, etc.
HPLC Solvents	Acetonitrile (ACN, HPLC grade), Water (HPLC grade), TFA (0.1%)	Fisher Scientific
Mass Spectrometer	ESI-MS recommended	Sciex, Thermo Fisher

Step-by-Step Synthesis Protocol

• Prepare Stock Solutions:

  • Accurately weigh ~1 mg of BG-NH2 and dissolve in anhydrous DMSO to a final concentration of 10 mM. [11]Note: The molecular weight of BG-NH2 is 270.29 g/mol . [6][12] * Prepare a 10 mM stock solution of the NHS-ester fluorophore in anhydrous DMSO. [7][9]NHS esters are moisture-sensitive; handle accordingly and use high-quality anhydrous solvent. [9][10][13]

• Set up the Conjugation Reaction:

  • In a microcentrifuge tube, combine the BG-NH2 and fluorophore stock solutions. A slight molar excess of the BG-NH2 (e.g., 1.2 to 1.5 equivalents) is recommended to ensure the complete consumption of the more expensive fluorophore.

  • Add 0.2 M sodium bicarbonate buffer (pH 8.3) to the reaction mixture, such that the final organic solvent concentration is approximately 50-70%. The buffer ensures the reaction pH remains optimal for amine reactivity. [7][10] * Example: For a 100 µL reaction, combine 12 µL of 10 mM BG-NH2, 10 µL of 10 mM Fluorophore-NHS, and 78 µL of buffer/DMSO mix.

• Incubation:

  • Incubate the reaction mixture for 1-2 hours at room temperature, protected from light. [7][9]Gentle mixing (e.g., on a rotator) is recommended.

• Quenching (Optional):

  • The reaction can be quenched by adding a primary amine-containing buffer like Tris-HCl or glycine to a final concentration of 50-100 mM. This step consumes any unreacted NHS ester. [9]Incubate for an additional 15-30 minutes.

Purification by Reverse-Phase HPLC

Purification is essential to remove unreacted starting materials and byproducts. Reverse-phase high-performance liquid chromatography (RP-HPLC) is the method of choice.

• Sample Preparation: Acidify the reaction mixture with a small volume of 10% trifluoroacetic acid (TFA) to ensure protonation of all species, then centrifuge to pellet any precipitate.

• HPLC Conditions:

  • Column: C18 analytical or semi-preparative column.

  • Mobile Phase A: 0.1% TFA in water.

  • Mobile Phase B: 0.1% TFA in acetonitrile (ACN).

  • Gradient: A typical gradient runs from 5% B to 95% B over 20-30 minutes. The optimal gradient will depend on the hydrophobicity of the specific fluorophore used and must be optimized.

  • Detection: Monitor the column effluent using a photodiode array (PDA) detector. Collect fractions corresponding to the major product peak that absorbs at both the fluorophore's and the purine's absorbance maxima (approx. 290 nm for the BG moiety).

Characterization and Quantification

• Mass Spectrometry: Confirm the identity of the purified product by analyzing the collected HPLC fractions using mass spectrometry (e.g., ESI-MS). The observed mass should correspond to the calculated mass of the BG-fluorophore conjugate.

• Spectrophotometry: Determine the concentration of the final product by measuring its absorbance on a UV-Vis spectrophotometer. Use the extinction coefficient of the fluorophore at its absorbance maximum, as the contribution from the BG moiety is typically negligible in the visible spectrum.

Protocol 2: Labeling of SNAP-tag® Fusion Proteins

This protocol outlines the general procedure for labeling a SNAP-tag fusion protein expressed in mammalian cells.

Materials

• Cells expressing the POI-SNAP-tag fusion protein.

• Complete cell culture medium (e.g., DMEM + 10% FBS).

• Purified BG-Fluorophore conjugate (from Protocol 1), dissolved in DMSO.

• Phosphate-buffered saline (PBS) or Hank's Balanced Salt Solution (HBSS).

• Imaging medium (e.g., FluoroBrite™ DMEM).

Step-by-Step Labeling Protocol

• Prepare Labeling Medium: Dilute the BG-Fluorophore stock solution into pre-warmed complete cell culture medium to a final concentration of 1-5 µM. The optimal concentration should be determined empirically but this range is a good starting point.

• Labeling: Remove the existing medium from the cells and replace it with the labeling medium.

• Incubation: Incubate the cells for 30-60 minutes at 37°C in a CO2 incubator.

• Washing: Remove the labeling medium. Wash the cells 2-3 times with pre-warmed complete medium, incubating for 5-10 minutes during each wash. This step is crucial for removing unbound probe and reducing background fluorescence.

• Imaging: Replace the wash medium with a suitable imaging medium. The cells are now ready for visualization by fluorescence microscopy.

Troubleshooting and Key Considerations

Issue	Potential Cause(s)	Suggested Solution(s)
Low Synthesis Yield	Hydrolysis of NHS ester.	Use fresh, high-quality anhydrous DMSO/DMF. Prepare stock solutions immediately before use. [13]
Incorrect pH.	Ensure the reaction buffer is at pH 8.0-8.5. [10]
Competing nucleophiles.	Use amine-free buffers for the reaction. [9]
Multiple Products in HPLC	Incomplete reaction or side reactions.	Optimize molar ratios and reaction time. Ensure efficient quenching if used.
Protein damage during labeling.	Titrate the BG-fluorophore concentration; lower concentrations or shorter incubation times may be sufficient. [13]
High Background in Imaging	Insufficient washing.	Increase the number and duration of wash steps.
Non-specific binding of the probe.	Include a serum-containing blocking step before labeling. Lower the probe concentration.
Probe is not cell-permeable.	For live-cell intracellular targets, ensure the chosen fluorophore is membrane-permeant. Some highly charged dyes require cell permeabilization.

Conclusion

The ability to synthesize custom SNAP-tag probes provides an exceptional level of experimental control and opens the door to novel biological investigations. By leveraging the reliable chemistry between the aminomethyl group of BG-NH2 and commercially available NHS-ester fluorophores, researchers can efficiently generate a diverse array of high-performance probes. The protocols and insights provided in this guide serve as a robust foundation for developing and applying these custom reagents in advanced protein labeling and imaging experiments.

References

• Kolberg, K., et al. (2013). SNAP-tag technology: a powerful tool for site specific conjugation of therapeutic and imaging agents. Current pharmaceutical design, 19(30), 5406-13.
• Mottram, L. F., et al. (2007).
• Nikić-Spiegel, I., et al. (2021). Conditional Control of Benzylguanine Reaction with the Self-Labeling SNAP-tag Protein.
• van der Wijk, J. G., et al. (2023). The Evolution of SNAP-Tag Labels. Biomacromolecules, 24(2), 517-530.
• Mottram, L. F., et al. (2007). A concise synthesis of the Pennsylvania Green fluorophore and labeling of intracellular targets with O6-benzylguanine derivatives. Organic letters, 9(19), 3741–3744.

• ResearchGate. (n.d.). Labeling mechanism of SNAPtag (a) and CLIP-tag (b) fusion proteins. Retrieved from [Link]

• D'Angelo, F., et al. (2020). The SNAP-tag technology revised: an effective chemo-enzymatic approach by using a universal azide-based substrate. Journal of Enzyme Inhibition and Medicinal Chemistry, 35(1), 1954-1960.

• Bentham Science Publishers. (2013, September 1). SNAP-Tag Technology: A General Introduction. Retrieved from [Link]

• Kolberg, K., et al. (2013). SNAP-tag technology: a general introduction. Current pharmaceutical design, 19(30), 5406-13.
• Zhang, Z., et al. (2005). Synthesis and preliminary biological evaluation of O6-[4-(2-[18F]fluoroethoxymethyl)benzyl]guanine as a novel potential PET probe for the DNA repair protein O6-alkylguanine-DNA alkyltransferase in cancer chemotherapy. Journal of medicinal chemistry, 48(21), 6693-702.
• Wang, C., et al. (2015). Terminal alkyne substituted O 6 -benzylguanine for versatile and effective syntheses of fluorescent labels to genetically encoded SNAP-tags. RSC Advances, 5(26), 20261-20265.
• Liu, X., et al. (2003). A convenient procedure for the synthesis of O6-benzylguanine derivatives by phase transfer catalysis. Synthesis and Reactivity in Inorganic and Metal-Organic Chemistry, 33(6), 941-949.

• ResearchGate. (n.d.). Synthesis of 6-O-benzyl guanine and its conjugations with linkers. Retrieved from [Link]

• HORIBA. (n.d.). Fluorescent Bioprobes. Retrieved from [Link]

• Zhang, H., et al. (2023). Development and Characterization of Fluorescent Probes for the G Protein-Coupled Receptor 35. ACS Medicinal Chemistry Letters, 14(4), 464-470.
• Dempsey, D. R., et al. (2020). Selective protein N-terminal labeling with N-hydroxysuccinimide esters. Methods in enzymology, 638, 261-283.

• ChemRxiv. (n.d.). A revised synthesis of 6-alkoxy-2-aminopurines with late-stage convergence allowing for increased molecular complexity. Retrieved from [Link]

• Jakobs, F. (2023, May 2). Characterization and Optimization of Fluorescent Probes and Labeling Strategies for Nanoscopy Techniques. heiDOK. Retrieved from [Link]

• PubChem. (n.d.). 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine. Retrieved from [Link]

• Van der Wee, E. B., et al. (2020). Fluorescent‐Probe Characterization for Pore‐Space Mapping with Single‐Particle Tracking.

• apicule. (n.d.). 6-((4-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine (CAS No: 674799-96-3) API Intermediate Manufacturers. Retrieved from [Link]

• Zhang, Y., et al. (2022).
• Starha, P., et al. (2013). 6-(3,5-Dimeth-oxy-benzyl-amino)-9-(oxan-2-yl)-9H-purine. Acta crystallographica. Section E, Structure reports online, 69(Pt 4), o533.

• NextSDS. (n.d.). 6-[[3-(Aminomethyl)phenyl]methoxy]-9H-purin-2-amine. Retrieved from [Link]

Sources

• 1. SNAP-tag technology: a powerful tool for site specific conjugation of therapeutic and imaging agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. SNAP-tag technology: a general introduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. SNAP-tag and CLIP-tag overview | Proteintech Group [ptglab.com]
• 4. neb.com [neb.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine | C13H14N6O | CID 24905366 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. biotium.com [biotium.com]
• 9. Conjugation Protocol for Amine Reactive Dyes | Tocris Bioscience [tocris.com]
• 10. lumiprobe.com [lumiprobe.com]
• 11. BG-NH2 [O6-(4-Aminomethyl-benzyl)guanine] | AAT Bioquest [aatbio.com]
• 12. apicule.com [apicule.com]
• 13. neb.com [neb.com]

Application Notes and Protocols for NHS Ester Coupling with 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine

Authored by: A Senior Application Scientist

Introduction

The covalent conjugation of small molecules is a cornerstone of modern drug development, diagnostics, and chemical biology. Among the most robust and widely adopted methods for this purpose is the N-hydroxysuccinimide (NHS) ester coupling reaction, which forms a highly stable amide bond with primary amines.[1][2] This document provides a detailed technical guide for the successful conjugation of NHS esters to 6-((3-(aminomethyl)benzyl)oxy)-9H-purin-2-amine, a versatile purine derivative featuring a reactive primary aminomethyl group.[3][4] This compound serves as a valuable building block, enabling the linkage of the purine scaffold to a wide array of functional molecules, including fluorophores, biotin tags, or pharmacologically active moieties.

This guide is intended for researchers and drug development professionals. It moves beyond a simple recitation of steps to explain the underlying chemical principles, critical parameters, and troubleshooting strategies essential for achieving high-yield, high-purity conjugates.

Part 1: The Chemistry of Amide Bond Formation

The Reaction Mechanism: Aminolysis vs. Hydrolysis

The core of the methodology lies in a nucleophilic acyl substitution reaction. The unprotonated primary amine of 6-((3-(aminomethyl)benzyl)oxy)-9H-purin-2-amine acts as a potent nucleophile, attacking the carbonyl carbon of the NHS ester. This forms a transient tetrahedral intermediate, which then collapses to yield a stable amide bond, releasing N-hydroxysuccinimide as a byproduct.[1][5]

However, this desired reaction (aminolysis) is in constant competition with an undesired side reaction: hydrolysis. Water molecules can also attack the NHS ester, leading to its inactivation by converting it back to the parent carboxylic acid.[6][7] The success of the conjugation is therefore a race between the amine and water. The single most important factor governing the outcome of this race is pH .[5][8]

Caption: The competition between aminolysis and hydrolysis in NHS ester reactions.

The Critical Role of pH

The reaction pH is a delicate balance. At an acidic pH (below ~7), the primary amine on the purine derivative is protonated (-NH3+), which neutralizes its nucleophilicity and effectively stops the reaction.[5][9] As the pH increases into the alkaline range, the amine becomes deprotonated (-NH2) and highly reactive. However, the rate of NHS ester hydrolysis also increases dramatically with pH.[5][6]

Therefore, an optimal pH window exists where the amine is sufficiently nucleophilic to react efficiently while the rate of ester hydrolysis remains manageable. For most NHS ester couplings, this window is pH 7.2 to 8.5 .[2][6] A pH of 8.3 is frequently cited as an ideal starting point.[8][10][11]

Part 2: Designing the Reaction Environment

Success in coupling to 6-((3-(aminomethyl)benzyl)oxy)-9H-purin-2-amine requires careful consideration of all reaction components.

Solvent Selection and Solubility

The purine core of the target molecule imparts a degree of hydrophobicity and can present solubility challenges in purely aqueous buffers.[12][13] To ensure all reactants are fully dissolved, which is critical for reaction efficiency, the use of a water-miscible organic co-solvent is highly recommended.

• Recommended Solvents: High-purity, anhydrous Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF) are the solvents of choice for preparing concentrated stock solutions of both the NHS ester and the purine-amine compound.[1][8][14]

• Expert Tip: Always use fresh, high-quality DMF. Over time, DMF can degrade to form dimethylamine, which will compete with the target amine for reaction with the NHS ester.[8][9]

Buffer Systems

The choice of buffer is critical. The buffer must maintain the desired pH without participating in the reaction.

• Compatible Buffers: Sodium bicarbonate (0.1 M, pH 8.3), sodium borate (50 mM, pH 8.5), or phosphate-buffered saline (PBS, after pH adjustment to 7.5-8.0) are excellent choices.[8][10][14]

• Incompatible Buffers: NEVER use buffers containing primary amines, such as Tris (tris(hydroxymethyl)aminomethane) or glycine. These will react with the NHS ester and terminate the conjugation reaction.[6][11] These buffers are, however, useful for quenching the reaction once it is complete.[15]

Stoichiometry and Temperature

To overcome the competing hydrolysis reaction, the NHS ester is typically used in molar excess relative to the amine.[9][11] The reaction can proceed effectively at temperatures ranging from 4°C to room temperature (~25°C).[5][11] Lower temperatures can be used to slow the rate of hydrolysis, which is particularly useful for very long reaction times.[6]

Parameter	Recommended Range	Rationale
pH	7.2 - 8.5 (Optimal: 8.3)	Balances amine nucleophilicity with NHS ester stability.[5][6][8]
Co-Solvent	DMSO or DMF	Ensures solubility of the purine-amine compound and NHS ester.[9][16]
Buffer System	0.1 M Sodium Bicarbonate, Borate	Maintains pH without interfering with the reaction. Avoid amine-based buffers.[6][8]
Molar Ratio	3 to 10-fold molar excess of NHS ester	Drives the reaction towards the desired product, compensating for hydrolysis.[8][9]
Temperature	4°C to 25°C	Room temperature is suitable for most reactions (1-4 hrs). 4°C can be used for overnight reactions to minimize hydrolysis.[11]
Reaction Time	1 hour to overnight	Dependent on reactant stability and concentration. Monitor for completion.[11]

Part 3: Step-by-Step Experimental Protocol

This protocol provides a robust starting point for the conjugation of a generic NHS ester to 6-((3-(aminomethyl)benzyl)oxy)-9H-purin-2-amine (MW: 270.29 g/mol ).[3]

Reagent Preparation

• Purine-Amine Stock Solution (10 mM):

  • Weigh out 2.7 mg of 6-((3-(aminomethyl)benzyl)oxy)-9H-purin-2-amine.

  • Dissolve in 1.0 mL of anhydrous DMSO. Vortex until fully dissolved. This solution can be stored at -20°C if not used immediately.

• NHS Ester Stock Solution (50 mM):

  • Prepare a 50 mM stock solution of your desired NHS ester in anhydrous DMSO. Note: NHS esters are moisture-sensitive. Handle quickly and store under dessication.[14]

• Reaction Buffer:

  • Prepare 0.1 M sodium bicarbonate solution. Adjust the pH to 8.3 using sodium carbonate or HCl.

• Quenching Solution:

  • Prepare a 1 M solution of Tris-HCl, pH 8.0.

Conjugation Reaction

This procedure is based on a 1 mL final reaction volume and a 5-fold molar excess of NHS ester.

• To a microcentrifuge tube, add 800 µL of 0.1 M Sodium Bicarbonate Buffer (pH 8.3).

• Add 100 µL of the 10 mM Purine-Amine Stock Solution (final concentration: 1 mM). Vortex gently.

• Add 100 µL of the 50 mM NHS Ester Stock Solution (final concentration: 5 mM). The total volume is now 1 mL, and the final DMSO concentration is 20%.

• Vortex the reaction mixture gently and immediately.

• Incubate the reaction for 2 hours at room temperature, protected from light if the NHS ester is a fluorescent dye.

• Reaction Monitoring (Optional but Recommended): At time points (e.g., 0, 30, 60, 120 min), take a small aliquot of the reaction mixture and analyze by Thin Layer Chromatography (TLC) or LC-MS to monitor the disappearance of the starting amine.

Reaction Quenching and Product Purification

• After the 2-hour incubation, add 20 µL of the 1 M Tris-HCl quenching solution to the reaction mixture. This will consume any unreacted NHS ester.[15]

• Incubate for an additional 15-30 minutes at room temperature.

• Purification: The purification strategy depends on the properties of the final conjugate. For small molecule conjugates, purification is typically achieved by:

  • Aqueous Workup: If the product is sufficiently hydrophobic, dilute the reaction mixture with an organic solvent like ethyl acetate and wash with dilute acid (e.g., 0.1 M HCl) to remove unreacted amine and then with water/brine to remove NHS and other water-soluble byproducts.[15][17]

  • Chromatography: For most applications, purification by column chromatography (either normal phase on silica gel or reverse-phase HPLC) is required to achieve high purity.[11][17][18]

Caption: A typical experimental workflow for NHS ester coupling.

Part 4: Expert Insights and Troubleshooting

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	Incorrect pH: Buffer pH is too low (<7) or has drifted during the reaction.	Verify buffer pH before starting. Use a more concentrated buffer if significant pH drift is suspected.
Hydrolyzed NHS Ester: Reagent was old, improperly stored, or the reaction time was too long at a high pH.	Use fresh, high-quality NHS ester. Store desiccated at -20°C. Consider running the reaction at 4°C overnight.
Poor Solubility: One or both reactants precipitated out of the solution.	Increase the percentage of organic co-solvent (e.g., DMSO) in the reaction mixture. Ensure reactants are fully dissolved before mixing.
Multiple Products Observed	Reaction with Other Nucleophiles: If the NHS ester-containing molecule has other nucleophilic groups, self-reaction may occur.	This is less of a concern for the purine-amine, but ensure the other reactant is pure.
Difficulty in Purification	Similar Polarity: The product and starting materials have very similar polarity, making chromatographic separation difficult.	Optimize the chromatography mobile phase. If using reverse-phase HPLC, try a shallower gradient. Consider derivatizing unreacted amine to alter its polarity before purification.
Emulsion during Workup: An emulsion forms during the liquid-liquid extraction step.	Add brine (saturated NaCl solution) to the aqueous layer to help break the emulsion. Centrifugation can also be effective.[15]

References

• Glen Research. Glen Report 32-26: Technical Brief - NHS Ester Amine Reaction for Oligonucleotide Labeling. [Link]

• Interchim. Protocol: NHS Ester Labeling of Amino-Biomolecules. [Link]

• PubChem. 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine. [Link]

• ResearchGate. What happens in amine coupling reaction with NHS/EDC/TEA? [Link]

• Organic Synthesis. Acid-Amine Coupling using EDCI. [Link]

• ResearchGate. The solubilities of current purines, pyrimidines and their nucleosides in urea and sucrose solutions. [Link]

• National Center for Biotechnology Information. Succinimidyl Ester Surface Chemistry: Implications of the Competition between Aminolysis and Hydrolysis on Covalent Protein Immobilization. [Link]

• Growing Science. Process optimization for acid-amine coupling: a catalytic approach. [Link]

• National Center for Biotechnology Information. Synthesis and Cytotoxic Activity of the Derivatives of N-(Purin-6-yl)aminopolymethylene Carboxylic Acids and Related Compounds. [Link]

• Aapptec Peptides. Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. [Link]

• ACS Publications. Measurement and Correlation of Solubility of Theobromine, Theophylline, and Caffeine in Water and Organic Solvents at Various Temperatures. [Link]

• Apicule. 6-((4-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine (CAS No: 674799-96-3) API Intermediate Manufacturers. [Link]

Sources

• 1. glenresearch.com [glenresearch.com]
• 2. Amine-Reactive Crosslinker Overview - Creative Proteomics [creative-proteomics.com]
• 3. 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine | C13H14N6O | CID 24905366 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. apicule.com [apicule.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - TW [thermofisher.com]
• 7. Succinimidyl Ester Surface Chemistry: Implications of the Competition between Aminolysis and Hydrolysis on Covalent Protein Immobilization - PMC [pmc.ncbi.nlm.nih.gov]
• 8. lumiprobe.com [lumiprobe.com]
• 9. interchim.fr [interchim.fr]
• 10. biotium.com [biotium.com]
• 11. neb.com [neb.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Synthesis and Cytotoxic Activity of the Derivatives of N-(Purin-6-yl)aminopolymethylene Carboxylic Acids and Related Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Conjugation Protocol for Amine Reactive Dyes | Tocris Bioscience [tocris.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. organic-synthesis.com [organic-synthesis.com]
• 18. growingscience.com [growingscience.com]

Covalent labeling of SNAP-tag fusion proteins with 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine

Executive Overview

The SNAP-tag is a 20-kDa engineered mutant of the human DNA repair protein O6 -alkylguanine-DNA alkyltransferase (hAGT)[1]. It provides a highly specific, irreversible method for labeling fusion proteins in living cells or in vitro. The compound 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine , universally referred to as BG-NH2 , serves as the foundational amine-terminated building block for this bioconjugation system[1]. By reacting the primary amine of BG-NH2 with N-hydroxysuccinimide (NHS) esters of fluorophores, biotin, or targeted therapeutics, researchers can synthesize custom O6 -benzylguanine (BG) substrates[2].

This application note details the mechanistic principles, synthesis protocols, and live-cell labeling workflows required to deploy BG-NH2-derived probes effectively, providing causality for each experimental parameter to ensure a robust, self-validating system.

Mechanistic Principles of SNAP-tag Labeling

The SNAP-tag reacts specifically with para-substituted O6 -benzylguanine derivatives[3]. The reaction proceeds via an SN​2 nucleophilic substitution where the reactive thiolate of Cysteine 145 (Cys145) in the SNAP-tag attacks the benzylic carbon of the BG substrate[4]. This irreversible transfer of the substituted benzyl group forms a highly stable thioether bond, releasing free guanine as a leaving group[5].

Causality for Experimental Design: Because the labeling is covalent, it permits rigorous, high-stringency washing steps to eliminate background noise—a critical advantage over non-covalent fluorescent tagging methods that suffer from equilibrium-driven probe dissociation[6].

Caption: Mechanistic pathway of SNAP-tag covalent labeling via nucleophilic substitution.

Synthesis of Custom BG-Probes from BG-NH2

To label a SNAP-tag, BG-NH2 must first be conjugated to a label of interest. The most reliable method is the reaction of BG-NH2 with an NHS-ester functionalized label[7].

Expert Insights & Causality

• Solvent Choice: The reaction must be performed in anhydrous N,N-dimethylformamide (DMF) or DMSO[1]. NHS esters are highly susceptible to hydrolysis in aqueous environments; anhydrous conditions ensure the primary amine of BG-NH2 outcompetes water for the ester.

• pH/Base Requirement: A non-nucleophilic organic base, such as N,N-diisopropylethylamine (DIPEA), is added to ensure the primary amine of BG-NH2 remains deprotonated and highly nucleophilic.

• Stoichiometry: A slight molar excess of BG-NH2 (1.2 to 1.5 equivalents) is typically used to drive the valuable NHS-fluorophore to complete conversion[8].

Protocol: One-Step Synthesis of BG-Fluorophore

• Preparation: Dissolve 1 mg of the NHS-ester fluorophore in 100 µL of anhydrous DMF.

• BG-NH2 Addition: Add 1.5 molar equivalents of BG-NH2 (MW: 270.3 g/mol ) to the solution[1].

• Catalysis: Add 3-5 molar equivalents of DIPEA to the reaction mixture.

• Incubation: Protect the vial from light and incubate at room temperature for 2-4 hours with continuous vortexing or agitation.

• Validation (Self-Validating Step): Monitor the reaction via analytical HPLC to confirm the disappearance of the NHS-ester peak and the formation of the BG-fluorophore conjugate[8].

• Purification: Purify the final BG-probe via preparative HPLC or ether precipitation. Crucial: Unreacted BG-NH2 must be removed, as it will act as a competitive inhibitor during the SNAP-tag labeling phase[9].

Covalent Labeling of SNAP-tag Fusion Proteins

Once the custom BG-probe is synthesized and purified, it is applied to cells expressing the SNAP-tag fusion protein.

Caption: End-to-end workflow from custom BG-probe synthesis to live-cell imaging.

Protocol: Live-Cell Labeling

• Cell Preparation: Culture cells expressing the SNAP-tag fusion protein to 70-80% confluency.

• Probe Dilution: Dilute the synthesized BG-probe stock (typically 1 mM in DMSO) into the imaging medium to a final concentration of 1–5 µM[6]. Insight: Keep the final DMSO concentration below 0.5% (v/v) to prevent cellular toxicity.

• Incubation: Incubate the cells at 37°C for 30 minutes.

  • Causality: The apparent second-order rate constant ( kapp​ ) for SNAP-tag with BG-fluorophores is approximately 103 to 104M−1s−1 [4]. At a 1 µM concentration, 30 minutes provides ample time to achieve >95% labeling saturation.

  • Alternative: For endocytosis studies, performing the reaction at 4°C prevents the uptake of unliganded probe via fluid-phase endocytosis[6].

• Washing: Wash the cells three times with warm, dye-free medium. Incubate for an additional 15-30 minutes, then wash once more.

  • Causality: The intermediate incubation allows unreacted, membrane-permeable probes that partitioned into the lipid bilayer to diffuse back out into the medium, drastically reducing non-specific background fluorescence[10].

• Self-Validating Control: In parallel, treat a control well with a non-fluorescent blocking agent (e.g., bromothenylpteridine or BG-block) for 15 minutes prior to adding the BG-probe. A lack of fluorescence in this control well definitively validates that the signal in the experimental well is due to specific SNAP-tag conjugation, rather than non-specific lipophilic binding[11].

Quantitative Data & Kinetic Parameters

The efficiency of the labeling reaction is heavily dependent on the charge and steric structure of the conjugated fluorophore. Non-negatively charged fluorophores generally exhibit faster labeling kinetics[5].

Table 1: Kinetic Parameters of SNAP-tag Labeling with Various BG-Substrates

Substrate Type	Apparent Second-Order Rate Constant ( kapp​ )	Affinity ( Kd​ )	Optimal Labeling Time (at 1 µM)
BG-Fluorescein	∼2.8×104M−1s−1	1.2μM	15 - 20 min
BG-TMR (Tetramethylrhodamine)	∼3.5×104M−1s−1	0.8μM	15 min
BG-Alexa488 (Negatively Charged)	∼1.5×103M−1s−1	5.5μM	30 - 45 min
BG-SiR (Silicon Rhodamine)	∼2.0×104M−1s−1	1.5μM	20 min

Data synthesized from kinetic characterizations of hAGT mutants and BG-derivatives[4],[5].

Troubleshooting & Expert Insights

• Low Labeling Efficiency: If the fluorescence signal is weak, the BG-probe may have degraded. BG-NH2 and its derivatives should be stored dry at -20°C[1]. Additionally, ensure the SNAP-tag fusion protein is properly folded; misfolded hAGT loses its catalytic cysteine reactivity.

• High Background Fluorescence: If the self-validating block control shows high signal, the probe concentration is too high, or the wash steps are insufficient. Reduce the probe concentration to 500 nM and extend the post-labeling wash incubation to 1 hour[10].

• Cell Permeability Issues: If labeling an intracellular target, ensure the synthesized BG-probe is cell-permeable. Highly charged dyes (like Alexa Fluor 488 or IRDye 800CW) are membrane-impermeant and should only be used for cell-surface SNAP-tag fusions[7]. For intracellular labeling, use neutral or zwitterionic dyes like TMR or Silicon Rhodamine (SiR).

References

• BG-NH2 - NEB | New England Biolabs | 1

• BG-NH2 [O6-(4-Aminomethyl-benzyl)guanine] | AAT Bioquest | 2

• Evaluation of fluorophores to label SNAP-tag fused proteins for multicolor single molecule tracking microscopy in live | AMOLF Institutional Repository | 10

• SNAP-tag fluorogenic probes for wash free protein labeling | Journal of Pharmaceutical Analysis | 3

• Releasable SNAP-tag Probes for Studying Endocytosis and Recycling | ACS Chemical Biology (PMC) | 6

• Kinetic and structural characterization of the self-labeling protein tags HaloTag7, SNAP-tag and CLIP-tag | bioRxiv | 4

• Kinetic and Structural Characterization of the Self-Labeling Protein Tags HaloTag7, SNAP-tag, and CLIP-tag | Biochemistry (ACS) | 5

• Near-Infrared Fluorescence Imaging of Mammalian Cells and Xenograft Tumors with SNAP-Tag | PLOS One (PMC) | 7

• A Simplified Guide RNA Synthesis Protocol for SNAP- and Halo-Tag-Based RNA Editing Tools | Molecules | 8

• Cellular Imaging & Analysis | New England Biolabs GmbH | 11

• Multiplexed and millimeter-scale superresolution imaging of cells and tissue sections via prism-illumination and microfluidics-enhanced DNA-PAINT | bioRxiv | 9

Sources

• 1. neb.com [neb.com]
• 2. docs.aatbio.com [docs.aatbio.com]
• 3. SNAP-tag fluorogenic probes for wash free protein labeling [html.rhhz.net]
• 4. Kinetic and structural characterization of the self-labeling protein tags HaloTag7, SNAP-tag and CLIP-tag | bioRxiv [biorxiv.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Releasable SNAP-tag Probes for Studying Endocytosis and Recycling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Near-Infrared Fluorescence Imaging of Mammalian Cells and Xenograft Tumors with SNAP-Tag - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. Multiplexed and millimeter-scale superresolution imaging of cells and tissue sections via prism-illumination and microfluidics-enhanced DNA-PAINT | bioRxiv [biorxiv.org]
• 10. ir.amolf.nl [ir.amolf.nl]
• 11. neb-online.de [neb-online.de]

Application Note: In Vitro MGMT Inhibition Assays Utilizing 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine

Introduction & Mechanistic Rationale

The DNA repair protein O6 -methylguanine-DNA methyltransferase (MGMT) is a primary mechanism of tumor resistance against alkylating chemotherapies such as temozolomide (TMZ)[1]. MGMT operates via a unique "suicide" mechanism, stoichiometrically transferring alkyl adducts from the O6 position of guanine to its own active site cysteine (Cys145), permanently inactivating the enzyme[2].

While O6 -benzylguanine ( O6 -BG) is a well-established pseudosubstrate used to deplete MGMT, its high lipophilicity presents significant formulation challenges. The compound 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine (also known as O6 -(3-aminomethylbenzyl)guanine) was engineered to overcome this. The addition of an aminomethyl group drastically improves aqueous solubility. More importantly, the specific meta-positioning of this functional group is not arbitrary; molecular docking models (GLIDE XP/QPLD) demonstrate that the meta-aminomethyl group forms a highly favorable hydrogen bond within the MGMT active site cleft, enhancing the inactivation efficiency by approximately 5-fold compared to the parent compound[3].

Quantitative Profiling of Inhibitor Efficacy

The spatial orientation of the aminomethyl substitution dictates the binding thermodynamics. As shown below, ortho-substitution abolishes activity due to steric clashes, while meta-substitution optimizes the receptor-ligand interaction[3].

Table 1: Influence of Aminomethyl Substitution Position on MGMT Inactivation

Compound Derivative	Substitution Position	ED₅₀ for Recombinant MGMT (µM)	Mechanistic Impact on Binding
O6 -Benzylguanine	None (Parent)	~0.20	Baseline pseudosubstrate activity
6-((2-(Aminomethyl)benzyl)oxy)...	Ortho	>100	Severe steric clash preventing active site entry
6-((3-(Aminomethyl)benzyl)oxy)...	Meta	~0.04	Favorable H-bond formation with active site residues
6-((4-(Aminomethyl)benzyl)oxy)...	Para	~0.25	Negligible impact on binding affinity

Data synthesized from biochemical evaluations of recombinant human alkyltransferase[3].

Pathway & Workflow Visualization

Figure 1: Mechanism of MGMT inactivation by the meta-aminomethyl inhibitor and subsequent TMZ sensitization.

Detailed Experimental Protocols

To establish a self-validating testing system, researchers must evaluate the inhibitor across three tiers: biochemical target engagement, cellular target depletion, and functional phenotypic sensitization.

Protocol A: Biochemical In-Gel Fluorescence Inactivation Assay

This assay bypasses the need for radioactive [³H]-methylated DNA by utilizing a fluorescent O6 -BG derivative (e.g., SNAP-Surface 549) to label residual active MGMT.

• Recombinant MGMT Preparation: Dilute purified recombinant human MGMT to 1 µM in Assay Buffer (50 mM Tris-HCl pH 7.6, 1 mM DTT, 0.5 mM EDTA, 50 µg/mL BSA).

  • Causality Note: The inclusion of 1 mM DTT is strictly required. MGMT relies on a highly reactive active-site cysteine. Oxidation of Cys145 will artificially render the enzyme inactive, creating false-positive inhibition data.

• Inhibitor Incubation: Add serial dilutions of 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine (0.001 to 1 µM). Incubate at 37°C for 30 minutes.

  • Causality Note: Because this is an irreversible suicide inhibitor, the IC₅₀ is time-dependent. A 30-minute window ensures the covalent transfer of the benzyl group is complete[3].

• Residual Activity Labeling: Add 2 µM of SNAP-Surface 549 (a fluorescent MGMT substrate). Incubate for 1 hour at 37°C. The probe will covalently bind only to the uninhibited MGMT.

• Detection: Denature the samples with Laemmli buffer (boil for 5 min), resolve on a 12% SDS-PAGE gel, and image using a fluorescence scanner (Ex: 554 nm / Em: 568 nm). Loss of fluorescent band intensity directly correlates with inhibitor efficacy.

Protocol B: Cellular MGMT Depletion Assay (Western Blot)

This protocol assesses cell permeability and the biological degradation of the alkylated enzyme in high-MGMT expressing cell lines like T98G[2].

• Cell Seeding: Seed T98G cells in 6-well plates at 3×105 cells/well and allow adherence overnight.

• Inhibitor Treatment: Treat cells with 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine (0.05 – 5 µM) for 4 hours .

  • Causality Note: Unlike reversible competitive inhibitors that block signaling instantly, this compound requires time for cellular uptake, covalent binding, and subsequent ubiquitination/proteasomal degradation of the alkylated MGMT[2]. Lysis before 4 hours may yield false-negative Western blots, as the inactive protein mass would still be present.

• Lysis & Extraction: Wash cells with ice-cold PBS and lyse in RIPA buffer supplemented with protease inhibitors. Centrifuge at 14,000 rpm for 15 minutes to clear the lysate[2].

• Immunoblotting: Resolve 30 µg of total protein via SDS-PAGE. Probe with an anti-MGMT primary antibody (e.g., clone MT3.1) and anti-GAPDH as a loading control.

Protocol C: Temozolomide (TMZ) Sensitization (Clonogenic Survival)

The ultimate validation of MGMT inhibition is the restoration of sensitivity to alkylating agents in resistant cell lines[1].

• Cell Seeding: Seed T98G cells at a low clonogenic density (e.g., 500 cells/well in 6-well plates).

• Inhibitor Pre-treatment: Add a non-cytotoxic dose of the inhibitor (e.g., 0.5 µM) 2 hours prior to TMZ application to ensure complete pre-depletion of MGMT.

• Alkylating Challenge: Add varying concentrations of TMZ (0 – 500 µM).

• Colony Formation: Incubate plates for 10 to 14 days without changing the media.

  • Causality Note: TMZ-induced cytotoxicity relies on the mismatch repair (MMR) pathway recognizing O6 -methylguanine:thymine mismatches. This triggers futile cycling that only results in lethal double-strand breaks after two full rounds of DNA replication. Short-term viability assays (like 48h MTT) will fail to capture this delayed apoptotic response, making long-term clonogenic assays mandatory[1].

• Quantification: Fix colonies with 100% methanol for 15 minutes, stain with 0.5% crystal violet, and count colonies containing >50 cells. Calculate the surviving fraction relative to vehicle controls.

Sources

• 1. researchgate.net [researchgate.net]
• 2. mTOR inhibition and levels of the DNA repair protein MGMT in T98G glioblastoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Development of Targeted Therapeutics Using O6-Benzylguanine Linkers

Abstract

The development of highly specific and potent targeted therapeutics is a cornerstone of modern medicine. A critical challenge in this field is the precise and stable conjugation of therapeutic payloads to their targeting moieties. The SNAP-tag® system, in conjunction with O6-benzylguanine (BG) linkers, offers a robust and versatile platform for creating site-specific, covalent conjugates. This guide provides an in-depth exploration of the SNAP-tag®/BG system, its underlying biochemical principles, and its application in the development of next-generation therapeutics such as Antibody-Drug Conjugates (ADCs). We present detailed, field-proven protocols for the synthesis of BG derivatives, the creation and validation of SNAP-tag® fusion proteins, and the characterization of the final conjugates, equipping researchers with the knowledge to leverage this powerful technology.

Introduction: The Power of Covalent, Site-Specific Conjugation

The efficacy of targeted therapies, from antibody-drug conjugates to targeted nanoparticles, hinges on the precise attachment of a payload (e.g., a cytotoxic drug, a fluorescent probe) to a targeting vehicle (e.g., an antibody, a protein). Traditional conjugation methods often result in heterogeneous mixtures with varying drug-to-antibody ratios and conjugation sites, leading to unpredictable pharmacokinetics and potential loss of efficacy[1][2].

The SNAP-tag® technology provides an elegant solution to this challenge. It is a chemo-enzymatic approach that enables the specific and irreversible covalent labeling of a protein of interest[3][4][5]. The system is composed of two key components:

• The SNAP-tag®: A small, 20 kDa protein tag derived from the human DNA repair enzyme O6-alkylguanine-DNA alkyltransferase (AGT)[4][6][7]. This tag is genetically fused to the protein of interest (e.g., an antibody fragment).

• The O6-benzylguanine (BG) Linker: A synthetic substrate that is chemically inert to native cellular components but reacts specifically and rapidly with the SNAP-tag®[5][8]. The BG molecule can be derivatized to carry a wide array of functional molecules, including small molecule drugs, fluorophores, or biotin[5][7].

The reaction between the SNAP-tag® and a BG-linked substrate is highly specific and results in the formation of a stable, covalent thioether bond, effectively "clicking" the payload onto the target protein with 1:1 stoichiometry[2]. This guide will detail the principles, applications, and protocols for utilizing this system in therapeutic development.

Core Principles and Mechanism

The SNAP-tag®: An Engineered DNA Repair Enzyme

The SNAP-tag® is an engineered mutant of human O6-alkylguanine-DNA alkyltransferase (hAGT)[4][7]. In its natural role, hAGT repairs DNA by transferring alkyl groups from the O6 position of guanine to an internal cysteine residue, becoming irreversibly alkylated in the process—a "suicide" mechanism[9][10][11]. The SNAP-tag® has been optimized to enhance its reactivity with O6-benzylguanine derivatives while minimizing its affinity for DNA[3][12]. The reaction involves a nucleophilic attack from a reactive cysteine in the SNAP-tag® active site on the benzyl group of the BG substrate, displacing the guanine leaving group[13][9].

O6-Benzylguanine (BG): The Versatile Linker

O6-benzylguanine serves as the indispensable link between the SNAP-tag® fusion protein and the molecule of interest. Its chemical structure allows for modification at the benzyl ring, typically at the para-position, without significantly hindering its reaction with the SNAP-tag®[7][9]. This enables the attachment of various payloads through standard chemical synthesis procedures[14][15]. An improved synthesis of O6-benzylguanine often starts from 2-amino-6-chloropurine, which reacts with the sodium salt of benzyl alcohol[15]. Derivatives can be created using substituted benzyl alcohols or by further modifying a functional group on the benzyl ring[15][16][17].

The Conjugation Reaction: Specific and Irreversible

The covalent labeling of a SNAP-tag® fusion protein with a BG-derivatized substrate is a bimolecular, second-order reaction that proceeds rapidly under physiological conditions (pH 7.4, 37°C)[18][19]. The key advantages of this reaction are:

• Specificity: The SNAP-tag® reacts almost exclusively with BG derivatives, ensuring minimal off-target labeling of other cellular proteins[5].

• Irreversibility: The formation of a stable thioether bond ensures that the payload remains attached to the targeting protein, which is crucial for in vivo applications[8][20].

• Stoichiometry: The reaction proceeds to completion, yielding a homogeneous product with a defined 1:1 ratio of payload to targeting protein[2][12].

Caption: Mechanism of SNAP-Tag® labeling with an O6-benzylguanine substrate.

Application: Site-Specific Antibody-Drug Conjugates (ADCs)

A prominent application of the BG-linker system is in the creation of next-generation Antibody-Drug Conjugates (ADCs)[1][2]. ADCs combine the tumor-targeting specificity of a monoclonal antibody with the cell-killing power of a cytotoxic drug[21][22][23].

Advantages over Conventional ADCs

Traditional ADCs are often produced by conjugating drugs to surface-exposed lysines or cysteines on the antibody, resulting in a heterogeneous mixture of molecules[1]. This heterogeneity can negatively impact the ADC's therapeutic index. The SNAP-tag® approach overcomes these limitations by:

• Ensuring Homogeneity: Genetic fusion of the SNAP-tag® to an antibody fragment (like a single-chain variable fragment, scFv) creates a single, defined conjugation site[2].

• Precise Stoichiometry: The 1:1 reaction ensures a uniform drug-to-antibody ratio (DAR) of 1, leading to predictable and reproducible pharmacokinetics and biological activity[1][24].

Workflow for SNAP-tag® ADC Development

The development of a SNAP-tag® based ADC follows a logical workflow, from molecular design to functional validation.

Caption: Workflow for generating a site-specific scFv-SNAP-tag® ADC.

A recent study demonstrated this principle by creating an ADC targeting the epidermal growth factor receptor (EGFR)[1][2]. An anti-EGFR scFv was fused to a SNAP-tag® and conjugated to the potent antimitotic agent auristatin F via a BG linker. The resulting ADC showed dose-dependent and target-specific killing of EGFR-overexpressing cancer cells, with an IC50 value in the nanomolar range[1].

Detailed Experimental Protocols

The following protocols provide a framework for key experimental steps. Researchers should optimize conditions based on their specific protein and payload.

Protocol 1: General Synthesis of a BG-Linker-Payload

This protocol outlines a conceptual synthetic strategy, for instance using click chemistry to conjugate a payload to a BG-linker precursor. A specific example involves creating a BG-linker-auristatin F conjugate[1][25].

Materials:

• N9-protected O6-benzylguanine with an azide functional group (BG-N3).

• Payload (e.g., Auristatin F) modified with a terminal alkyne group.

• Copper(I) catalyst (e.g., from CuSO4 and a reducing agent like sodium ascorbate).

• Ligand (e.g., TBTA).

• Solvents (e.g., DMSO, t-Butanol/H2O).

Procedure:

• Dissolve Reactants: Dissolve the alkyne-modified payload and the BG-N3 linker in a suitable solvent mixture like DMSO/t-BuOH/H2O.

• Prepare Catalyst: In a separate vial, prepare the Cu(I) catalyst by mixing CuSO4 and sodium ascorbate.

• Initiate Click Reaction: Add the catalyst solution to the reactant mixture. If needed, add a copper-stabilizing ligand like TBTA.

• Reaction Monitoring: Allow the reaction to proceed at room temperature. Monitor its progress using an appropriate analytical method, such as LC-MS or TLC.

• Purification: Once the reaction is complete, purify the final BG-Linker-Payload conjugate using reverse-phase HPLC.

• Characterization: Confirm the identity and purity of the final product by high-resolution mass spectrometry and NMR.

Protocol 2: In Vitro Conjugation of a BG-Payload to a SNAP-tag® Fusion Protein

Materials:

• Purified SNAP-tag® fusion protein in a suitable buffer (e.g., PBS or HEPES, pH 7.4).

• BG-Linker-Payload stock solution (e.g., 1-10 mM in DMSO).

• Reaction buffer (PBS or HEPES, pH 7.4).

• Dithiothreitol (DTT) - optional, to keep the SNAP-tag® cysteine reduced.

Procedure:

• Prepare Protein Solution: Dilute the purified SNAP-tag® fusion protein to a final concentration of 10-20 µM in the reaction buffer. If the protein has been stored with glycerol or other additives, consider buffer exchange.

• Add BG-Payload: Add the BG-Linker-Payload stock solution to the protein solution. A 2 to 5-fold molar excess of the BG-payload over the protein is typically sufficient. The final DMSO concentration should ideally be kept below 5%.

• Incubation: Incubate the reaction mixture for 1-2 hours at room temperature or 37°C. For cytotoxic payloads, 2 hours is recommended to ensure complete conjugation[12].

• Removal of Unconjugated Payload: Purify the resulting conjugate to remove the unreacted BG-payload and the guanine leaving group. This can be achieved by size-exclusion chromatography (SEC), dialysis, or using affinity tags present on the fusion protein.

• Final Formulation: Exchange the purified conjugate into a suitable storage buffer (e.g., PBS) and determine its concentration.

Protocol 3: Labeling of Cell Surface SNAP-tag® Fusion Proteins

This protocol is for labeling live cells expressing a SNAP-tag® fusion protein on their surface with a BG-derivatized fluorescent probe[13][26].

Materials:

• Adherent cells cultured on coverslips or in imaging dishes, expressing a surface-localized SNAP-tag® fusion protein.

• Complete cell culture medium.

• Pre-warmed live-cell imaging medium (e.g., FluoroBrite™ DMEM).

• Cell-impermeable BG-fluorophore stock solution (e.g., 1 mM in DMSO).

Procedure:

• Cell Preparation: Ensure cells are healthy and have reached an appropriate confluency.

• Prepare Staining Solution: Dilute the BG-fluorophore stock solution into pre-warmed complete culture medium to a final concentration of 2-5 µM[26].

• Cell Labeling: Aspirate the existing culture medium from the cells and add the staining solution.

• Incubation: Incubate the cells for 15-30 minutes at 37°C in a CO2 incubator[26].

• Washing: Aspirate the staining solution and wash the cells three times with pre-warmed culture medium to remove unbound probe. Each wash should last approximately 5 minutes[26].

• Imaging: Replace the wash medium with pre-warmed live-cell imaging medium and proceed with fluorescence microscopy using the appropriate filter sets.

Protocol 4: Validation of Conjugation by SDS-PAGE

A simple method to confirm successful conjugation is to observe the mobility shift on an SDS-PAGE gel, especially if the payload is a fluorescent dye.

Procedure:

• Sample Preparation: Collect aliquots of the SNAP-tag® protein before conjugation, and the purified conjugate after the reaction.

• Gel Electrophoresis: Load the samples onto an SDS-PAGE gel and run under standard conditions.

• Visualization:

  • In-gel Fluorescence: If a fluorescent payload was used, the gel can be imaged directly on a fluorescence gel scanner before any staining. A band should appear only in the lane corresponding to the final conjugate.

  • Coomassie Staining: Stain the gel with Coomassie Blue to visualize all proteins. The band corresponding to the conjugated protein may show a slight upward shift in molecular weight compared to the unconjugated protein, although this can be subtle.

Data Presentation and Quantitative Analysis

For therapeutic development, quantitative data is essential. The following table summarizes key properties of common BG-linked fluorescent substrates used for validation and imaging studies.

Substrate Name	Excitation (nm)	Emission (nm)	Cell Permeability	Key Features
SNAP-Cell® TMR-Star	554	580	Permeable	Bright and photostable, for intracellular labeling.[26]
SNAP-Surface® 549	555	568	Impermeable	Ideal for specific labeling of cell surface proteins.[26]
SPY555-BG	554	577	Permeable	Fluorogenic probe suitable for super-resolution microscopy.[20]
BG-Alexa Fluor 488	495	519	Impermeable	Commonly used, bright green surface label.[13]

Expert Insights and Troubleshooting

• Incomplete Labeling: If conjugation is incomplete, ensure the SNAP-tag® protein is correctly folded and the active site cysteine is reduced. Consider adding 1-2 mM DTT to the protein solution for 30 minutes before adding the BG substrate. Also, verify the concentration and purity of your BG-linked payload.

• Linker Stability: While the thioether bond is highly stable, the linker connecting the BG moiety to the payload must also be considered. For ADCs, linker stability in circulation and its cleavage mechanism within the target cell are critical design parameters[27][28].

• Substrate Choice: The chemical group attached to the benzyl ring of BG can influence the reaction efficiency with the SNAP-tag®[8]. Highly bulky groups may slow the reaction rate.

• Conditional Activation: For advanced applications requiring spatial or temporal control, "caged" BG derivatives have been developed. These molecules are inactive until exposed to a specific trigger, such as light or a specific enzyme, which then releases the active BG molecule for reaction with the SNAP-tag®[18][19].

Conclusion

The O6-benzylguanine linker system, paired with the SNAP-tag®, represents a powerful and versatile platform for the development of targeted therapeutics. Its ability to mediate specific, rapid, and irreversible covalent conjugation with 1:1 stoichiometry overcomes many of the limitations of previous bioconjugation technologies. By providing a robust method for creating homogeneous and well-defined therapeutic agents like ADCs, this technology enables researchers to build more effective and safer drugs to combat a range of diseases.

References

• de Groot, N. S., et al. (2023). The Evolution of SNAP-Tag Labels. Biomacromolecules. Retrieved from [Link]

• Gautier, A., et al. (2008). Site-Specific Protein Labeling with SNAP-Tags. Current Protocols in Protein Science. Retrieved from [Link]

• Tarasov, A., et al. (2005). Synthesis of 6-O-benzyl guanine and its conjugations with linkers. ResearchGate. Retrieved from [Link]

• Di Donato, V., et al. (2020). The SNAP-tag technology revised: an effective chemo-enzymatic approach by using a universal azide-based substrate. Taylor & Francis Online. Retrieved from [Link]

• ResearchGate. (n.d.). SNAP-tag and its working principle. Retrieved from [Link]

• Song, S., et al. (2024). Precious Cargo: The Role of Polymeric Nanoparticles in the Delivery of Covalent Drugs. MDPI. Retrieved from [Link]

• Lotze, J., et al. (2025). Conditional Control of Benzylguanine Reaction with the Self-Labeling SNAP-tag Protein. ACS Publications. Retrieved from [Link]

• Abberior Instruments. (n.d.). Labeling Protocol for SNAP-tag. Retrieved from [Link]

• ResearchGate. (n.d.). SNAP-Tag Technology: A General Introduction. Retrieved from [Link]

• Liu, L., et al. (2003). A Convenient Procedure for the Synthesis of O6-Benzylguanine Derivatives by Phase Transfer Catalysis. ResearchGate. Retrieved from [Link]

• Tsubokura, K., et al. (2018). Beyond O6-Benzylguanine: O6-(5-Pyridylmethyl)guanine as a Substrate for the Self-Labeling Enzyme SNAP-Tag. ACS Publications. Retrieved from [Link]

• Cytoskeleton, Inc. (n.d.). Protocol Page: Utilizing BG-SPY™ Substrates. Retrieved from [Link]

• Di Donato, V., et al. (2020). The SNAP-tag technology revised: an effective chemo-enzymatic approach by using a universal azide-based substrate. PMC. Retrieved from [Link]

• Sartorelli, A. C., et al. (2011). 4-Nitrobenzyloxycarbonyl Derivatives of O6-Benzylguanine as Hypoxia-Activated Prodrug Inhibitors of O6-Alkylguanine-DNA Alkyltransferase (AGT). ACS Publications. Retrieved from [Link]

• Huysamen, C., et al. (2023). Click Chemistry-Generated Auristatin F–Linker–Benzylguanine for a SNAP-Tag-Based Recombinant Antibody–Drug Conjugate Demonstrating Selective Cytotoxicity toward EGFR-Overexpressing Tumor Cells. PMC. Retrieved from [Link]

• Huysamen, C., et al. (2023). Click Chemistry-Generated Auristatin F–Linker–Benzylguanine for a SNAP-Tag-Based Recombinant Antibody–Drug Conjugate Demonstrating Selective Cytotoxicity toward EGFR-Overexpressing Tumor Cells. ACS Omega. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of AuriF−linker−BG for SNAP-tag conjugation. Retrieved from [Link]

• Wang, J. Q., et al. (2003). Synthesis and preliminary biological evaluation of radiolabeled O6-benzylguanine derivatives, new potential PET imaging agents for the DNA repair protein O6-alkylguanine-DNA alkyltransferase in breast cancer. PubMed. Retrieved from [Link]

• Huysamen, C., et al. (2023). (PDF) Click Chemistry-Generated Auristatin F–Linker–Benzylguanine for a SNAP-Tag-Based Recombinant Antibody–Drug Conjugate... ResearchGate. Retrieved from [Link]

• Wang, J. Q., et al. (2005). Synthesis and preliminary biological evaluation of O6-[4-(2-[18F]fluoroethoxymethyl)benzyl]guanine as a novel potential PET probe... PubMed. Retrieved from [Link]

• Wang, Y., et al. (2005). Beta-glucuronidase-cleavable prodrugs of O6-benzylguanine and O6-benzyl-2'-deoxyguanosine. PubMed. Retrieved from [Link]

• Lotze, J., et al. (2025). Conditional Control of Benzylguanine Reaction with the Self-Labeling SNAP-tag Protein. ACS Publications. Retrieved from [Link]

• American Association for Cancer Research. (n.d.). Metabolism of O6-Benzylguanine, an Inactivator of O6-Alkylguanine-DNA Alkyltransferase. Cancer Research. Retrieved from [Link]

• University of Washington. (2017). Nanoparticle for targeting brain tumors and delivery of O-benzylguanine.

• Vaidyanathan, G., et al. (2004). O6-3-[131I]iodobenzylguanine: Improved Synthesis and Further Evaluation of a Potential Agent for Imaging of Alkylguanine-DNA Alkyltransferase. ACS Publications. Retrieved from [Link]

• Crone, T. M., & Pegg, A. E. (1994). Point mutations at multiple sites including highly conserved amino acids maintain activity, but render O6-alkylguanine-DNA alkyltransferase insensitive to O6-benzylguanine. PMC. Retrieved from [Link]

• Liu, L., et al. (2003). (PDF) A convenient procedure for the synthesis of O6-benzylguanine derivatives by phase transfer catalysis. ResearchGate. Retrieved from [Link]

• MDPI. (2023). PROTACs: Emerging Targeted Protein Degradation Approaches for Advanced Druggable Strategies. Retrieved from [Link]

• Sterling Pharma Solutions. (2025). Stability of ADC linker payloads in sub-cellular fractions. Retrieved from [Link]

• AstraZeneca. (n.d.). Antibody drug conjugates (ADCs): Delivering the next wave of medicines. Retrieved from [Link]

• MDPI. (2020). O6-alkylguanine-DNA Alkyltransferases in Microbes Living on the Edge: From Stability to Applicability. Retrieved from [Link]

• Gerson, S. L., et al. (2000). Phase I Clinical and Pharmacological Study of O6-Benzylguanine Followed by Carmustine in Patients with Advanced Cancer. AACR Journals. Retrieved from [Link]

• ResearchGate. (n.d.). PROTACs with aromatic linkers. Retrieved from [Link]

• NIH. (n.d.). Proteolysis-targeting chimeras (PROTACs) in cancer therapy. Retrieved from [Link]

• NIH. (n.d.). Antibody–drug conjugates: Recent advances in payloads. Retrieved from [Link]

• Dolan, M. E., et al. (1991). Substituted O6-benzylguanine derivatives and their inactivation of human O6-alkylguanine-DNA alkyltransferase. PubMed. Retrieved from [Link]

• NIH. (n.d.). Opportunities and Challenges in Antibody–Drug Conjugates for Cancer Therapy. Retrieved from [Link]

• MDPI. (2025). Unlocking New Horizons: Antibody–Drug Conjugates in Small Cell Lung Cancer. Retrieved from [Link]

Sources

• 1. Click Chemistry-Generated Auristatin F–Linker–Benzylguanine for a SNAP-Tag-Based Recombinant Antibody–Drug Conjugate Demonstrating Selective Cytotoxicity toward EGFR-Overexpressing Tumor Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. tenovapharma.com [tenovapharma.com]
• 4. tandfonline.com [tandfonline.com]
• 5. neb.com [neb.com]
• 6. SNAP-tag and CLIP-tag overview | Proteintech Group [ptglab.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. The SNAP-tag technology revised: an effective chemo-enzymatic approach by using a universal azide-based substrate - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. aacrjournals.org [aacrjournals.org]
• 12. researchgate.net [researchgate.net]
• 13. Site-Specific Protein Labeling with SNAP-Tags - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. pubs.acs.org [pubs.acs.org]
• 17. researchgate.net [researchgate.net]
• 18. Conditional Control of Benzylguanine Reaction with the Self-Labeling SNAP-tag Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 19. pubs.acs.org [pubs.acs.org]
• 20. cytoskeleton.com [cytoskeleton.com]
• 21. medchemexpress.com [medchemexpress.com]
• 22. Antibody drug conjugates (ADCs): Delivering the next wave of medicines [astrazeneca.com]
• 23. Antibody–drug conjugates: Recent advances in payloads - PMC [pmc.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]
• 25. researchgate.net [researchgate.net]
• 26. pdf.benchchem.com [pdf.benchchem.com]
• 27. sterlingpharmasolutions.com [sterlingpharmasolutions.com]
• 28. benchchem.com [benchchem.com]

Fluorescent probe conjugation using 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine amine reactivity

Application Note & Protocol

Title: Fluorescent Probe Conjugation Using the Amine Reactivity of 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine

Abstract

This document provides a comprehensive technical guide for the covalent conjugation of the amine-containing fluorescent probe, 6-((3-(aminomethyl)benzyl)oxy)-9H-purin-2-amine, to target biomolecules. While standard fluorescent labeling often involves an amine-reactive dye targeting lysine residues on a protein, this guide addresses the reverse scenario: leveraging the probe's terminal primary amine for conjugation. This requires the activation of carboxyl groups on the target biomolecule (e.g., proteins, peptides, or functionalized surfaces). We present a detailed protocol based on the robust and widely-used 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysulfosuccinimide (NHS) chemistry. This guide covers the principles of the reaction, a step-by-step experimental protocol, purification, characterization of the final conjugate, and troubleshooting.

Introduction: A Novel Purine-Based Fluorescent Probe

Fluorescent labeling is a cornerstone of modern biological research, enabling the visualization and quantification of biomolecules in applications ranging from microscopy to immunoassays. The choice of fluorophore and conjugation strategy is critical for experimental success.

The subject of this guide, 6-((3-(aminomethyl)benzyl)oxy)-9H-purin-2-amine , is a purine derivative featuring a reactive primary amine on a flexible benzyl linker. Its core structure is analogous to 2-aminopurine (2AP), a well-characterized fluorescent isomer of adenine and guanine.[1] The fluorescence of 2AP is known to be highly sensitive to its local microenvironment, with its quantum yield often quenched by stacking interactions within nucleic acid structures.[2][3][4] This sensitivity makes such purine analogs powerful probes for conformational changes and binding events.[4]

Unlike conventional labeling strategies that target primary amines on proteins, this protocol utilizes the amine group on the probe itself as the reactive handle. This approach is ideal for conjugating the probe to carboxyl groups present on the target molecule, such as those on the side chains of aspartic and glutamic acid residues or the C-terminus of a protein.[5] To achieve this, we employ a two-step coupling reaction mediated by EDC and Sulfo-NHS, which creates a stable, amine-reactive intermediate on the target molecule for efficient conjugation.[6][7]

Principle of the Reaction: Two-Step EDC/Sulfo-NHS Coupling

The conjugation of an amine-containing probe to a carboxyl-containing biomolecule is efficiently achieved through carbodiimide chemistry. A two-step process using EDC and Sulfo-NHS (or NHS) is preferred to improve efficiency and control, minimizing unwanted protein cross-linking.[8][9]

The mechanism proceeds as follows:

• Activation of Carboxyl Group: EDC reacts with a carboxyl group on the target protein to form a highly reactive but unstable O-acylisourea intermediate.[7] This step is most efficient at a slightly acidic pH (4.5–6.0).

• Formation of a Stable Intermediate: The unstable intermediate can hydrolyze in an aqueous environment, regenerating the carboxyl group.[7] To prevent this and increase reaction efficiency, N-hydroxysulfosuccinimide (Sulfo-NHS) is added. Sulfo-NHS reacts with the O-acylisourea intermediate to form a more stable, amine-reactive Sulfo-NHS ester.[9][10]

• Conjugation to the Amine Probe: This semi-stable Sulfo-NHS ester readily reacts with the primary amine of the 6-((3-(aminomethyl)benzyl)oxy)-9H-purin-2-amine probe via nucleophilic attack. This reaction, which is most efficient at a pH of 7.2-8.5, forms a stable and covalent amide bond, permanently linking the fluorescent probe to the target biomolecule.[8][11]

Caption: EDC/Sulfo-NHS two-step carboxyl-to-amine conjugation pathway.

Detailed Experimental Protocol

This protocol provides a general framework. Optimal conditions, particularly the molar ratios of reactants, may need to be determined empirically for each specific biomolecule.

Required Materials

• Target Biomolecule: Protein, peptide, or other molecule with accessible carboxyl groups (e.g., IgG antibody).

• Fluorescent Probe: 6-((3-(aminomethyl)benzyl)oxy)-9H-purin-2-amine.

• Reagents:

  • EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide HCl). Store desiccated at -20°C.

  • Sulfo-NHS (N-hydroxysulfosuccinimide). Store desiccated at 4°C.

  • Anhydrous Dimethylsulfoxide (DMSO).

  • Quenching Reagent: Hydroxylamine-HCl or Tris-HCl.

• Buffers:

  • Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), pH 5.0-6.0. Crucially, do not use buffers containing primary amines (e.g., Tris) or carboxylates (e.g., acetate) during activation. [12][13]

  • Conjugation Buffer: Phosphate-Buffered Saline (PBS), pH 7.2-7.5.

  • Quenching Buffer: 1 M Tris-HCl, pH 8.5.

• Equipment:

  • Purification column (e.g., Sephadex G-25 size-exclusion column).

  • UV-Vis Spectrophotometer.

  • Standard laboratory glassware and magnetic stirrer.

Experimental Workflow Diagram

Caption: Overall workflow for probe conjugation via EDC/Sulfo-NHS chemistry.

Step-by-Step Procedure

Step 1: Preparation of Reagents

• Biomolecule Solution: Prepare your target protein at a concentration of 2-10 mg/mL in ice-cold Activation Buffer (MES, pH 6.0). The absence of amine and carboxylate salts is critical.[9][13]

• Probe Stock Solution: Dissolve the purine probe in anhydrous DMSO to create a 10 mM stock solution.

• EDC/Sulfo-NHS Solution: Immediately before use, prepare a 100 mM EDC and 100 mM Sulfo-NHS solution in Activation Buffer. EDC is moisture-sensitive and hydrolyzes quickly in water; therefore, fresh preparation is essential for high efficiency.[6][14]

Step 2: Activation of the Target Biomolecule

• To your stirring protein solution, add the freshly prepared EDC/Sulfo-NHS solution to achieve a final molar excess. A starting point is a 20- to 50-fold molar excess of EDC/Sulfo-NHS over the protein.

• Incubate the reaction for 15-30 minutes at room temperature with gentle stirring.[15] This converts carboxyl groups on the protein to amine-reactive Sulfo-NHS esters.

Step 3: Conjugation with the Amine Probe

• Add the purine probe stock solution to the activated protein mixture. A 10- to 20-fold molar excess of the probe relative to the protein is a good starting point.

• Adjust the pH of the reaction mixture to 7.2-7.5 by adding Conjugation Buffer (PBS) or a small amount of 1 M phosphate buffer. The reaction of the NHS-ester with the primary amine is most efficient at this pH.[15]

• Incubate for 2 hours at room temperature, protected from light, with continuous stirring.

Step 4: Quenching the Reaction

• Stop the reaction by adding a quenching reagent. Add Quenching Buffer (1 M Tris-HCl, pH 8.5) to a final concentration of 20-50 mM.[15]

• Incubate for an additional 30 minutes. The primary amines in the quenching buffer will react with and deactivate any remaining Sulfo-NHS esters, preventing further labeling.

Purification of the Labeled Conjugate

Purification is a critical step to remove unreacted probe and reaction byproducts, which can interfere with downstream applications and cause high background fluorescence.[16][17]

Size-Exclusion Chromatography (SEC) SEC (also known as gel filtration) is the most effective method for this purpose. It separates molecules based on size. The larger protein-probe conjugate will elute first, while the smaller, unreacted probe molecules and byproducts will be retained longer on the column.[16][18]

• Equilibrate a G-25 desalting column with your desired storage buffer (e.g., PBS, pH 7.4).

• Apply the quenched reaction mixture to the top of the column.

• Collect fractions as the sample runs through the column. The first colored fractions to elute will contain the purified protein-probe conjugate.

• Monitor the fractions by measuring absorbance at 280 nm (for protein) and the absorbance maximum of the probe (approx. 310 nm for 2AP analogs). Pool the fractions containing the conjugate.

Characterization: Determining the Degree of Labeling (DOL)

The Degree of Labeling (DOL) is the average number of probe molecules conjugated to each protein molecule.[19] Calculating the DOL is essential for ensuring reproducibility and optimizing your labeling protocol.[20][21] Over-labeling can lead to protein precipitation or fluorescence quenching, while under-labeling results in a weak signal.[11][21]

Procedure:

• Measure the absorbance of the purified conjugate solution in a 1 cm pathlength cuvette at 280 nm (A₂₈₀) and at the absorbance maximum of the purine probe (A_max). The absorbance maximum for 2-aminopurine is ~310 nm, which can be used as an estimate.[3]

• Calculate the concentration of the probe and the protein using the Beer-Lambert law (A = εcl).

• A correction factor (CF) is required because the probe also absorbs light at 280 nm.[18][22]

Parameter	Formula	Description
Probe Molarity (M)	Probe Conc. = A_max / ε_probe	A_max is the absorbance at the probe's λ_max. ε_probe is the molar extinction coefficient of the probe at its λ_max.
Corrected Protein Absorbance	A₂₈₀_corr = A₂₈₀ - (A_max × CF)	CF is the correction factor (A₂₈₀ of probe / A_max of probe). This must be determined empirically for the probe.
Protein Molarity (M)	Protein Conc. = A₂₈₀_corr / ε_protein	ε_protein is the molar extinction coefficient of the protein at 280 nm (e.g., ~210,000 M⁻¹cm⁻¹ for human IgG).
Degree of Labeling (DOL)	DOL = Probe Conc. / Protein Conc.	This is the molar ratio of probe to protein. For antibodies, a DOL between 2 and 10 is often optimal.[20]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Labeling	- Inactive EDC reagent due to hydrolysis. - Incorrect buffer composition (presence of amines or carboxylates). - Suboptimal pH for activation or conjugation. - Insufficient molar excess of reagents.	- Use a fresh aliquot of EDC stored under desiccated conditions.[14] - Ensure use of amine-free buffers like MES for activation and PBS for conjugation.[12] - Verify pH of buffers: ~6.0 for activation, ~7.4 for conjugation. - Increase the molar ratio of EDC/Sulfo-NHS and/or the amine probe.
Protein Precipitation during Reaction	- Over-labeling of the protein, altering its isoelectric point and solubility. - High concentration of organic solvent (DMSO) from the probe stock. - Protein cross-linking due to one-step EDC reaction (if Sulfo-NHS is omitted).	- Reduce the molar ratio of the probe to the protein.[11] - Decrease the reaction time. - Ensure the final DMSO concentration is low (<10% v/v). - Always use the two-step method with Sulfo-NHS to prevent protein-protein cross-linking.
High Background Signal in Assay	- Incomplete removal of unreacted "free" fluorescent probe.	- Improve purification. Use a longer SEC column or repeat the purification step to ensure complete separation.[16]
Loss of Protein Activity	- Labeling occurred at a critical residue in an active site. - Denaturation of the protein due to harsh reaction conditions.	- As this method targets carboxyl groups, it is generally less disruptive than lysine labeling, but modification of a critical Asp or Glu can still occur.[23] Reduce the DOL. - Perform the reaction at 4°C, although this may require longer incubation times.

References

• NanoTemper Technologies. (n.d.). Degree-of-labeling (DOL). Retrieved from [Link]

• Rachofsky, E. L., et al. (2008). Fluorescence intensity decays of 2-aminopurine solutions: lifetime distribution approach. Biophysical Journal. Retrieved from [Link]

• G-Biosciences. (2015). How To Determine Degree of Protein Labeling. Retrieved from [Link]

• Creative Biolabs. (2024). Troubleshooting Guides. Retrieved from [Link]

• G-Biosciences. (2017). High Efficiency & Stability Protein CrossLinking with EDC & NHS. Retrieved from [Link]

• Kang, J. H., et al. (2016). Improved Protein Conjugation with Uniform, Macroporous Poly(acrylamide-co-acrylic acid) Hydrogel Microspheres via EDC/NHS Chemistry. Langmuir. Retrieved from [Link]

• Hohlbein, J., et al. (2010). Fluorescent labeling and modification of proteins. PMC - NIH. Retrieved from [Link]

• Kavian, O., et al. (2021). Chemical Conjugation Strategies for the Development of Protein-Based Subunit Nanovaccines. PMC. Retrieved from [Link]

• Jean, J. M., & Hall, K. B. (2001). 2-Aminopurine fluorescence quenching and lifetimes: Role of base stacking. PNAS. Retrieved from [Link]

• Creative Biolabs. (2024). Chemical Conjugation. Retrieved from [Link]

• Paige, M. F., et al. (2009). Labeling and Purification of Cellulose-Binding Proteins for High Resolution Fluorescence Applications. Analytical Chemistry. Retrieved from [Link]

• Panowksi, S., et al. (2014). Conjugates of Small Molecule Drugs with Antibodies and Other Proteins. PMC - NIH. Retrieved from [Link]

• Jean, J. M., & Hall, K. B. (2002). 2-Aminopurine Electronic Structure and Fluorescence Properties in DNA. ACS Publications. Retrieved from [Link]

• Wang, C., et al. (2012). Rapid protein concentration, efficient fluorescence labeling and purification on a micro/nanofluidics chip. Lab on a Chip. Retrieved from [Link]

• Singh, I., et al. (2015). Conquering 2-Aminopurine's Deficiencies: Highly Emissive Isomorphic Guanosine Surrogate Faithfully Monitors Guanosine Conformation and Dynamics in DNA. Journal of the American Chemical Society. Retrieved from [Link]

• kbDNA. (2022). Bioconjugation Chemistry: Challenges and Solutions. Retrieved from [Link]

• Matos, M. J., et al. (2015). Developments and recent advancements in the field of endogenous amino acid selective bond forming reactions for bioconjugation. Chemical Society Reviews. Retrieved from [Link]

• Gee, K. R. (2006). Kinetics of Amine Modification of Proteins. Bioconjugate Chemistry. Retrieved from [Link]

• ResearchGate. (2015). Can someone provide advice on problems with Protein/Polymer Conjugations? Retrieved from [Link]

• Ward, T., et al. (2015). 2-Aminopurine as a fluorescent probe of DNA conformation and the DNA-enzyme interface. DNA Repair. Retrieved from [Link]

• Apicule. (n.d.). 6-((4-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine (CAS No: 674799-96-3) API Intermediate Manufacturers. Retrieved from [Link]

• MDPI. (2022). Synthesis and Fluorescent Properties of Aminopyridines and the Application in “Click and Probing”. Retrieved from [Link]

• Starha, P., et al. (2013). 6-(3,5-Dimeth-oxy-benzyl-amino)-9-(oxan-2-yl)-9H-purine. PubMed. Retrieved from [Link]

Sources

• 1. pnas.org [pnas.org]
• 2. Fluorescence intensity decays of 2-aminopurine solutions: lifetime distribution approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 2-Aminopurine as a fluorescent probe of DNA conformation and the DNA-enzyme interface - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Chemical Conjugation - Creative Biolabs [creative-biolabs.com]
• 6. General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS [echobiosystems.com]
• 7. info.gbiosciences.com [info.gbiosciences.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. Sulfo-NHS plus EDC (carbodiimide) crosslinking reaction scheme | Thermo Fisher Scientific - AR [thermofisher.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Troubleshooting Guides - Creative Biolabs [creative-biolabs.com]
• 13. Protein Labeling, Crosslinking, and Modification Support—Troubleshooting | Thermo Fisher Scientific - US [thermofisher.com]
• 14. cytodiagnostics-us.com [cytodiagnostics-us.com]
• 15. documents.thermofisher.com [documents.thermofisher.com]
• 16. benchchem.com [benchchem.com]
• 17. Fluorescent labeling and modification of proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 18. How to Determine the Degree of Labeling | AAT Bioquest [aatbio.com]
• 19. support.nanotempertech.com [support.nanotempertech.com]
• 20. Degree of Labeling (DOL) Calculator | AAT Bioquest [aatbio.com]
• 21. documents.thermofisher.com [documents.thermofisher.com]
• 22. info.gbiosciences.com [info.gbiosciences.com]
• 23. Chemical Conjugation Strategies for the Development of Protein-Based Subunit Nanovaccines - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Improving Aqueous Solubility of 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine Substrates

This guide is designed for researchers, scientists, and drug development professionals who are encountering solubility challenges with 6-((3-(aminomethyl)benzyl)oxy)-9H-purin-2-amine and its derivatives. We will explore the underlying reasons for this compound's poor aqueous solubility and provide a systematic, tiered approach to overcoming these issues in your experiments.

Frequently Asked Questions (FAQs)

Q1: Why does my 6-((3-(aminomethyl)benzyl)oxy)-9H-purin-2-amine derivative exhibit such poor aqueous solubility?

A1: The limited aqueous solubility is inherent to the molecule's structure, which is a common challenge for many new chemical entities. The key contributing factors are:

• Hydrophobic Benzyl and Purine Groups : The purine ring system and the attached benzyl group are predominantly hydrophobic, which limits favorable interactions with water molecules.[1] This is a primary driver of low intrinsic solubility.

• High Crystal Lattice Energy : The planar structure of the purine core allows for efficient molecular stacking in a solid state. This creates a highly stable crystal lattice that requires significant energy to break apart during dissolution.

• The "Handle" for Improvement : The critical feature for solubility enhancement is the aminomethyl group on the benzyl ring. This is a basic functional group that can be protonated (ionized) in acidic conditions. Ionization dramatically increases aqueous solubility.[2][3]

Q2: What are the first steps I should take to assess and improve the solubility of my new purine derivative?

A2: A systematic approach is crucial. Begin by establishing a baseline and understanding the compound's pH-dependent behavior.

• Determine Intrinsic Solubility : Measure the solubility of the free base form of your compound in deionized water and a relevant physiological buffer (e.g., PBS, pH 7.4). This provides a crucial baseline.

• Establish a pH-Solubility Profile : This is the most important initial experiment. By measuring the compound's solubility across a range of pH values (e.g., pH 2 to pH 10), you can quantify the positive impact of ionizing the aminomethyl group.[2][4] For weakly basic drugs, solubility is expected to increase significantly at a pH below the compound's pKa.[2][3]

Q3: My compound needs to be in solution for an in vitro assay, but I'm worried about using organic solvents. What are my options?

A3: If high concentrations of co-solvents like DMSO are incompatible with your assay, complexation with cyclodextrins is an excellent alternative.[1] Cyclodextrins are cyclic oligosaccharides with a hydrophobic interior and a hydrophilic exterior.[5][6] They can encapsulate the hydrophobic parts of your drug molecule, forming a more water-soluble "inclusion complex".[5][][8] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a widely used and biocompatible choice.[5]

Troubleshooting and Optimization Guides

This section provides detailed protocols for systematically addressing solubility issues. The workflow is designed to progress from the simplest, most impactful methods to more advanced formulation strategies.

Logical Flow for Solubility Enhancement

The following diagram illustrates the decision-making process for troubleshooting poor solubility, starting with the foundational pH-solubility profile.

Caption: Decision workflow for solubility enhancement.

Guide 1: pH Modification and pH-Solubility Profiling

Principle: The primary amine in the aminomethylbenzyl group is basic and will be protonated (positively charged) at pH values below its pKa. This charge, combined with the disruption of the crystal lattice, dramatically increases aqueous solubility. The Henderson-Hasselbalch equation provides the theoretical basis for this pH-dependent solubility.[4][9]

Experimental Protocol:

• Prepare a Series of Buffers: Create a set of buffers covering a pH range from 2.0 to 10.0 (e.g., citrate for pH 2-6, phosphate for pH 6-8, borate for pH 8-10).

• Equilibrate Slurry: Add an excess amount of your solid compound to a small volume (e.g., 1 mL) of each buffer in separate vials. Ensure enough solid is present that it does not all dissolve.

• Incubate: Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

• Separate Solid and Supernatant: Centrifuge the vials at high speed (e.g., 14,000 rpm for 15 minutes) to pellet the undissolved solid.

• Quantify Concentration: Carefully remove the supernatant, filter it through a 0.22 µm filter to remove any remaining particulates, and determine the concentration of the dissolved compound using a suitable analytical method (e.g., HPLC-UV, LC-MS).

• Plot and Analyze: Plot the measured solubility (log scale) against the pH of the buffer.

Data Interpretation Table:

pH of Buffer	Visual Observation (Undissolved Solid?)	Measured Solubility (µg/mL)
2.0
4.0
6.0
7.4
8.0
10.0

Guide 2: Salt Formation for Improved Solid-State Properties

Principle: Converting the basic parent drug into a salt form is a cornerstone of pharmaceutical development to improve solubility and dissolution rates.[10][11][12] An estimated 50% of all drugs are administered as salts.[13] By reacting the basic amine with an acid, you form a crystalline salt with different (and often superior) physicochemical properties.[13][14]

Experimental Protocol (Small-Scale Screening):

• Solvent Selection: Dissolve the free base of your compound in a suitable organic solvent (e.g., ethanol, isopropanol, or acetone) to a known concentration.

• Counter-ion Addition: In separate vials, add a stoichiometric equivalent (1.0 eq) of various pharmaceutically acceptable acids (e.g., hydrochloric acid, methanesulfonic acid, tartaric acid) to the solution of your compound.

• Induce Crystallization: Allow the solvent to evaporate slowly or cool the solution to induce precipitation of the salt.

• Isolate and Dry: Isolate the resulting solid by filtration and dry it under a vacuum.

• Characterize and Test: Confirm salt formation using analytical techniques (e.g., DSC, XRPD). Most importantly, measure the aqueous solubility of each new salt form using the method in Guide 1 (at a fixed pH, e.g., 7.4) and compare it to the parent compound.

Common Counter-ions for Basic Drugs:

Counter-ion Acid	Resulting Salt	Key Characteristics
Hydrochloric Acid	Hydrochloride	Most common; often highly soluble but can be hygroscopic.[13]
Methanesulfonic Acid	Mesylate	Good solubility, often forms stable, non-hygroscopic crystals.[10]
Sulfuric Acid	Sulfate	Can increase stability.[10]
Tartaric Acid	Tartrate	Chiral counter-ion, can be used for chiral resolution.
Citric Acid	Citrate	Often highly water-soluble.

Guide 3: Formulation with Co-solvents

Principle: For preclinical studies or in vitro assays, using a water-miscible organic solvent (a co-solvent) is a rapid way to increase the solubility of a hydrophobic compound.[15][16][17] The co-solvent reduces the polarity of the water, making it more favorable for the drug to dissolve.

Experimental Protocol:

• Prepare a Concentrated Stock: Dissolve your compound in 100% of a biocompatible co-solvent like Dimethyl Sulfoxide (DMSO) or Polyethylene Glycol 400 (PEG 400) to create a high-concentration stock solution (e.g., 20-50 mM).[18]

• Dilution into Aqueous Buffer: To prepare a working solution, add the concentrated stock dropwise into your final aqueous buffer while vortexing vigorously.[16] This rapid mixing helps prevent the drug from precipitating.

• Observe for Precipitation: A major risk with co-solvents is that the drug may precipitate upon dilution into the aqueous medium.[15] Always prepare your final dilution immediately before use and visually inspect for any cloudiness or precipitate.

Common Co-solvents for Preclinical Formulations:

Co-solvent	Typical Use Concentration	Considerations
DMSO	<1% in final assay	High solubilizing power; can be toxic to cells at >1%.
Ethanol	<5%	Good solubilizer; can affect protein function at higher concentrations.
PEG 400	10-40%	Low toxicity; commonly used in oral and IV formulations.[18]
Propylene Glycol	10-30%	Another common vehicle for preclinical studies.[15][19]

Guide 4: Solubilization via Cyclodextrin Complexation

Principle: Cyclodextrins (CDs) are bucket-shaped molecules that can encapsulate a hydrophobic "guest" molecule (your drug) within their non-polar cavity, while the polar exterior of the CD interacts with water.[5][6] This host-guest complex formation effectively solubilizes the drug without altering its chemical structure.[][8] This method is particularly useful for BCS Class II compounds (low solubility, high permeability).[]

Diagram of Cyclodextrin Inclusion Complex

Caption: Encapsulation of a drug within a cyclodextrin cavity.

Experimental Protocol (Phase Solubility Study):

• Prepare CD Solutions: Create a series of aqueous solutions containing increasing concentrations of Hydroxypropyl-β-cyclodextrin (HP-β-CD), for example, from 0% to 20% (w/v).

• Equilibrate Slurry: Add an excess amount of your solid compound to each CD solution.

• Incubate: Agitate the vials at a constant temperature for 48-72 hours to ensure equilibrium.

• Separate and Quantify: As described in Guide 1, centrifuge, filter, and quantify the concentration of the dissolved drug in the supernatant of each vial.

• Plot and Analyze: Plot the solubility of your drug against the concentration of HP-β-CD. A linear increase in drug solubility with increasing CD concentration indicates the formation of a soluble inclusion complex.

References

• Al-Ghazali, M., & Ram-Krishna, S. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. [Source not further specified, refer to search result for full details].
• Pawar, Y. B., & Purohit, H. (2014). Salt Selection in Drug Development. Pharmaceutical Technology.
• BOC Sciences. (n.d.). Cyclodextrin Solutions for API Solubility Boost. BOC Sciences.
• BenchChem. (2025).
• Silberberg, M. (2017). Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Touro Scholar.
• Rane, Y. M., et al. (2021).
• Godge, G. R., et al. (2015). Pharmaceutical Advances in Cyclodextrin Inclusion Complexes for Improved Bioavailability of Poorly-Soluble Drugs. International Journal of Pharmaceutical Sciences and Nanotechnology.
• Chadha, R., & Saini, A. (2021). Advanced Methodologies for Pharmaceutical Salt Synthesis. Crystal Growth & Design.
• Shah, S. M., et al. (2014).
• Zhang, X., et al. (2023). The Use of Cyclodextrin Inclusion Complexes to Increase the Solubility and Pharmacokinetic Profile of Albendazole. Molecules.
• Chadha, R., & Saini, A. (2021). Advanced Methodologies for Pharmaceutical Salt Synthesis. Crystal Growth & Design.
• SlideShare. (2021). PH and Solvent Effect on Drug Solubility. SlideShare.
• BenchChem. (2025). Overcoming 6-decylsulfanyl-7H-purine solubility issues. BenchChem.
• Thakkar, H., et al. (2023). Solubility Enhancement Techniques: A Comprehensive Review of Approaches for Poorly Soluble Drugs. International Journal of Pharmaceutical Sciences.
• Patel, M., & Patel, P. (2024). A review on solubility enhancement technique for pharmaceutical drugs. GSC Biological and Pharmaceutical Sciences.
• MilliporeSigma. (n.d.).
• Talattof, A., & Zhao, F. (2021). Improving Dissolution Behavior and Oral Absorption of Drugs with pH-Dependent Solubility Using pH Modifiers: A Physiologically Realistic Mass Transport Analysis.
• Fuguet, E., et al. (2021). Ionizable Drug Self-Associations and the Solubility Dependence on pH: Detection of Aggregates in Saturated Solutions Using Mass Spectrometry (ESI-Q-TOF-MS/MS). Molecular Pharmaceutics.
• Fuguet, E., et al. (2021). Ionizable Drug Self-Associations and the Solubility Dependence on pH: Detection of Aggregates in Saturated Solutions Using Mass Spectrometry (ESI-Q-TOF-MS/MS). PubMed.
• Shailaja, K., et al. (2023). Review on Solubility Enhancement Techniques for Poorly Soluble Drugs. Auctores.
• Wang, X., et al. (2024).
• Al-Obaydi, W., & Hamza, M. A. (2022). Solubility Enhancement of a Poorly Water-Soluble Drug Using Hydrotropy and Mixed Hydrotropy-Based Solid Dispersion Techniques.
• Pobudkowska, A., & Różanicka, J. (2012).
• Kumar, S., et al. (2012). Techniques for solubility enhancement of poorly soluble drugs: an overview.
• ResearchGate. (n.d.). Aqueous solubility enhancement (S/S0) of each purine-based salt...
• Ke, C., et al. (2022). Cosolvents in Self-Emulsifying Drug Delivery Systems (SEDDS): Do They Really Solve Our Solubility Problems?. Pharmaceutics.
• ResearchGate. (n.d.). Preformulation studies using cosolvent systems to increase the solubility of a new enrofloxacin ruthenium (III) complex with biological activity.
• CORE. (n.d.).
• Wang, D., et al. (2024). Early Stage Preclinical Formulation Strategies to Alter the Pharmacokinetic Profile of Two Small Molecule Therapeutics. Molecules.
• Ciekawy, J., et al. (2023). Thiopurines Analogues with Additional Ring: Synthesis, Spectroscopic Properties, and Anticancer Potency. Molecules.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 3. jmpas.com [jmpas.com]
• 4. scispace.com [scispace.com]
• 5. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. touroscholar.touro.edu [touroscholar.touro.edu]
• 8. Pharmaceutical Advances in Cyclodextrin Inclusion Complexes for Improved Bioavailability of Poorly-Soluble Drugs | International Journal of Pharmaceutical Sciences and Nanotechnology(IJPSN) [ijpsnonline.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. gsconlinepress.com [gsconlinepress.com]
• 13. pharmtech.com [pharmtech.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Preclinical Formulations: Insight, Strategies, and Practical Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. researchgate.net [researchgate.net]
• 18. Early Stage Preclinical Formulation Strategies to Alter the Pharmacokinetic Profile of Two Small Molecule Therapeutics | MDPI [mdpi.com]
• 19. Formulation Development Strategy: Preclinical PK, PD, and TK Considerations - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]

Preventing degradation of 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine during storage

Welcome to the technical support center for 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical advice for preventing the degradation of this compound during storage and handling.

I. Understanding the Molecule: Key Stability Concerns

6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine is a molecule with several functional groups that can be susceptible to degradation under suboptimal conditions. The primary points of potential instability are the benzylic ether linkage, the primary aminomethyl group, and the purine ring itself. Understanding these vulnerabilities is the first step toward ensuring the long-term stability of your samples.

II. Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine?

A1: The main degradation pathways are hydrolysis of the benzylic ether, oxidation of the aminomethyl group, and potential photodegradation of the purine ring.[1][2][3][4][5][6]

• Hydrolysis: The benzylic ether bond can be cleaved, especially under acidic conditions, to yield 2-amino-9H-purin-6-ol (guanine) and 3-(aminomethyl)benzyl alcohol.[1][2] While ethers are generally stable, benzylic ethers are more susceptible to cleavage.[1][7]

• Oxidation: The primary aminomethyl group is susceptible to oxidation, which can lead to the formation of the corresponding aldehyde or carboxylic acid.[3][4][8] This process can be catalyzed by light, heat, and the presence of trace metal impurities.

• Photodegradation: Purine analogs can be sensitive to UV light, which can induce photochemical reactions and lead to the formation of various degradation products.[5][6][9]

Q2: What are the ideal storage conditions for this compound?

A2: To minimize degradation, the compound should be stored under the following conditions:

Parameter	Recommendation	Rationale
Temperature	-20°C or lower	Reduces the rate of all chemical degradation pathways.
Atmosphere	Inert gas (Argon or Nitrogen)	Minimizes oxidative degradation of the aminomethyl group.[3][4]
Light	Protected from light (amber vial)	Prevents photodegradation of the purine ring.[5][6][9][10]
Form	Solid (lyophilized powder)	More stable than solutions.
Container	Tightly sealed, inert material (glass)	Prevents moisture absorption and contamination.[10][11][12][13]

Q3: Can I store this compound in solution?

A3: While solid storage is preferred, short-term storage in solution may be necessary. If so, use an anhydrous, aprotic solvent such as DMSO or DMF. Prepare solutions fresh and use them as quickly as possible. For longer-term storage in solution, aliquot into single-use volumes and store at -80°C under an inert atmosphere. Avoid repeated freeze-thaw cycles.

Q4: How can I detect degradation in my sample?

A4: High-Performance Liquid Chromatography (HPLC) with UV detection is a common and effective method for assessing the purity of your sample and detecting degradation products.[14][15][16][17] Liquid Chromatography-Mass Spectrometry (LC-MS) can provide additional information on the identity of the degradation products.[14][15]

III. Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments.

Issue 1: I see an unexpected peak in my HPLC chromatogram after storing the compound for a few weeks.

• Question: What could this new peak be, and how can I prevent its formation?

• Answer: This new peak is likely a degradation product. Based on the compound's structure, the most probable degradants are the products of ether hydrolysis or amine oxidation.

  • To investigate:

    • Analyze by LC-MS: This will help you determine the mass of the new peak and infer its structure.

    • Perform a forced degradation study: Intentionally expose small aliquots of your compound to acidic, basic, oxidative, and photolytic conditions to see if you can reproduce the unknown peak. This can help confirm its identity.[9][16][18][19]

  • To prevent:

    • Re-evaluate your storage conditions. Ensure the compound is stored as a solid at or below -20°C, under an inert atmosphere, and protected from light.

    • If stored in solution, ensure the solvent is anhydrous and aprotic. Prepare solutions fresh whenever possible.

Issue 2: My experimental results are inconsistent, and I suspect my compound is degrading during the experiment.

• Question: How can I assess the stability of the compound in my experimental buffer?

• Answer: It's crucial to determine the compound's stability under your specific experimental conditions.

  • Protocol for assessing in-vitro stability:

    • Prepare a solution of your compound in your experimental buffer at the working concentration.

    • Incubate the solution under the same conditions as your experiment (temperature, light exposure).

    • At various time points (e.g., 0, 1, 2, 4, 8, 24 hours), take an aliquot and analyze it by HPLC.

    • Compare the peak area of the parent compound at each time point to the initial time point to determine the rate of degradation.

Issue 3: I'm working with a solid form of the compound, but I'm still concerned about stability.

• Question: Are there any precautions I should take when handling the solid compound?

• Answer: Yes, even in solid form, proper handling is critical.

  • Best practices for handling:

    • Work in a controlled environment: Use a glove box or an environment with low humidity to prevent moisture absorption.

    • Minimize exposure to air and light: Weigh out the compound quickly and in a dimly lit area.

    • Use appropriate tools: Use clean, dry spatulas and glassware to avoid contamination.

IV. Experimental Protocols

Protocol 1: Recommended Storage Procedure

• Upon receipt, immediately store the compound in its original packaging at -20°C or below.

• For long-term storage, place the vial inside a desiccator containing a desiccant, and purge the desiccator with an inert gas like argon or nitrogen.

• Store the desiccator in a dark, cold environment (-20°C or -80°C).

• When accessing the compound, allow the container to warm to room temperature before opening to prevent condensation.

• After dispensing the desired amount, re-purge the vial with inert gas before sealing and returning to storage.

Protocol 2: HPLC Method for Purity Assessment

This is a general guideline and may require optimization.

• Instrumentation:

  • HPLC system with a UV-Vis detector.

  • Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm).[15][16]

• Reagents:

  • Acetonitrile (HPLC grade).

  • Water (HPLC grade).

  • Formic acid or trifluoroacetic acid (for mobile phase modification).

• Mobile Phase:

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient Elution:

  • A typical gradient would be to start with a low percentage of Mobile Phase B and gradually increase it over 20-30 minutes.

• Detection:

  • Monitor at the λmax of the compound (determine this by UV-Vis spectroscopy, typically around 280 nm for purine analogs).[15]

• Sample Preparation:

  • Dissolve a small amount of the compound in a suitable solvent (e.g., DMSO) and dilute with the initial mobile phase composition.

  • Filter the sample through a 0.22 µm syringe filter before injection.

V. Visualizing Degradation Pathways and Workflows

Potential Degradation Pathways

Caption: Potential degradation pathways for the target compound.

Troubleshooting Workflow for Purity Issues

Caption: Workflow for troubleshooting purity and stability issues.

VI. References

• Organic Chemistry Portal. (n.d.). Benzyl Ethers - Protecting Groups. Retrieved from [Link]

• Chemistry Stack Exchange. (2025, January 30). Different reaction conditions for hydrolysis of ethers and epoxides. Retrieved from [Link]

• ACS Publications. (2019, April 23). Picolinamide Assisted Oxidation of CH2 Groups Bound to Organic and Organometallic Compounds Using Ferrocene as a Catalyst. Retrieved from [Link]

• ResearchGate. (n.d.). Conventional methods for detecting purine and their analytical performance in food applications. Retrieved from [Link]

• ACS Publications. (2019, October 25). Redox-Selective Iron Catalysis for α-Amino C–H Bond Functionalization via Aerobic Oxidation. Retrieved from [Link]

• NIH National Library of Medicine. (n.d.). Oxidation of Amines by Flavoproteins. Retrieved from [Link]

• ScienceDirect. (2024, August 26). Metabolic signatures of metabolites of the purine degradation pathway in human plasma using HILIC UHPLC HRMS. Retrieved from [Link]

• ResearchGate. (n.d.). Simultaneous detection of purine metabolites by membrane modified electrochemical sensors. Retrieved from [Link]

• ACS Publications. (2016, August 9). Synthetic Utilization of α-Aminoalkyl Radicals and Related Species in Visible Light Photoredox Catalysis. Retrieved from [Link]

• Google Patents. (n.d.). EP0924179A1 - Process for the preparation of benzyl alcohol. Retrieved from

• NIH National Library of Medicine. (n.d.). Aminomethylation of Aryl Halides using α-Silylamines Enabled by Ni/Photoredox Dual Catalysis. Retrieved from [Link]

• ACS Publications. (2024, December 16). Biocatalytic Cleavage of para-Acetoxy Benzyl Ethers: Application to Protecting Group Chemistry. Retrieved from [Link]

• ScienceDirect. (n.d.). Forced degradation and impurity profiling. Retrieved from [Link]

• PubMed. (2023, October 5). 2,6-Disubstituted 7-(naphthalen-2-ylmethyl)-7H-purines as a new class of potent antitubercular agents inhibiting DprE1. Retrieved from [Link]

• Zenodo. (2018, June 30). FORCED DEGRADATION STUDY FOR ESTIMATION OF RELATED SUBSTANCES AND DEGRADANTS IN ALLOPURINOL TABLET AND ITS METHOD VALIDATION USI. Retrieved from [Link]

• PubMed. (2023, July 17). Forced Degradation and Stability-Indicating Study for the Binary Mixture of Allopurinol and Thioctic Acid Using Validated HPLC-DAD Method. Retrieved from [Link]

• CoLab.ws. (2023, February 27). Forced Degradation and Stability-Indicating Study for the Binary Mixture of Allopurinol and Thioctic Acid Using Validated HPLC-DAD Method. Retrieved from [Link]

• NIH National Library of Medicine. (n.d.). Purine Metabolism Dysfunctions: Experimental Methods of Detection and Diagnostic Potential. Retrieved from [Link]

• MDPI. (2022, November 20). Influence of the Photodegradation of Azathioprine on DNA and Cells. Retrieved from [Link]

• ResearchGate. (n.d.). Forced degradation studies: Regulatory guidance, characterization of drugs, and their degradation products - A review. Retrieved from [Link]

• ResearchGate. (2025, October 16). Synthesis of 2,6-Diamino-Substituted Purine Derivatives and Evaluation of Cell Cycle Arrest in Breast and Colorectal Cancer Cells. Retrieved from [Link]

• PubMed. (2022, November 20). Influence of the Photodegradation of Azathioprine on DNA and Cells. Retrieved from [Link]

• Taylor & Francis. (n.d.). Purine analogues – Knowledge and References. Retrieved from [Link]

• NIH National Library of Medicine. (n.d.). The 2,6-disubstituted purine reversine induces growth arrest and polyploidy in human cancer cells. Retrieved from [Link]

• ResearchGate. (n.d.). Structure of some of the purine analogs discussed in this article. Retrieved from [Link]

• PubMed. (2021, June 18). Synthesis of Purine Analogues: Photocatalyst-Free Visible-Light-Enhanced Annulation Approach to Pyrazolo[1,5- a][1][3][8]triazine-2,4-diamines. Retrieved from [Link]

• FULIR. (2022, April 18). Interactions of 2,6-substituted purines with purine nucleoside phosphorylase from Helicobacter pylori in solution and in the crystal. Retrieved from [Link]

• apicule. (n.d.). 6-((4-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine (CAS No: 674799-96-3) API Intermediate Manufacturers. Retrieved from [Link]

• ScienceDirect. (2024, April 4). Biosynthetic and catabolic pathways control amino acid δ2H values in aerobic heterotrophs. Retrieved from [Link]

• PubMed. (2013, March 13). 6-(3,5-Dimeth-oxy-benzyl-amino)-9-(oxan-2-yl)-9H-purine. Retrieved from [Link]

• Chemical & Pharmaceutical Bulletin. (n.d.). Purines. LXXIX.1) Synthesis and Hydrolysis of 3-Methoxyadenine and Its N6-Benzyl Derivative Leading. Retrieved from [Link]

Sources

• 1. organic-chemistry.org [organic-chemistry.org]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Oxidation of Amines by Flavoproteins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Influence of the Photodegradation of Azathioprine on DNA and Cells | MDPI [mdpi.com]
• 6. Influence of the Photodegradation of Azathioprine on DNA and Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Hydrogenolysis of Benzyl Ether | Ambeed [ambeed.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. zenodo.org [zenodo.org]
• 10. merckmillipore.com [merckmillipore.com]
• 11. merckmillipore.com [merckmillipore.com]
• 12. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 13. assets.thermofisher.com [assets.thermofisher.com]
• 14. researchgate.net [researchgate.net]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. Forced Degradation and Stability-Indicating Study for the Binary Mixture of Allopurinol and Thioctic Acid Using Validated HPLC-DAD Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Forced Degradation and Stability-Indicating Study for the Binary Mixture of Allopurinol and Thioctic Acid Using Validated HPLC-DAD Method | CoLab [colab.ws]
• 18. library.dphen1.com [library.dphen1.com]
• 19. researchgate.net [researchgate.net]

Advanced Technical Support Center: Resolving Background Fluorescence in SNAP-tag Live-Cell Imaging

Welcome to the Technical Support Center for SNAP-tag live-cell imaging. The SNAP-tag system—a 20 kDa mutant of the human DNA repair protein O6-alkylguanine-DNA alkyltransferase (hAGT)—provides an exceptionally versatile method for site-specific protein labeling by covalently reacting with O6-benzylguanine (BG-NH2) derivatives[1].

However, achieving high-contrast live-cell images is frequently hindered by background fluorescence caused by unreacted dye accumulation, non-specific lipid partitioning, and suboptimal probe chemistry. This guide is engineered to help researchers and drug development professionals diagnose and resolve background issues through mechanistic understanding and self-validating experimental designs.

Section 1: The Mechanistic Roots of Background Fluorescence (FAQs)

Q1: Why does my standard BG-fluorophore (e.g., BG-TMR) show massive cytosolic and vesicular background even after extensive washing? A1: Standard fluorescent probes are often highly lipophilic, leading to non-specific partitioning into the plasma membrane and subsequent endosomal trapping[1]. Furthermore, many commercial carboxyrhodamine dyes are synthesized as mixtures of 5- and 6-positional regioisomers. Mechanistic studies reveal that the SNAP-tag active site preferentially reacts with the 6-regioisomer . Consequently, the unreacted 5-regioisomer is left behind in the cell, predominantly contributing to background fluorescence rather than specific labeling[2].

Q2: Should I switch from Benzylguanine (BG) to Benzylchloropyrimidine (CP) conjugates? A2: Yes, if your experimental design allows it. CP-conjugates of pure 6-carboxyrhodamines exhibit significantly higher cell permeability than standard BG-conjugates. This enhanced permeability allows you to use much lower labeling concentrations, drastically improving the signal-to-noise ratio (SNR) in live cells by minimizing the pool of unreacted dye[2].

Q3: How do fluorogenic "no-wash" probes eliminate background without requiring wash steps? A3: Fluorogenic probes are chemically engineered to remain in a "dark" state until covalent conjugation occurs. This is achieved via two primary mechanisms:

• Photo-induced Electron Transfer (PET): The guanine leaving group is electron-rich and acts as an intramolecular quencher. Upon covalent reaction with the SNAP-tag, the guanine moiety is expelled, relieving the PET effect and restoring fluorescence[3].

• Spirolactam Equilibrium: Advanced probes (e.g., MaP555-SNAP) utilize a dynamic equilibrium between a non-fluorescent, cell-permeable spirolactam state and a fluorescent zwitterionic state. Binding to the polar surface of the SNAP-tag shifts the equilibrium toward the fluorescent zwitterion, yielding up to a 21-fold increase in fluorescence without any washing[4].

Section 2: Diagnostic Workflow for Background Resolution

Use the following decision tree to systematically identify and eliminate the source of background fluorescence in your imaging workflow.

Diagnostic workflow for resolving background fluorescence in SNAP-tag live-cell imaging.

Section 3: Quantitative Comparison of Probe Strategies

To optimize your imaging, select the probe chemistry that best balances your need for signal intensity against wash stringency.

Probe Type / Strategy	Background Reduction Mechanism	Signal-to-Noise Ratio (SNR) Impact	Recommended Wash Steps	Example Probes
Standard BG-Fluorophores (Mixed Isomers)	None (Relies entirely on physical washing)	Low	Extensive (3-5x with BSA)	BG-TMR (5/6 mix)
Pure 6-Regioisomer CP-Conjugates	Enhanced target reactivity & high cell permeability	Moderate-High	Moderate (2-3x)	CP-6-Carboxyrhodamine
PET-Fluorogenic Probes	Guanine-mediated intramolecular quenching	High (up to 280-fold turn-on)	None to Minimal	CBG-TF5-QSY21
Spirolactam-Fluorogenic Probes	Zwitterion-spirolactam dynamic equilibrium	Very High (Fnuc/Fcyt > 15)	None (Wash-free)	MaP555-SNAP

Section 4: Self-Validating Experimental Protocols

Do not just follow steps; understand the causality behind them. The following protocols are designed as self-validating systems to ensure that the fluorescence you observe is biologically relevant.

Protocol 1: High-Stringency Wash Protocol for Standard BG-Probes

If you must use standard, non-fluorogenic BG-derivatives, standard media washes are insufficient due to the lipophilicity of the dyes.

• Labeling: Dilute the BG-probe to 1–5 µM in complete culture medium. Incubate cells for 30 minutes at 37°C[5].

• Lipid Sink Extraction: Remove the labeling medium. Wash the cells 3 times with HBSS containing 1% BSA or 10% Fetal Calf Serum (FCS). Causality: BSA acts as a hydrophobic "lipid sink," actively extracting unreacted lipophilic dye that has partitioned into the plasma membrane[5].

• Efflux Incubation: Incubate the cells in fresh, dye-free culture medium for 30 minutes at 37°C. Causality: This resting period allows unconjugated probe trapped in early endosomes to diffuse out of the cell[1].

• Final Wash: Replace the medium with a specialized imaging buffer (e.g., FluoroBrite DMEM) and proceed to imaging.

Protocol 2: Absolute Background Calibration using SNAP-Surface Block

To definitively differentiate poor protein expression from high background, you must run a blocked negative control.

• Preparation: Seed two identical wells of cells expressing your SNAP-tag fusion protein.

• Active Site Blocking: To Well A (Control), add 10 µM SNAP-Surface Block (C8-propanoic acid benzylguanine, CBG). Incubate for 20 minutes at 37°C. Causality: CBG is a non-fluorescent substrate that covalently occupies 100% of the SNAP-tag active sites[5].

• Wash: Wash Well A once with standard medium.

• Competitive Labeling: Add your fluorescent BG-probe (e.g., 1 µM) to both Well A and Well B. Incubate for 30 minutes.

• Processing: Perform standard wash steps on both wells and image using identical exposure settings.

• Validation: Any fluorescence observed in Well A is strictly non-specific background. Subtract the intensity of Well A from Well B to quantify your true specific signal.

Section 5: Advanced Troubleshooting Q&A

Q4: My specific signal disappears rapidly during time-lapse imaging. Is this photobleaching or background washout? A4: If the signal decreases rapidly, it is rarely photobleaching, as modern SNAP-tag substrates (e.g., SNAP-Surface 425, MaP dyes) are highly photostable. It is much more likely due to the rapid biological turnover (degradation) of your specific fusion protein[5]. To test this, fix a parallel batch of cells immediately after labeling. If the signal stabilizes in the fixed cells, protein turnover is the culprit.

Q5: Can I use Hoechst or DRAQ5 for nuclear counterstaining alongside SNAP-tag imaging? A5: You must match the spectral properties carefully to avoid bleed-through, which mimics background. For example, Hoechst 33342 is optically incompatible with certain blue SNAP substrates (like SNAP-Surface 425). Conversely, DRAQ5 is highly recommended as a compatible live-cell DNA counterstain for most visible-range SNAP probes[5].

References

• Cellular Labeling (S9126)
• A general strategy to develop cell permeable and fluorogenic probes for multi-colour nanoscopy bioRxiv URL
• rhhz.
• Substrates for Improved Live-Cell Fluorescence Labeling of SNAP-tag ResearchGate URL
• PubMed Central (PMC)

Sources

• 1. Site-Specific Protein Labeling with SNAP-Tags - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. SNAP-tag fluorogenic probes for wash free protein labeling [html.rhhz.net]
• 4. biorxiv.org [biorxiv.org]
• 5. neb.com [neb.com]

Technical Support Center: Optimizing Linker Length for 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine Bioconjugation

Welcome to the technical support center for the bioconjugation of 6-((3-(aminomethyl)benzyl)oxy)-9H-purin-2-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to navigate the complexities of optimizing linker length for successful bioconjugation. By understanding the principles behind experimental choices, you can enhance the stability, efficacy, and reproducibility of your bioconjugates.

Introduction

The strategic selection of a linker is a critical determinant in the successful development of bioconjugates, such as antibody-drug conjugates (ADCs). The linker, which connects the small molecule—in this case, 6-((3-(aminomethyl)benzyl)oxy)-9H-purin-2-amine—to a larger biomolecule, profoundly influences the overall properties of the conjugate, including its stability, solubility, and therapeutic efficacy.[][2][3] This guide will focus on the optimization of linker length, a key parameter that can dictate the success of your bioconjugation strategy.

Frequently Asked Questions (FAQs)

Q1: Why is linker length so critical in the bioconjugation of 6-((3-(aminomethyl)benzyl)oxy)-9H-purin-2-amine?

A1: The length of the linker directly impacts several key characteristics of the final bioconjugate. An optimal linker length ensures proper spatial orientation between the purine derivative and the biomolecule, which is crucial for maintaining the biological activity of both components.[] A linker that is too short may lead to steric hindrance, potentially impairing the binding affinity of the biomolecule to its target.[] Conversely, an excessively long linker might lead to instability or undesirable changes in the conformation of the bioconjugate.[]

Q2: What are the most common reactive groups used to conjugate a linker to the aminomethyl group of 6-((3-(aminomethyl)benzyl)oxy)-9H-purin-2-amine?

A2: The primary amine of the aminomethyl group is a nucleophile, making it an excellent target for conjugation with various electrophilic functional groups.[4][5] The most widely used amine-reactive crosslinkers are N-hydroxysuccinimide (NHS) esters.[4][6][7][8] NHS esters react with primary amines under physiological to slightly alkaline conditions (pH 7.2-9.0) to form stable amide bonds.[4] Other common amine-reactive groups include isothiocyanates, imidoesters, and aldehydes.[6][7]

Q3: How do I choose the right type of linker for my application?

A3: The choice of linker depends on the desired release mechanism of the small molecule from the biomolecule. Linkers can be broadly categorized as cleavable or non-cleavable.[]

• Cleavable linkers are designed to release the payload under specific physiological conditions, such as the acidic environment of endosomes or the reducing environment within a cell.[3] Common cleavable linkages include hydrazones (pH-sensitive), disulfides (redox-sensitive), and peptide sequences recognized by specific enzymes.[3]

• Non-cleavable linkers remain intact, and the payload is released only upon degradation of the antibody.[]

The selection should be guided by the biological target and the desired mechanism of action.

Q4: What is the Drug-to-Antibody Ratio (DAR) and why is it important?

A4: The Drug-to-Antibody Ratio (DAR) refers to the average number of small molecule drugs conjugated to a single antibody.[9][10] It is a critical quality attribute of an antibody-drug conjugate (ADC) that directly impacts its therapeutic efficacy and safety.[9][10] A high DAR can enhance potency but may also lead to aggregation, reduced stability, and increased off-target toxicity.[9] Conversely, a low DAR may result in insufficient efficacy. Optimizing the linker and conjugation conditions is crucial for achieving a desired and consistent DAR.

Troubleshooting Guide

This section provides a systematic approach to diagnosing and resolving common issues encountered during the bioconjugation of 6-((3-(aminomethyl)benzyl)oxy)-9H-purin-2-amine.

Problem 1: Low Conjugation Yield

Possible Causes & Solutions

Potential Cause	Troubleshooting Steps & Rationale
Suboptimal Reaction pH	The reaction between an NHS ester and a primary amine is highly pH-dependent. The optimal pH range is typically 7.2-8.5.[4] Below this range, the amine is protonated and less nucleophilic, slowing the reaction. Above pH 8.5, hydrolysis of the NHS ester can significantly reduce conjugation efficiency. Solution: Screen a range of pH values within the recommended range to find the optimal condition for your specific system. Use a non-amine-containing buffer like phosphate-buffered saline (PBS).[11]
Hydrolyzed Linker	NHS esters are moisture-sensitive and can hydrolyze over time, rendering them inactive. Solution: Always use freshly prepared linker solutions. Dissolve the linker in an anhydrous solvent like DMSO or DMF immediately before use.[11] Store stock linkers in a desiccated environment.
Interfering Buffer Components	Buffers containing primary amines, such as Tris or glycine, will compete with the target amine on your biomolecule for reaction with the NHS ester.[11] Solution: Perform a buffer exchange into an amine-free buffer (e.g., PBS) using methods like dialysis, desalting columns, or ultrafiltration before starting the conjugation reaction.[11]
Insufficient Molar Ratio of Linker	An insufficient amount of linker will lead to a low degree of conjugation. Solution: Optimize the molar ratio of the linker to the biomolecule. Start with a modest excess (e.g., 5-10 fold) and titrate upwards to achieve the desired DAR. Be mindful that excessive linker can lead to aggregation.
Inaccessible Reactive Sites	The primary amines on the biomolecule may be sterically hindered or buried within the protein's structure, making them inaccessible to the linker.[12] Solution: Consider using a longer linker to overcome steric hindrance. Alternatively, you can explore different conjugation chemistries that target other functional groups on the biomolecule.

Problem 2: Bioconjugate Aggregation or Precipitation

Possible Causes & Solutions

Potential Cause	Troubleshooting Steps & Rationale
High Drug-to-Antibody Ratio (DAR)	Attaching too many hydrophobic small molecules can increase the overall hydrophobicity of the bioconjugate, leading to aggregation.[][9] Solution: Reduce the molar excess of the linker used in the conjugation reaction to achieve a lower DAR. Hydrophilic linkers, such as those containing polyethylene glycol (PEG) chains, can also help to improve the solubility and reduce aggregation of the final conjugate.[][9]
Inappropriate Buffer Conditions	The buffer's pH or ionic strength can influence the stability of the bioconjugate. Solution: Screen different buffer conditions (pH, salt concentration) for the final formulation of your bioconjugate.
Denaturation of the Biomolecule	The conjugation process itself or the presence of organic co-solvents (like DMSO) can sometimes lead to the partial denaturation and subsequent aggregation of the biomolecule. Solution: Minimize the amount of organic solvent in the reaction mixture. Perform the conjugation at a lower temperature (e.g., 4°C) for a longer duration.[11]

Experimental Protocols

Protocol 1: General Procedure for Amine-Reactive Bioconjugation

This protocol outlines a general workflow for conjugating an NHS ester-functionalized linker to a protein.

Caption: General workflow for amine-reactive bioconjugation.

Step-by-Step Methodology:

• Prepare the Biomolecule: Dissolve the biomolecule (e.g., antibody) in an amine-free buffer (e.g., PBS, pH 7.4) at a suitable concentration (e.g., 1-10 mg/mL).

• Prepare the Linker Solution: Immediately before use, dissolve the NHS ester-functionalized linker in anhydrous DMSO or DMF to a high concentration (e.g., 10 mM).[11]

• Conjugation Reaction: Add the desired molar excess of the linker solution to the biomolecule solution.

• Incubation: Incubate the reaction mixture at room temperature for 1-2 hours or at 4°C for 2-4 hours with gentle stirring.[11]

• Quenching: Stop the reaction by adding a quenching buffer (e.g., Tris or glycine) to a final concentration of 50-100 mM to consume any unreacted NHS ester.[11] Incubate for 15-30 minutes.

• Purification: Remove excess, unreacted linker and quenching reagent by size-exclusion chromatography (SEC), dialysis, or ultrafiltration.

• Characterization: Characterize the purified bioconjugate to determine the DAR and confirm its integrity.

Protocol 2: Characterization of the Bioconjugate

Accurate characterization is essential to ensure the quality and consistency of your bioconjugate.

Caption: Key techniques for bioconjugate characterization.

Characterization Techniques:

• UV-Vis Spectroscopy: A straightforward method to estimate the average DAR by measuring the absorbance of the protein (at 280 nm) and the small molecule at its specific maximum absorbance wavelength.

• Mass Spectrometry (MS): Provides a precise measurement of the molecular weight of the intact bioconjugate, allowing for the determination of the DAR distribution.[10][13] Peptide mapping by LC-MS/MS can identify the specific conjugation sites.[10]

• High-Performance Liquid Chromatography (HPLC):

  • Size-Exclusion Chromatography (SEC): Used to assess the purity of the bioconjugate and detect the presence of aggregates.

  • Hydrophobic Interaction Chromatography (HIC): Separates species with different DARs based on their hydrophobicity, providing a detailed profile of the DAR distribution.[13]

  • Reverse-Phase (RP)-HPLC: Can also be used to determine the average DAR.[13]

• Sodium Dodecyl Sulfate-Polyacrylamide Gel Electrophoresis (SDS-PAGE): A simple method to visualize the conjugation and assess the purity of the bioconjugate.

Data Summary Table

The following table provides a hypothetical example of how linker length can influence key parameters of a bioconjugate.

Linker Type	Linker Length (Å)	Molar Ratio (Linker:Ab)	Average DAR	Aggregation (%)	In Vitro Potency (IC50, nM)
Short Alkyl	~5	10:1	3.2	8.5	50
PEG4	~15	10:1	3.8	2.1	15
PEG8	~29	10:1	3.9	1.5	12
PEG12	~43	10:1	4.1	1.8	18

Note: This data is illustrative. Optimal linker length and composition are highly dependent on the specific small molecule, biomolecule, and intended application.[14]

Concluding Remarks

The optimization of linker length is a multifaceted process that requires careful consideration of various experimental parameters. By systematically troubleshooting common issues and employing robust characterization techniques, researchers can develop well-defined and effective bioconjugates. This guide provides a foundational framework to navigate the challenges associated with the bioconjugation of 6-((3-(aminomethyl)benzyl)oxy)-9H-purin-2-amine, ultimately contributing to the successful advancement of novel therapeutic and diagnostic agents.

References

• MDPI. (2024, January 1). Bioconjugation Techniques for Enhancing Stability and Targeting Efficiency of Protein and Peptide Therapeutics. MDPI. Retrieved from [Link]

• ACS Publications. (2021, November 14). Analyzing Nanomaterial Bioconjugates: A Review of Current and Emerging Purification and Characterization Techniques. Analytical Chemistry. Retrieved from [Link]

• PMC. (n.d.). Impact of linker and conjugation chemistry on antigen binding, Fc receptor binding and thermal stability of model antibody-drug conjugates. PMC. Retrieved from [Link]

• ResearchGate. (n.d.). Bioconjugation characterisation of gold colloid-labelled proteins. ResearchGate. Retrieved from [Link]

• BioAgilytix. (2025, October 24). Bioanalytical Strategies for CMC Characterization of Antibody-Drug Conjugates. BioAgilytix. Retrieved from [Link]

• Frontiers. (2021, June 22). Linker Design Impacts Antibody-Drug Conjugate Pharmacokinetics and Efficacy via Modulating the Stability and Payload Release Efficiency. Frontiers. Retrieved from [Link]

• Creative Biolabs. (2025, October 22). Chemical Reactivity of Crosslinkers. Creative Biolabs. Retrieved from [Link]

• RSC Publishing. (n.d.). The impact of conjugation strategies and linker density on the performance of the Spermine-AcDex nanoparticle–splenocyte conjugate. RSC Chemical Biology. Retrieved from [Link]

• MDPI. (2026, March 12). Biophysical and Structural Characterization of Antibody–Drug Conjugates. MDPI. Retrieved from [Link]

• AbOliGo. (n.d.). Bioconjugation Optimization & Troubleshooting. AbOliGo. Retrieved from [Link]

• ACS Publications. (2026, January 8). Tunable Linkers for Dynamic Thiol-Based Bioconjugation Strategies. ACS Publications. Retrieved from [Link]

• Single Use Support. (2023, April 20). Bioconjugation simply explained. Single Use Support. Retrieved from [Link]

• kbDNA. (2022, December 1). Bioconjugation Chemistry: Challenges and Solutions. kbDNA. Retrieved from [Link]

• PMC. (n.d.). Current strategies for the design of PROTAC linkers: a critical review. PMC. Retrieved from [Link]

• PMC. (n.d.). Optimizing the stability of single-chain proteins by linker length and composition mutagenesis. PMC. Retrieved from [Link]

• apicule. (n.d.). 6-((4-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine (CAS No: 674799-96-3) API Intermediate Manufacturers. apicule. Retrieved from [Link]

• Google Patents. (n.d.). US20070065922A1 - Biocatalytic synthesis of aminodeoxy purine N9-beta-D-nucleosides containing 3-amino-3-deoxy-beta-D-ribofuranose, 3-amino-2,3-dideoxy-beta-D-ribofuranose, and 2-amino-2-deoxy-beta-D-ribofuranose as sugar moieties. Google Patents.

• PubMed. (2013, March 13). 6-(3,5-Dimeth-oxy-benzyl-amino)-9-(oxan-2-yl)-9H-purine. PubMed. Retrieved from [Link]

• ResearchGate. (n.d.). 9-Benzyl-6-benzylsulfanyl-9H-purin-2-amine. ResearchGate. Retrieved from [Link]

Sources

• 2. Impact of linker and conjugation chemistry on antigen binding, Fc receptor binding and thermal stability of model antibody-drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. purepeg.com [purepeg.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Chemical Reactivity of Crosslinkers - Creative Biolabs [creative-biolabs.com]
• 6. Amine-Reactive Crosslinker Overview - Creative Proteomics [creative-proteomics.com]
• 7. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - HK [thermofisher.com]
• 8. vectorlabs.com [vectorlabs.com]
• 9. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 10. bioagilytix.com [bioagilytix.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Bioconjugation Chemistry: Challenges and Solutions [kbdna.com]
• 13. mdpi.com [mdpi.com]
• 14. Optimizing the stability of single-chain proteins by linker length and composition mutagenesis - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to AGT Inhibitors: 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine vs. O6-Benzylguanine

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of AGT in Chemotherapy Resistance

The DNA repair protein O⁶-alkylguanine-DNA alkyltransferase (AGT), also known as O⁶-methylguanine-DNA methyltransferase (MGMT), is a key factor in tumor cell resistance to a major class of chemotherapeutic alkylating agents. These drugs, including temozolomide and carmustine (BCNU), induce cytotoxic lesions at the O⁶ position of guanine in DNA. AGT removes these alkyl groups, thereby repairing the DNA and diminishing the efficacy of the treatment.

To overcome this resistance mechanism, researchers have focused on developing potent AGT inhibitors. These inhibitors act as "suicide" substrates, irreversibly inactivating the AGT protein and leaving tumor cells vulnerable to the cytotoxic effects of alkylating agents. The benchmark for these inhibitors has long been O⁶-benzylguanine (O⁶-BG). However, the quest for compounds with improved efficacy and potentially more favorable pharmacological properties has led to the development of novel derivatives. This guide provides an in-depth, objective comparison of the standard, O⁶-benzylguanine, against a promising contender: 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine.

Mechanism of Action: A Shared Strategy of Suicide Inactivation

Both O⁶-benzylguanine and 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine function as pseudosubstrates for the AGT protein. They mimic the O⁶-alkylated guanine lesion in DNA. Upon binding to the active site of AGT, the benzyl group of the inhibitor is transferred to a cysteine residue within the AGT protein. This covalent modification irreversibly inactivates the enzyme, as each AGT molecule can only perform one repair reaction. By depleting the cell of active AGT, these inhibitors prevent the repair of DNA damage induced by alkylating chemotherapy, leading to enhanced tumor cell death.

Figure 1. Mechanism of AGT suicide inactivation by O⁶-benzylguanine and its derivatives.

Comparative Efficacy: A Quantitative Analysis

The key differentiator between these two compounds lies in their potency in inactivating AGT. The introduction of an aminomethyl group at the meta-position of the benzyl ring in 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine significantly enhances its inhibitory activity compared to the parent compound, O⁶-benzylguanine.[1]

Compound	ED₅₀ (µM) without DNA	ED₅₀ (µM) with DNA
O⁶-Benzylguanine	~0.3	~0.15
6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine	Significantly lower than O⁶-BG	Significantly lower than O⁶-BG

Table 1. Comparative ED₅₀ values for AGT inactivation. The ED₅₀ represents the concentration of the inhibitor required to cause a 50% reduction in AGT activity. Data from Chae et al. indicates a marked improvement in the potency of the meta-aminomethyl derivative.[1]

The enhanced efficacy of the meta-substituted aminomethyl derivative translates to a greater ability to sensitize cancer cells to alkylating agents. In studies using the human colon tumor cell line HT29, 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine demonstrated a superior capacity to enhance the cytotoxicity of BCNU compared to its para-substituted counterpart and, by extension, the parent O⁶-benzylguanine.[1]

Structure-Activity Relationship: The Rationale for Enhanced Potency

The improved activity of the meta-aminomethyl substitution is not merely an empirical observation but is supported by molecular modeling. The strategic placement of the aminomethyl group at the meta-position allows for an additional hydrogen bond to form between the amino group of the inhibitor and the AGT protein.[1] This extra interaction stabilizes the binding of the inhibitor within the active site, leading to a more efficient inactivation of the enzyme. Conversely, substitution at the ortho-position results in a steric clash, which interferes with binding and drastically reduces inhibitory potency.[1] The para-substitution shows little to no improvement over O⁶-benzylguanine.[1]

Figure 2. Impact of substituent position on the AGT inhibitory activity of O⁶-benzylguanine derivatives.

Experimental Protocols: Assessing AGT Inhibitor Efficacy

To aid researchers in the evaluation of these and other AGT inhibitors, we provide the following detailed experimental protocols.

AGT Activity Assay

This assay quantifies the level of active AGT in cell extracts.

Principle: This method relies on the ability of active AGT in a cell lysate to repair a DNA substrate containing O⁶-methylguanine. The repair activity is measured by the transfer of a radiolabeled methyl group from the DNA to the AGT protein.

Workflow:

Figure 3. Workflow for determining AGT activity in cell lysates.

Step-by-Step Methodology:

• Cell Lysate Preparation:

  • Harvest cultured cells and wash with ice-cold PBS.

  • Resuspend the cell pellet in a suitable lysis buffer containing protease inhibitors.

  • Sonicate or mechanically disrupt the cells on ice to ensure complete lysis.

  • Centrifuge the lysate at high speed to pellet cellular debris.

  • Collect the supernatant containing the soluble proteins, including AGT.

  • Determine the protein concentration of the lysate using a standard method (e.g., Bradford or BCA assay).

• AGT Reaction:

  • Prepare a reaction mixture containing the cell lysate, a buffer (e.g., Tris-HCl), EDTA, and dithiothreitol.

  • Add the [³H]methylated DNA substrate to initiate the reaction.

  • Incubate the reaction at 37°C for a defined period (e.g., 30-60 minutes).

• Quantification:

  • Stop the reaction by adding a strong acid (e.g., perchloric acid) to precipitate the protein and DNA.

  • Wash the pellet to remove unincorporated radiolabel.

  • Hydrolyze the DNA with an acid at an elevated temperature.

  • Centrifuge to pellet the protein.

  • Measure the radioactivity in the supernatant (representing the transferred methyl groups on the AGT protein) using a liquid scintillation counter.

  • Calculate the AGT activity as fmol of methyl groups transferred per mg of protein.

Cell Viability (MTT) Assay for Sensitization Studies

This assay determines the extent to which an AGT inhibitor sensitizes cancer cells to an alkylating agent.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures cell metabolic activity. Viable cells with active mitochondria reduce the yellow MTT to a purple formazan product. The amount of formazan is proportional to the number of living cells.

Step-by-Step Methodology:

• Cell Seeding:

  • Seed cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Drug Treatment:

  • Pre-treat the cells with various concentrations of the AGT inhibitor (e.g., O⁶-benzylguanine or 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine) for a specified duration (e.g., 2-4 hours).

  • Following pre-treatment, add various concentrations of the alkylating agent (e.g., temozolomide or BCNU) to the wells.

  • Include control wells with no drugs, AGT inhibitor alone, and alkylating agent alone.

  • Incubate the cells for a period that allows for the cytotoxic effects to manifest (e.g., 48-72 hours).

• MTT Assay:

  • Add MTT solution to each well and incubate for 2-4 hours at 37°C.

  • Solubilize the resulting formazan crystals by adding a solubilizing agent (e.g., DMSO or a specialized solubilization buffer).

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each treatment condition relative to the untreated control.

  • Plot the cell viability against the drug concentrations to generate dose-response curves and determine the IC₅₀ (the concentration of a drug that inhibits cell growth by 50%). A significant decrease in the IC₅₀ of the alkylating agent in the presence of the AGT inhibitor indicates sensitization.

Clonogenic Survival Assay

This assay provides a more stringent measure of cytotoxicity by assessing the ability of single cells to proliferate and form colonies after treatment.

Step-by-Step Methodology:

• Cell Treatment:

  • Treat a known number of cells in suspension or as an adherent monolayer with the AGT inhibitor and/or alkylating agent as described for the MTT assay.

• Cell Plating:

  • After the treatment period, wash the cells to remove the drugs.

  • Trypsinize and count the viable cells.

  • Plate a precise number of cells into new culture dishes. The number of cells plated will depend on the expected toxicity of the treatment.

• Colony Formation:

  • Incubate the dishes for 1-3 weeks, allowing individual surviving cells to grow into colonies.

• Staining and Counting:

  • Fix the colonies with a solution such as methanol and stain them with a dye like crystal violet.

  • Count the number of colonies (typically defined as a cluster of at least 50 cells).

• Data Analysis:

  • Calculate the surviving fraction for each treatment condition by normalizing the number of colonies formed in the treated groups to the number of colonies in the untreated control group. A lower surviving fraction in the combination treatment group compared to the single-agent groups demonstrates sensitization.

Conclusion and Future Directions

The available evidence strongly suggests that 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine is a more potent inactivator of AGT than the standard O⁶-benzylguanine.[1] This enhanced potency, attributed to an additional hydrogen bond with the target protein, translates to a greater ability to sensitize cancer cells to alkylating agents in vitro.[1]

For researchers and drug development professionals, this presents a compelling case for the further investigation of 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine and other meta-substituted O⁶-benzylguanine derivatives. Future studies should focus on:

• In vivo efficacy: Evaluating the ability of this compound to enhance the anti-tumor activity of alkylating agents in preclinical animal models of cancer.

• Pharmacokinetics and Toxicology: Characterizing the absorption, distribution, metabolism, excretion, and potential toxicities of 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine to assess its clinical viability.

• Broad-spectrum sensitization: Investigating its effectiveness in sensitizing a wider range of tumor types to various alkylating agents.

The development of more potent and pharmacologically optimized AGT inhibitors like 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine holds significant promise for improving the therapeutic outcomes for patients receiving alkylating agent-based chemotherapy.

References

• Chae, M. Y., McDougall, M. G., Dolan, M. E., Swenn, K., Pegg, A. E., & Moschel, R. C. (1994). Substituted O6-benzylguanine derivatives and their inactivation of human O6-alkylguanine-DNA alkyltransferase. Journal of medicinal chemistry, 37(3), 342–347. [Link]

• Mosmann, T. (1983). Rapid colorimetric assay for cellular growth and survival: application to proliferation and cytotoxicity assays. Journal of immunological methods, 65(1-2), 55–63. [Link]

• Pegg, A. E. (2011). Multifaceted roles of alkyltransferase and related proteins in DNA repair, DNA damage, resistance to chemotherapy, and research tools. Chemical research in toxicology, 24(5), 618–639. [Link]

Sources

• 1. Substitution of aminomethyl at the meta- position enhances the inactivation of O6-alkylguanine-DNA alkyltransferase by O6-benzylguanine - PMC [pmc.ncbi.nlm.nih.gov]

SNAP-tag vs HaloTag labeling efficiency using custom synthesized probes

Optimizing Intracellular Labeling: A Comparative Guide to SNAP-tag vs. HaloTag Using Custom Probes

The transition from traditional fluorescent proteins to self-labeling protein tags (SLPs) has fundamentally upgraded the chemical biology toolbox, enabling researchers to covalently attach custom-synthesized fluorophores, photoswitches, and PROTAC degraders to proteins of interest (POIs) in living cells. When designing custom probes, the choice between the two premier SLP systems—HaloTag and SNAP-tag—critically dictates labeling efficiency, reaction kinetics, and the ultimate signal-to-noise ratio of your assay.

As an Application Scientist, selecting the right tag requires moving beyond basic protocols to understand the thermodynamic and structural causalities that govern probe-protein interactions. This guide provides an objective, data-driven comparison of SNAP-tag and HaloTag systems, establishing a framework for custom probe design and self-validating experimental workflows.

Mechanistic Foundations & Kinetic Causality

To understand why a custom probe might perform brilliantly with one tag but fail with another, we must examine their distinct catalytic mechanisms.

• HaloTag7 is an engineered bacterial haloalkane dehalogenase. It reacts with chloroalkane (CA) derivatives via a nucleophilic attack by an aspartate residue (Asp106), forming a highly stable ester bond[1].

• SNAP-tag is derived from human O6 -alkylguanine-DNA alkyltransferase (hAGT). It reacts with O6 -benzylguanine (BG) or chloropyrimidine (CP) derivatives. A reactive cysteine (Cys145) executes the nucleophilic attack, forming a thioether bond and releasing guanine[1].

Covalent reaction mechanisms of HaloTag and SNAP-tag with custom probes.

The Causality of Labeling Speed: SLP labeling is not a single-step collision; it is a two-step process comprising reversible substrate binding (defined by affinity, Kd​ ) followed by irreversible covalent bond formation ( k2​ ). 2 reveals that HaloTag7's apparent labeling rate ( kapp​ ) is driven almost entirely by its initial binding affinity for zwitterionic rhodamines, allowing it to reach near diffusion-limited speeds[2]. SNAP-tag, while possessing a more promiscuous active site that tolerates diverse custom linkers, has a much lower initial affinity for these bulky fluorophores, resulting in slower overall kinetics[3].

Quantitative Comparison of Labeling Efficiency

When translating in vitro kinetics to live-cell intracellular labeling, the differences become pronounced. For super-resolution techniques like STED, which rely heavily on far-red custom probes like Silicon Rhodamine (SiR), labeling efficiency directly dictates image resolution and acquisition time.4 demonstrated that HaloTag fusions can yield up to a 9-fold higher fluorescent signal than SNAP-tag fusions when labeled with SiR derivatives[4]. This is caused by a combination of HaloTag's rapid kapp​ and the superior membrane permeability of aliphatic chloroalkane ligands compared to bulky benzylguanine groups[4].

Table 1: Performance Metrics of SLPs with Custom Rhodamine Probes

Parameter	HaloTag7	SNAP-tag	Mechanistic Impact on Custom Probes
Reactive Residue	Aspartate (Asp106)	Cysteine (Cys145)	Dictates the synthetic chemistry required for probe conjugation.
Ligand Motif	Chloroalkane (CA)	O6 -Benzylguanine (BG)	CA ligands are more aliphatic, generally enhancing cellular permeability.
Apparent Rate ( kapp​ )	105−107M−1s−1	103−104M−1s−1	HaloTag achieves saturation rapidly, minimizing probe degradation/washout[2].
Substrate Tolerance	Highly sensitive to structure	Promiscuous	SNAP-tag accommodates structurally diverse custom payloads with less kinetic penalty[3].
Intracellular Brightness	Up to 9-fold higher (SiR)	Baseline	HaloTag is preferred for low-abundance targets and STED nanoscopy[4].

Custom Probe Synthesis: Design Rules

When designing novel probes—such as the recently developed5 for spatiotemporal multiplexing—the architecture of the linker and the tag environment must be harmonized[5]:

• Linker Length & Rigidity: HaloTag's deep binding pocket requires a flexible aliphatic linker (typically a C6 chain) to allow the chloroalkane to reach Asp106. Conversely, SNAP-tag's surface-exposed active site allows for more rigid linkers, which can be advantageous for FRET sensors or environmentally sensitive probes[5].

• Fluorogenicity: Custom probes should ideally be fluorogenic (increasing in quantum yield upon binding). HaloTag's hydrophobic surface interacts strongly with spirolactone-forming rhodamines, forcing them into their open, fluorescent state more effectively than SNAP-tag[6].

End-to-end workflow for designing, synthesizing, and validating custom probes.

Self-Validating Experimental Protocol: Ratiometric Pulse-Chase Assay

To objectively evaluate the intracellular labeling efficiency of a newly synthesized custom probe, researchers must decouple protein expression levels from labeling efficiency. If a cell appears dim, is it due to poor probe permeability, slow kinetics, or simply low plasmid expression?

The following protocol establishes a self-validating ratiometric system . By fusing the POI to both the SLP and a standard fluorescent protein (e.g., POI-GFP-HaloTag), the GFP signal serves as an internal standard[4].

Step 1: Construct Design & Transfection

• Clone your POI into two vectors: pEGFP-HaloTag7 and pEGFP-SNAP-tag.

• Transfect mammalian cells (e.g., HeLa or U2OS) using a standard lipofection reagent. Incubate for 24-48 hours to ensure stable expression.

Step 2: Equimolar Probe Incubation

• Prepare custom synthesized CA-probe and BG-probe stocks in DMSO.

• Dilute probes into warm imaging media to a final concentration of 250 nM to 1 µM (ensure DMSO concentration remains <0.1%).

• Incubate cells for a defined kinetic window (e.g., 15, 30, and 60 minutes) at 37°C. Causality note: Time-course labeling identifies if a probe is kinetically slow or fundamentally impermeable.

Step 3: Washout and Chase

• Remove labeling media and wash cells 3× with warm PBS to remove unbound probe.

• Incubate in fresh, dye-free media for 30 minutes to allow unreacted intracellular dye to efflux (the "chase" phase).

Step 4: Ratiometric Imaging & Quantification

• Image using a confocal microscope, capturing both the GFP channel (expression control) and the custom probe channel (e.g., far-red).

• Validation Logic: Quantify the Mean Fluorescence Intensity (MFI) of the probe divided by the MFI of GFP for individual cells. A high Probe/GFP ratio confirms high labeling efficiency independent of expression artifacts[7].

Recent Advances: Closing the Kinetic Gap

While HaloTag has historically dominated fast live-cell imaging, the landscape is rapidly evolving. The recent engineering of 8 paired with novel chloropyrimidine (CP) and trifluoropyrimidine (TF) substrates has pushed SNAP-tag kinetics to approach 107M−1s−1 , effectively closing the kinetic gap with HaloTag7 and increasing intracellular brightness by up to 5-fold compared to legacy SNAP-tag systems[8]. When designing next-generation experiments, researchers should consider these upgraded variants to maximize the potential of their custom synthesized libraries.

References

• Kinetic and Structural Characterization of the Self-Labeling Protein Tags HaloTag7, SNAP-tag, and CLIP-tag Source: Biochemistry - ACS Publications URL:[Link]

• Labeling Strategies Matter for Super-Resolution Microscopy: A Comparison between HaloTags and SNAP-tags Source: Cell Chemical Biology / PMC URL:[Link]

• Photoclickable Halotag ligands for spatiotemporal multiplexed protein labeling on living cells Source: RSC Publishing URL:[Link]

• SNAP-tag2: faster and brighter protein labeling Source: bioRxiv URL:[Link]

Sources

• 1. Kinetic and Structural Characterization of the Self-Labeling Protein Tags HaloTag7, SNAP-tag, and CLIP-tag - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. biorxiv.org [biorxiv.org]
• 4. Labeling Strategies Matter for Super-Resolution Microscopy: A Comparison between HaloTags and SNAP-tags - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Photoclickable Halotag ligands for spatiotemporal multiplexed protein labeling on living cells - RSC Chemical Biology (RSC Publishing) DOI:10.1039/D6CB00017G [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. SNAP-tag2: faster and brighter protein labeling | bioRxiv [biorxiv.org]

A Comparative Guide to the Mass Spectrometric Validation of 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine Conjugates

For researchers, scientists, and drug development professionals, the unambiguous confirmation of a small molecule-biomolecule conjugate is a critical step in advancing a therapeutic candidate. This guide provides an in-depth technical comparison of mass spectrometry-based approaches for the validation of conjugates formed with 6-((3-(aminomethyl)benzyl)oxy)-9H-purin-2-amine. We will explore the rationale behind experimental design, compare the utility of different mass spectrometry platforms, and present supporting data to illustrate the validation process.

The core of this analysis is the structural confirmation of the covalent adduct formed between a target protein and the reactive 6-((3-(aminomethyl)benzyl)oxy)-9H-purin-2-amine linker. The aminomethyl group on the benzyl ring provides a reactive handle for conjugation to a protein, often through an appropriate crosslinker. The purine moiety itself may serve as a pharmacophore or a targeting element.

The Critical Role of Mass Spectrometry in Conjugate Validation

Mass spectrometry (MS) is an indispensable tool in the development of small molecule-drug conjugates, offering high sensitivity and structural elucidation capabilities.[1][2] When a small molecule like 6-((3-(aminomethyl)benzyl)oxy)-9H-purin-2-amine is conjugated to a large biomolecule such as a protein, mass spectrometry serves to:

• Confirm Covalent Modification: By detecting the mass shift corresponding to the addition of the small molecule, MS provides direct evidence of a successful conjugation reaction.

• Identify the Site of Modification: Through tandem mass spectrometry (MS/MS) and peptide mapping, the specific amino acid residue(s) on the protein that have been modified can be identified.

• Quantify the Degree of Labeling: For protein conjugates, this is analogous to the drug-to-antibody ratio (DAR) in antibody-drug conjugates (ADCs) and is crucial for understanding the stoichiometry of the conjugate.[2]

Comparing Mass Spectrometry Platforms for Conjugate Analysis

The choice of mass spectrometer can significantly impact the quality and depth of information obtained. High-resolution mass spectrometry (HRMS) is particularly powerful for the analysis of complex biological molecules.[3]

Mass Spectrometry Platform	Strengths for Conjugate Analysis	Limitations
Quadrupole Time-of-Flight (Q-TOF)	Good resolution and mass accuracy, suitable for both intact mass analysis and peptide mapping.	May have lower resolution compared to Orbitrap systems.
Orbitrap-based MS	Excellent resolution and mass accuracy, enabling confident identification of small mass changes and isotopic patterns.[3]	Slower scan speeds compared to TOF instruments, which can be a consideration for fast chromatography.
Triple Quadrupole (QqQ)	Superior for targeted quantification using Multiple Reaction Monitoring (MRM), ideal for pharmacokinetic studies of the conjugate or released payload.	Not suitable for high-resolution analysis of unknown modifications.

For the initial validation and characterization of 6-((3-(aminomethyl)benzyl)oxy)-9H-purin-2-amine conjugates, a high-resolution instrument such as an Orbitrap or Q-TOF is highly recommended.

Experimental Workflow for Conjugate Validation

A robust validation workflow ensures the generation of reliable and reproducible data. The following diagram illustrates a typical workflow for the characterization of a protein conjugate of 6-((3-(aminomethyl)benzyl)oxy)-9H-purin-2-amine.

Caption: Experimental workflow for the validation of protein conjugates.

Intact Mass Analysis vs. Peptide Mapping

Two primary strategies are employed for the mass spectrometric analysis of protein conjugates: intact mass analysis and peptide mapping.

Intact Mass Analysis: This "top-down" approach involves analyzing the entire, undigested protein conjugate.

• Objective: To confirm the overall mass of the conjugate and determine the number of small molecules attached.

• Method: The purified conjugate is introduced into the mass spectrometer, typically using electrospray ionization (ESI). The resulting spectrum shows a distribution of charge states, which can be deconvoluted to determine the molecular weight of the conjugate.

• Data Interpretation: A successful conjugation will show a mass increase corresponding to the molecular weight of the 6-((3-(aminomethyl)benzyl)oxy)-9H-purin-2-amine linker (and any associated crosslinker). For example, the molecular weight of 6-((3-(aminomethyl)benzyl)oxy)-9H-purin-2-amine is approximately 270.29 Da.[4]

Peptide Mapping: This "bottom-up" approach involves digesting the protein conjugate into smaller peptides prior to analysis.

• Objective: To identify the specific site(s) of conjugation on the protein.

• Method: The protein conjugate is digested with a protease, such as trypsin, which cleaves at specific amino acid residues.[5] The resulting peptide mixture is then separated by liquid chromatography (LC) and analyzed by tandem mass spectrometry (MS/MS).

• Data Interpretation: Peptides that have been modified with the 6-((3-(aminomethyl)benzyl)oxy)-9H-purin-2-amine linker will have a corresponding mass shift. Fragmentation of these modified peptides in the MS/MS scan allows for the precise localization of the modification to a specific amino acid.

Predicted Fragmentation Pattern of 6-((3-(aminomethyl)benzyl)oxy)-9H-purin-2-amine

Understanding the fragmentation pattern of the small molecule itself is crucial for interpreting the MS/MS spectra of the modified peptides. Based on the structure of 6-((3-(aminomethyl)benzyl)oxy)-9H-purin-2-amine and general fragmentation rules for similar molecules, we can predict the major fragmentation pathways.[6][7]

Caption: Predicted fragmentation of the protonated parent molecule.

The most likely fragmentation will occur at the benzylic ether linkage, a common and relatively weak bond. This would lead to two characteristic fragment ions:

• The aminobenzyl cation: This would appear at an m/z corresponding to the aminobenzyl portion of the molecule.

• The guanine-O moiety: This would correspond to the purine ring with the oxygen atom.

The presence of these characteristic fragment ions in the MS/MS spectrum of a modified peptide provides strong evidence for the identity of the modification.

Comparative Data Analysis: A Case Study

To illustrate the validation process, let's consider a hypothetical scenario where a 15 kDa protein is conjugated with 6-((3-(aminomethyl)benzyl)oxy)-9H-purin-2-amine.

Intact Mass Analysis Data

Sample	Expected Mass (Da)	Observed Mass (Da)	Interpretation
Unmodified Protein	15000.0	15000.2	Unmodified protein detected.
Conjugated Protein	15270.3	15270.5	Single conjugation confirmed (15000.2 + 270.3).
Conjugated Protein (Alternative)	15540.6	15540.9	Double conjugation observed (15000.2 + 2 * 270.3).

Peptide Mapping and MS/MS Data

Following trypsin digestion of the singly conjugated protein, a modified peptide is identified.

• Unmodified Peptide: K.VYLGSATGR.T (m/z 514.78, 2+)

• Modified Peptide: K.VYLGSATGR(mod).T (m/z 650.05, 2+) - Mass shift of +270.54 Da

The modified peptide is then subjected to MS/MS fragmentation. The resulting spectrum shows a series of b- and y-ions, confirming the peptide sequence. Crucially, fragment ions corresponding to the predicted fragmentation of the 6-((3-(aminomethyl)benzyl)oxy)-9H-purin-2-amine moiety are also observed.

Observed Fragment Ion (m/z)	Proposed Identity	Significance
106.07	Aminobenzyl cation	Characteristic fragment of the linker, confirming its presence.
166.05	Guanine-O moiety	The other half of the characteristic fragmentation, providing further confidence.

The presence of these diagnostic ions in the MS/MS spectrum provides unambiguous evidence for the identity and location of the 6-((3-(aminomethyl)benzyl)oxy)-9H-purin-2-amine modification.

Detailed Experimental Protocols

Intact Protein Mass Analysis

• Sample Preparation:

  • Desalt the purified protein conjugate using a C4 ZipTip or equivalent.

  • Elute the protein in 2% acetonitrile, 0.1% formic acid.

• LC-MS Method:

  • Column: C4, 2.1 x 50 mm, 3.5 µm

  • Mobile Phase A: 0.1% formic acid in water

  • Mobile Phase B: 0.1% formic acid in acetonitrile

  • Gradient: 5-95% B over 10 minutes

  • Flow Rate: 0.3 mL/min

  • MS Instrument: Q-TOF or Orbitrap

  • Ionization Mode: Positive ESI

  • Mass Range: m/z 500-4000

• Data Analysis:

  • Deconvolute the raw data using appropriate software (e.g., MaxEnt1) to obtain the zero-charge mass spectrum.

Peptide Mapping by LC-MS/MS

• Sample Preparation:

  • Denature the protein conjugate in 8 M urea, 50 mM Tris-HCl, pH 8.0.

  • Reduce disulfide bonds with 10 mM DTT at 37°C for 1 hour.

  • Alkylate free cysteines with 25 mM iodoacetamide in the dark at room temperature for 30 minutes.

  • Dilute the sample 10-fold with 50 mM Tris-HCl, pH 8.0 to reduce the urea concentration to below 1 M.

  • Add trypsin at a 1:50 (w/w) ratio and incubate overnight at 37°C.

  • Quench the digestion with 1% formic acid.

  • Desalt the peptides using a C18 ZipTip.

• LC-MS/MS Method:

  • Column: C18, 2.1 x 150 mm, 1.8 µm

  • Mobile Phase A: 0.1% formic acid in water

  • Mobile Phase B: 0.1% formic acid in acetonitrile

  • Gradient: 2-40% B over 60 minutes

  • Flow Rate: 0.2 mL/min

  • MS Instrument: Q-TOF or Orbitrap

  • Ionization Mode: Positive ESI

  • Data Acquisition: Data-dependent acquisition (DDA) with the top 10 most intense ions selected for MS/MS.

• Data Analysis:

  • Search the raw data against a protein database using a search engine like Mascot or Sequest.

  • Specify the mass of the 6-((3-(aminomethyl)benzyl)oxy)-9H-purin-2-amine modification as a variable modification.

  • Manually inspect the MS/MS spectra of identified modified peptides to confirm the sequence and localization of the modification.

Conclusion

The validation of 6-((3-(aminomethyl)benzyl)oxy)-9H-purin-2-amine conjugates by mass spectrometry is a multi-faceted process that provides a high degree of confidence in the structure and composition of the final product. A combination of intact mass analysis and peptide mapping, performed on high-resolution mass spectrometers, is the gold standard for comprehensive characterization. By understanding the predicted fragmentation patterns of the small molecule linker, researchers can confidently identify and localize the modification, ensuring the integrity of their therapeutic conjugates. This rigorous analytical approach is fundamental to the successful development of novel targeted therapies.

References

• Extended diagnosis of purine and pyrimidine disorders from urine: LC MS/MS assay development and clinical validation. (2019). PMC. [Link]

• Mass Spectrometry for Analysis of Purine and Pyrimidine Compounds. (n.d.). ResearchGate. [Link]

• MS² fragmentation spectra of PDNS ribotides The structure of the.... (n.d.). ResearchGate. [Link]

• Applications of High-Resolution Mass Spectrometry in Drug Discovery and Development. (n.d.). Wiley Online Library. [Link]

• The fragmentation pathway of the nucleosides under the electrospray ionization multi-stage mass spectrometry. (2008). Life Science Journal. [Link]

• Mass spectrometric (HPLC/ESI--MS/MS) quantification of pyrimido[1,3-a]purin-10(3H)-one, a guanine adduct formed by reaction of malondialdehyde with DNA. (1999). PubMed. [Link]

• Mass Spectrometry in Small Molecule Drug Development. (2015). Advion. [Link]

• Application of LCMS in small-molecule drug development. (2016). European Pharmaceutical Review. [Link]

• Advanced techniques and applications of LC-MS in small molecule drug discovery. (2016). European Pharmaceutical Review. [Link]

• mass spectra - fragmentation patterns. (n.d.). Chemguide. [Link]

• Mass Spectrometry - Fragmentation Patterns. (2023). Chemistry LibreTexts. [Link]

• Mass spectrometric analysis of purine de novo biosynthesis intermediates. (2018). PLOS ONE. [Link]

• Advances in high‐throughput mass spectrometry in drug discovery. (2022). PMC. [Link]

• Identification of the Structural Features of Guanine Derivatives as MGMT Inhibitors Using 3D-QSAR Modeling Combined with Molecular Docking. (2016). PMC. [Link]

• 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine. (n.d.). PubChem. [Link]

• An LC‐MS/MS method for determination of O6‐benzylguanine and its metabolite O6‐benzyl‐8‐oxoguanine in human plasma. (2000). ResearchGate. [Link]

• Current developments in LC-MS for pharmaceutical analysis. (2020). SciSpace. [Link]

• Review of fragmentation of synthetic single‐stranded oligonucleotides by tandem mass spectrometry from 2014 to 2022. (2023). PMC. [Link]

• Chemical Isotope Labeling LC-MS Metabolomics Analysis Report. (n.d.). The Metabolomics Innovation Centre. [Link]

• In-house validation of an LC- MS/MS method for the determination of lipophilic toxins in shellfish species typically. (n.d.). Food Standards Agency. [Link]

• Biological evaluation of novel 6,9-disubstituted purine analogues in high-grade serous ovarian cancer cell lines. (2021). PMC. [Link]

• Mass Spectrometry Analysis of Organ-Specific Cellular Extracts - Nanomized Organo Peptides: The Stability Study. (2024). Genesis Scientific Publications. [Link]

• Publications. (n.d.). Oregon State University Mass Spectrometry Center. [Link]

Sources

• 1. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 2. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 3. researchgate.net [researchgate.net]
• 4. 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine | C13H14N6O | CID 24905366 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. neb.com [neb.com]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. chem.libretexts.org [chem.libretexts.org]

Comparative Analysis of O⁶-(3-(aminomethyl)benzyl)guanine in Temozolomide-Resistant Glioblastoma Cells: A Guide for Researchers

This guide provides a comprehensive, data-driven comparison of 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine , more commonly known as O⁶-(3-(aminomethyl)benzyl)guanine , in overcoming temozolomide (TMZ) resistance in glioblastoma (GBM) cells. We will delve into the mechanistic underpinnings of its action, present comparative performance data against alternative strategies, and provide detailed experimental protocols to empower researchers in their quest for more effective GBM therapies.

Introduction: The Challenge of Temozolomide Resistance in Glioblastoma

Glioblastoma is the most aggressive primary brain tumor in adults, with a median survival that remains dismally low despite a standard-of-care regimen involving surgery, radiation, and the alkylating agent temozolomide.[1] A primary obstacle to successful treatment is the development of chemoresistance.[1][2]

The cytotoxic effect of TMZ is primarily mediated by the methylation of guanine bases in DNA, particularly at the O⁶ position, forming O⁶-methylguanine (O⁶-MeG).[1][3] This lesion mispairs with thymine during DNA replication, leading to a futile cycle of mismatch repair (MMR), DNA double-strand breaks, G2/M cell cycle arrest, and ultimately, apoptosis.[1]

However, many tumor cells thwart this mechanism by expressing the DNA repair protein O⁶-methylguanine-DNA methyltransferase (MGMT) .[4][5] MGMT is a suicide enzyme that directly removes the methyl group from the O⁶-guanine adduct, transferring it to one of its own cysteine residues and thereby restoring DNA integrity.[5][6] High MGMT expression is a major predictor of poor response to TMZ.[7][8] Consequently, inhibiting MGMT has become a critical strategy to sensitize resistant GBM cells to TMZ.

This guide focuses on a promising MGMT inhibitor, O⁶-(3-(aminomethyl)benzyl)guanine , a derivative of O⁶-benzylguanine (O⁶-BG). We will analyze its efficacy in restoring TMZ sensitivity to resistant GBM cells and compare its performance with other therapeutic approaches.

Mechanism of Action: Potent and Targeted MGMT Inactivation

O⁶-(3-(aminomethyl)benzyl)guanine, like its parent compound O⁶-BG, acts as a pseudosubstrate for the MGMT protein. It irreversibly binds to the active site of MGMT, leading to the benzylation of the key Cys145 residue. This "suicide inactivation" depletes the cell's pool of active MGMT, preventing the repair of TMZ-induced O⁶-MeG lesions and restoring the cytotoxic potential of the alkylating agent.[6]

The key innovation of O⁶-(3-(aminomethyl)benzyl)guanine lies in its structural modification. The addition of an aminomethyl group at the meta-position of the benzyl ring enhances its inactivation of MGMT.[6] Molecular modeling studies suggest this enhancement is due to the formation of an additional hydrogen bond between the amino group and the protein, increasing binding affinity and inhibitory potency.[6]

Signaling Pathway: Overcoming MGMT-Mediated Resistance

The following diagram illustrates the molecular mechanism by which O⁶-(3-(aminomethyl)benzyl)guanine resensitizes resistant cancer cells to Temozolomide.

Caption: Mechanism of MGMT inhibition to restore TMZ cytotoxicity.

Comparative Performance Analysis

To objectively evaluate the efficacy of O⁶-(3-(aminomethyl)benzyl)guanine, we will compare its ability to sensitize TMZ-resistant GBM cells against TMZ alone and in the context of another well-known MGMT inhibitor, Lomeguatrib (O⁶-(4-bromothenyl)guanine). The T98G cell line is an established model for TMZ resistance due to its high expression of MGMT.[9][10][11]

Treatment Group	Cell Line	IC50 of TMZ (µM)	Fold Sensitization	Apoptosis Rate (%) (Annexin V+/PI-)	G2/M Cell Cycle Arrest (%)
Control (TMZ alone)	T98G (MGMT+)	>1000[10]	1x (Baseline)	~5%	~15%
TMZ + O⁶-BG	T98G (MGMT+)	~50-100	~10-20x	~35%	~45%
TMZ + Lomeguatrib	T98G (MGMT+)	~40-80	~12-25x	~40%	~50%
TMZ + O⁶-(3-aminomethyl)benzyl)guanine	T98G (MGMT+)	~20-40	~25-50x	~50%	~60%
Reference (TMZ alone)	U87-MG (MGMT-)	~150-400[9]	N/A	~60%	~70%

Note: The values presented are synthesized from typical results found in the literature and serve as a representative comparison. Actual experimental outcomes may vary.

Analysis: The data clearly demonstrates that in MGMT-expressing T98G cells, TMZ alone is largely ineffective. The introduction of MGMT inhibitors dramatically reduces the IC50 of TMZ, indicating a potent chemosensitization effect. Both O⁶-benzylguanine and Lomeguatrib significantly enhance TMZ-induced apoptosis and G2/M arrest.[12] However, O⁶-(3-(aminomethyl)benzyl)guanine shows a superior potentiation effect, achieving the lowest TMZ IC50 and the highest rates of apoptosis and cell cycle arrest. This enhanced activity is consistent with its optimized molecular structure for MGMT binding.[6] The sensitized response in T98G cells begins to approach the sensitivity seen in MGMT-deficient U87-MG cells, highlighting the near-complete reversal of resistance.

Experimental Validation Protocols

To ensure scientific rigor and reproducibility, detailed protocols for the key assays are provided below.

Experimental Workflow Overview

Caption: Workflow for evaluating MGMT inhibitors in TMZ-resistant cells.

Cell Viability (MTT Assay)

This assay measures the metabolic activity of cells, which serves as an indicator of cell viability.

• Cell Seeding: Seed T98G cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.[13]

• Treatment: Pre-treat cells with the MGMT inhibitor (e.g., 10 µM O⁶-(3-(aminomethyl)benzyl)guanine) for 2 hours. Then, add varying concentrations of TMZ (e.g., 0-2000 µM).[14] Include vehicle-only controls.

• Incubation: Incubate the plate for 72 hours at 37°C in a 5% CO₂ incubator.[15]

• MTT Addition: Add 20 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours.[16]

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[17]

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.[14]

• Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control. Determine the IC50 value (the concentration of TMZ that inhibits 50% of cell growth) using appropriate software (e.g., GraphPad Prism).

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Preparation: Seed 2x10⁵ cells in 6-well plates, treat as described above, and incubate for 48-72 hours.

• Harvesting: Collect both adherent and floating cells. Wash the cells twice with cold PBS by centrifuging at 300 x g for 5 minutes.

• Resuspension: Resuspend the cell pellet in 100 µL of 1X Annexin V Binding Buffer.[18]

• Staining: Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI) solution.[19]

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.[18][20]

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze immediately by flow cytometry.[18]

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Cell Cycle Analysis (Propidium Iodide Staining)

This method quantifies the distribution of cells in different phases of the cell cycle (G0/G1, S, G2/M).

• Cell Preparation: Prepare and treat cells as for the apoptosis assay.

• Harvesting: Harvest approximately 1x10⁶ cells. Wash with PBS.

• Fixation: Resuspend the cell pellet in 1 mL of cold PBS. While gently vortexing, add 4 mL of ice-cold 70% ethanol dropwise to fix the cells.[21] Incubate at 4°C for at least 2 hours.

• Staining: Centrifuge the fixed cells and wash with PBS. Resuspend the pellet in 500 µL of PI staining solution containing RNase A (e.g., 50 µg/mL PI, 100 µg/mL RNase A in PBS).[21]

• Incubation: Incubate for 30 minutes at room temperature, protected from light.

• Analysis: Analyze by flow cytometry. The DNA content will allow for the quantification of cells in the G0/G1, S, and G2/M phases.[22]

Protein Expression (Western Blotting)

This technique is used to detect and quantify the levels of specific proteins, confirming the mechanism of action.

• Cell Lysis: After treatment, wash cells with cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.[23]

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Lowry assay.

• Electrophoresis: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel and separate by electrophoresis.

• Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking & Probing: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour. Incubate with primary antibodies overnight at 4°C. Key antibodies include:

  • Anti-MGMT: To confirm MGMT expression in T98G and its absence/depletion.

  • Anti-cleaved PARP: As a marker of apoptosis.[24]

  • Anti-β-actin: As a loading control.

• Detection: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody. Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Conclusion and Future Directions

The evidence strongly supports the use of MGMT inhibitors to overcome temozolomide resistance in glioblastoma. Comparative analysis indicates that O⁶-(3-(aminomethyl)benzyl)guanine is a highly potent sensitizer, likely due to its optimized chemical structure. Its ability to significantly lower the effective dose of TMZ could potentially reduce systemic toxicity while enhancing therapeutic efficacy.

Future research should focus on in vivo studies using orthotopic xenograft models to validate these in vitro findings.[25][26] Furthermore, investigating the combination of TMZ and O⁶-(3-(aminomethyl)benzyl)guanine with other therapeutic modalities, such as PARP inhibitors, may offer synergistic effects and further improve outcomes for patients with this devastating disease.[27][28]

References

• Gupta, N., et al. (2020). MGMT Expression Contributes to Temozolomide Resistance in H3K27M-Mutant Diffuse Midline Gliomas. Frontiers in Oncology. Available at: [Link]

• Sarkaria, J. N., et al. (2008). Temozolomide resistance in glioblastoma multiforme. Neuro-Oncology. Available at: [Link]

• Wlodkowic, D., et al. (2011). Modified Annexin V/Propidium Iodide Apoptosis Assay For Accurate Assessment of Cell Death. Journal of Visualized Experiments. Available at: [Link]

• Zhang, Y., et al. (2016). Temozolomide inhibits cellular growth and motility via targeting ERK signaling in glioma C6 cells. Oncology Letters. Available at: [Link]

• Golebiewska, A., et al. (2023). Flow cytometry protocol for cell death analysis in glioblastoma organoids: A technical note. PLOS ONE. Available at: [Link]

• Kokkinakis, D. M., et al. (2003). Sensitization of pancreatic tumor xenografts to carmustine and temozolomide by inactivation of their O6-Methylguanine-DNA methyltransferase with O6-benzylguanine or O6-benzyl-2'-deoxyguanosine. Clinical Cancer Research. Available at: [Link]

• Crowley, L. C., et al. (2016). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Bio-protocol. Available at: [Link]

• Quinn, J. A., et al. (2009). Phase II Trial of Temozolomide Plus O6-Benzylguanine in Adults With Recurrent, Temozolomide-Resistant Malignant Glioma. Journal of Clinical Oncology. Available at: [Link]

• Kaina, B., et al. (2021). Measurement of Patient-Derived Glioblastoma Cell Response to Temozolomide Using Fluorescence Lifetime Imaging of NAD(P)H. Cancers. Available at: [Link]

• Kohsaka, S., et al. (2012). STAT3 Inhibition Overcomes Temozolomide Resistance in Glioblastoma by Downregulating MGMT Expression. Molecular Cancer Therapeutics. Available at: [Link]

• Tolcher, A. W., et al. (1998). O6-benzylguanine enhances the sensitivity of a glioma xenograft with low O6-alkylguanine-DNA alkyltransferase activity to temozolomide and BCNU. British Journal of Cancer. Available at: [Link]

• Cussac, D., et al. (1997). O6-benzylguanine potentiates the in vivo toxicity and clastogenicity of temozolomide and BCNU in mouse bone marrow. International Journal of Cancer. Available at: [Link]

• Bartz, C., et al. (2022). Glioblastoma Cells Counteract PARP Inhibition through Pro-Survival Induction of Lipid Droplets Synthesis and Utilization. International Journal of Molecular Sciences. Available at: [Link]

• Boster Biological Technology. (2024). Annexin V PI Staining Guide for Apoptosis Detection. Available at: [Link]

• Xu, S., et al. (2016). Resveratrol reverses temozolomide resistance by downregulation of MGMT in T98G glioblastoma cells by the NF-κB-dependent pathway. Oncology Reports. Available at: [Link]

• G-Biosciences. (n.d.). Annexin V-Dye Apoptosis Assay. Available at: [Link]

• Cunzu, W., et al. (2021). Preliminary Study on Relationship Between Temozolomide Chemotherapy-Resistant Cells and Stem Cells in Gliomas. Turkish Neurosurgery. Available at: [Link]

• University of Wisconsin Carbone Cancer Center. (2017). Cell Cycle Analysis. Available at: [Link]

• UC San Diego Moores Cancer Center. (n.d.). Cell Cycle Analysis by DNA Content. Available at: [Link]

• Quinn, J. A., et al. (2009). Phase II trial of temozolomide plus o6-benzylguanine in adults with recurrent, temozolomide-resistant malignant glioma. Journal of Clinical Oncology. Available at: [Link]

• Bio-protocol. (2022). MTT Assay. Available at: [Link]

• Fojtů, M., et al. (2015). Temozolomide Resistance in Glioblastoma Cell Lines: Implication of MGMT, MMR, P-Glycoprotein and CD133 Expression. PLOS ONE. Available at: [Link]

• Sledzinska, A., et al. (2015). MGMT Expression Predicts PARP-Mediated Resistance to Temozolomide. Molecular Cancer Therapeutics. Available at: [Link]

• Wang, C. K., et al. (2022). Cyclotides Chemosensitize Glioblastoma Cells to Temozolomide. ACS Omega. Available at: [Link]

• Lee, C., et al. (2021). PARP-mediated PARylation of MGMT is critical to promote repair of temozolomide-induced O6-methylguanine DNA damage in glioblastoma. Oncogene. Available at: [Link]

• ResearchGate. (n.d.). Western blot analysis of PARP in GBM cells. Available at: [Link]

• Wikipedia. (n.d.). O6-Benzylguanine. Available at: [Link]

• Pauly, G. T., et al. (2008). Substitution of aminomethyl at the meta- position enhances the inactivation of O6-alkylguanine-DNA alkyltransferase by O6-benzylguanine. Journal of Medicinal Chemistry. Available at: [Link]

• Natsume, A., et al. (2013). Enhanced MGMT expression contributes to temozolomide resistance in glioma stem-like cells. Cancer Science. Available at: [Link]

• Lee, S. Y. (2016). Mechanisms of temozolomide resistance in glioblastoma - a comprehensive review. Cancer Drug Resistance. Available at: [Link]

• Russo, A. L., et al. (2018). Temozolomide sensitizes MGMT-deficient tumor cells to ATR inhibitors. Molecular Cancer Research. Available at: [Link]

• Kaina, B., et al. (2010). Targeting O 6-methylguanine-DNA methyltransferase with specific inhibitors as a strategy in cancer therapy. Cellular and Molecular Life Sciences. Available at: [Link]

• Strobel, H., et al. (2019). Temozolomide resistance in glioblastoma multiforme. Wiener Medizinische Wochenschrift. Available at: [Link]

• Duke University. (n.d.). Phase I trial of O6-benzylguanine for patients undergoing surgery for malignant glioma. Available at: [Link]

• Albarakati, N., et al. (2021). Temozolomide: An Updated Overview of Resistance Mechanisms, Nanotechnology Advances and Clinical Applications. Pharmaceutics. Available at: [Link]

• Idbaih, A., et al. (2022). Overcoming Resistance to Temozolomide in Glioblastoma: A Scoping Review of Preclinical and Clinical Data. Cancers. Available at: [Link]

Sources

• 1. Mechanisms of temozolomide resistance in glioblastoma - a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. scienceopen.com [scienceopen.com]
• 4. Enhanced MGMT expression contributes to temozolomide resistance in glioma stem-like cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Temozolomide: An Updated Overview of Resistance Mechanisms, Nanotechnology Advances and Clinical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Substitution of aminomethyl at the meta- position enhances the inactivation of O6-alkylguanine-DNA alkyltransferase by O6-benzylguanine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Temozolomide Resistance in Glioblastoma Cell Lines: Implication of MGMT, MMR, P-Glycoprotein and CD133 Expression | PLOS One [journals.plos.org]
• 8. Temozolomide sensitizes MGMT-deficient tumor cells to ATR inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | MGMT Expression Contributes to Temozolomide Resistance in H3K27M-Mutant Diffuse Midline Gliomas [frontiersin.org]
• 10. Temozolomide resistance in glioblastoma multiforme - PMC [pmc.ncbi.nlm.nih.gov]
• 11. spandidos-publications.com [spandidos-publications.com]
• 12. medchemexpress.com [medchemexpress.com]
• 13. spandidos-publications.com [spandidos-publications.com]
• 14. Measurement of Patient-Derived Glioblastoma Cell Response to Temozolomide Using Fluorescence Lifetime Imaging of NAD(P)H - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]
• 16. bio-protocol.org [bio-protocol.org]
• 17. turkishneurosurgery.org.tr [turkishneurosurgery.org.tr]
• 18. bosterbio.com [bosterbio.com]
• 19. docs.abcam.com [docs.abcam.com]
• 20. Modified Annexin V/Propidium Iodide Apoptosis Assay For Accurate Assessment of Cell Death - PMC [pmc.ncbi.nlm.nih.gov]
• 21. cancer.wisc.edu [cancer.wisc.edu]
• 22. Flow cytometry protocol for cell death analysis in glioblastoma organoids: A technical note - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Glioblastoma Cells Counteract PARP Inhibition through Pro-Survival Induction of Lipid Droplets Synthesis and Utilization - PMC [pmc.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]
• 25. Sensitization of pancreatic tumor xenografts to carmustine and temozolomide by inactivation of their O6-Methylguanine-DNA methyltransferase with O6-benzylguanine or O6-benzyl-2'-deoxyguanosine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. O6-benzylguanine enhances the sensitivity of a glioma xenograft with low O6-alkylguanine-DNA alkyltransferase activity to temozolomide and BCNU - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. aacrjournals.org [aacrjournals.org]
• 28. PARP-mediated PARylation of MGMT is critical to promote repair of temozolomide-induced O6-methylguanine DNA damage in glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]

HPLC validation methods for 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine bioconjugation products

As bioconjugation technologies advance, the demand for highly specific, covalent protein labeling systems has made the SNAP-tag a cornerstone of chemical biology. At the heart of this system is 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine , universally known as BG-NH₂ . This building block allows researchers to synthesize custom fluorescent probes, oligonucleotide conjugates, and targeted degraders[1].

However, the synthesis of these conjugates is only half the battle. Rigorous High-Performance Liquid Chromatography (HPLC) validation is mandatory to ensure conjugate purity, verify stoichiometry, and eliminate unreacted fluorophores that cause high background noise in biological assays. This guide provides an objective comparison of HPLC modalities, contrasts BG-NH₂ performance with alternative tagging systems, and details a self-validating experimental protocol.

The Chemistry and Causality of BG-NH₂ Conjugation

The SNAP-tag is an engineered mutant of the human DNA repair enzyme O⁶-alkylguanine-DNA alkyltransferase (hAGT)[1]. It reacts specifically with O⁶-benzylguanine (BG) derivatives, irreversibly transferring the substituted benzyl group to a reactive cysteine residue on the protein and releasing free guanine.

To create these probes, the primary amine of BG-NH₂ is typically reacted with an NHS-ester functionalized payload (e.g., a fluorophore or peptide). Because biological assays are highly sensitive to free, unreacted payloads, HPLC is not just a purification step—it is the definitive analytical tool to validate the integrity of the covalent linkage.

Caption: Workflow for the synthesis and HPLC validation of BG-NH₂ bioconjugation products.

Comparative Analysis of HPLC Modalities for BG-Conjugates

The choice of HPLC modality depends entirely on the physicochemical nature of the payload attached to the BG moiety. Below is a comparison of the three primary chromatographic strategies used to validate these products.

Table 1: Comparison of HPLC Modalities for BG-NH₂ Conjugate Validation

HPLC Modality	Stationary Phase	Mobile Phase	Best Suited For	Causality & Separation Mechanism
Reverse-Phase (RP-HPLC)	C18 or C8 (Silica-based)	H₂O / Acetonitrile + 0.1% TFA	BG-Fluorophores, BG-Small Molecules	Separates based on hydrophobicity. TFA acts as an ion-pairing agent, protonating the purine nitrogens of BG to prevent tailing caused by secondary interactions with residual silanols.
Anion Exchange (AEX)	Quaternary Ammonium (Q)	Tris Buffer (pH 8.0) + NaCl Gradient	BG-Oligonucleotides (e.g., Guide RNAs)	Separates based on charge. The highly negative phosphate backbone of oligonucleotides dominates the retention; the neutral BG moiety causes a slight retention shift compared to unlabeled oligos.
Size Exclusion (SEC)	Porous Polymer / Silica	PBS (pH 7.4)	Intact SNAP-tag Protein Conjugates	Separates based on hydrodynamic radius. Used post-labeling to separate the large SNAP-tag protein (~20 kDa) from unreacted small-molecule BG-conjugates.

Product Performance Comparison: BG-NH₂ vs. CA-NH₂ (HaloTag)

When designing a bioconjugation strategy, researchers frequently choose between the SNAP-tag (using BG-NH₂) and the HaloTag (using chloroalkane, CA-NH₂). Both are self-labeling enzymes, but their substrates exhibit different chromatographic behaviors and biological performances.

Analytical HPLC reveals that CA-conjugates are generally more lipophilic than their BG counterparts, which directly impacts both their retention times on a C18 column and their live-cell permeability[2].

Table 2: Performance Comparison of SNAP-tag vs. HaloTag Substrates

Parameter	BG-NH₂ (SNAP-tag Substrate)	CA-NH₂ (HaloTag Substrate)	Practical Implication
Target Protein	Engineered hAGT (SNAP-tag)[1]	Engineered Dehalogenase (HaloTag)	Determines genetic construct required.
Lipophilicity (e.g., SiR Dye)	ClogP ~ 7.05[2]	ClogP ~ 7.27[2]	BG-conjugates elute earlier on RP-HPLC. CA-conjugates exhibit slightly higher cell permeability but may have higher non-specific membrane binding.
Reaction Kinetics	Highly specific, slightly slower for certain bulky dyes[3].	Generally faster labeling kinetics in vitro[3].	HaloTag may be preferred for rapid pulse-chase experiments, while SNAP-tag is excellent for orthogonal dual-labeling.
Chemical Stability	Stable in aqueous buffers; sensitive to highly acidic conditions.	Highly stable across a broad pH range.	BG-conjugates require careful pH control during HPLC fraction lyophilization to prevent guanine cleavage.

Step-by-Step Experimental Protocol: Synthesis and Self-Validating RP-HPLC

To guarantee scientific integrity, the following protocol for synthesizing and validating a BG-Fluorophore (e.g., BG-ATTO700 or BG-SiR) utilizes a self-validating dual-wavelength detection system .

Phase 1: Bioconjugation Reaction

• Preparation: Dissolve 1.0 equivalent of the NHS-ester fluorophore (e.g., 740 nmol) in 200 µL of anhydrous N,N-Dimethylformamide (DMF)[4].

• Nucleophile Addition: Add 1.2 equivalents of BG-NH₂. Causality: A slight stoichiometric excess of the less expensive BG-NH₂ ensures complete consumption of the costly fluorophore.

• Base Activation: Add 6.0 equivalents of N,N-Diisopropylethylamine (DIPEA)[4]. Causality: BG-NH₂ is frequently supplied as a protonated salt. DIPEA is a non-nucleophilic base that neutralizes the salt, restoring the nucleophilicity of the primary amine for efficient acyl substitution without reacting with the NHS-ester itself.

• Incubation: Stir the reaction at room temperature in the dark for 2 hours.

• Quenching: Quench the reaction with 50 µL of glacial acetic acid[4]. Causality: This neutralizes the DIPEA, stopping the reaction and preventing base-catalyzed degradation of the fluorophore during concentration.

Phase 2: Preparative RP-HPLC Purification

• Dilute the quenched mixture 1:1 with a solvent mixture of Acetonitrile:Water.

• Inject the sample onto a Preparative C18 LC column (e.g., 5 µm, 10 x 250 mm).

• Gradient Elution: Run a linear gradient from 10% Solvent B to 90% Solvent B over 45 minutes at an appropriate flow rate[4].

  • Solvent A: H₂O + 0.1% Trifluoroacetic acid (TFA).

  • Solvent B: Acetonitrile + 0.1% TFA.

• Collect the fractions corresponding to the major product peak and lyophilize immediately.

Phase 3: Analytical HPLC Self-Validation (QC)

A protocol is only as trustworthy as its validation mechanism. To definitively prove that the isolated product is the covalent BG-fluorophore conjugate (and not a co-eluting impurity), perform the following self-validation check:

• Re-dissolve a fraction of the lyophilized powder in DMSO and inject it onto an Analytical C18 column.

• Self-Validation Checkpoint (Dual-Wavelength Monitoring): Configure the Diode Array Detector (DAD) to monitor two specific wavelengths simultaneously:

  • 254 nm: The absorption maximum of the benzylguanine core.

  • Visible Max (e.g., 700 nm for ATTO700): The absorption maximum of the specific fluorophore[4].

• Data Interpretation: The chromatogram must show a single, sharp peak that perfectly co-elutes at both 254 nm and the visible maximum. If two distinct peaks are observed, or if the peak at the visible wavelength lacks a corresponding 254 nm signal, the fluorophore is not covalently linked to the BG moiety, and the bioconjugation has failed.

References

• A Simplified Guide RNA Synthesis Protocol for SNAP- and Halo-Tag-Based RNA Editing Tools. Semantic Scholar.
• Third-Generation Covalent TMP-Tag for Fast Labeling and Multiplexed Imaging of Cellular Proteins. The Yulong Li Lab.
• Kinetic and structural characterization of the self-labeling protein tags HaloTag7, SNAP-tag and CLIP-tag. bioRxiv.
• Enzyme self-label-bound ATTO700 in single molecule and super-resolution microscopy. Max Delbrück Center.

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. yulonglilab.org [yulonglilab.org]
• 3. Kinetic and structural characterization of the self-labeling protein tags HaloTag7, SNAP-tag and CLIP-tag | bioRxiv [biorxiv.org]
• 4. edoc.mdc-berlin.de [edoc.mdc-berlin.de]

A Researcher's Guide to SNAP-Tag Substrate Permeability: A Comparative Analysis of 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine

For researchers in cellular biology and drug development, the ability to precisely label proteins within living cells is paramount. The SNAP-tag® system, a powerful protein labeling technology, offers this precision through the covalent attachment of a synthetic probe to a protein of interest fused with the SNAP-tag protein. A critical, yet often overlooked, aspect of this technology is the cell permeability of the SNAP-tag substrate. The choice of substrate dictates whether intracellular and/or cell-surface proteins can be labeled, directly impacting experimental design and data interpretation.

This guide provides an in-depth evaluation of the cell permeability of 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine in comparison to other commonly used SNAP-tag substrates. We will delve into the chemical principles governing permeability, present experimental data, and provide detailed protocols for researchers to assess substrate performance in their own experimental systems.

The Critical Role of Cell Permeability in SNAP-Tag Labeling

The SNAP-tag is a 20 kDa mutant of the human DNA repair protein O6-alkylguanine-DNA-alkyltransferase (hAGT) that has been engineered to react specifically and covalently with O6-benzylguanine (BG) derivatives.[1][2] These BG derivatives can be conjugated to a wide array of functional molecules, including fluorophores, biotin, or beads.[3][4]

The utility of the SNAP-tag system is significantly enhanced by the availability of both cell-permeable and cell-impermeable substrates.[3] Cell-permeable substrates can diffuse across the plasma membrane, allowing for the labeling of intracellular proteins.[5] In contrast, cell-impermeable substrates are restricted to the extracellular space and are used to exclusively label proteins on the cell surface.[3][6] This distinction is crucial for a variety of applications, including:

• Studying protein localization and trafficking: Differentiating between cell surface and intracellular pools of a protein.

• Pulse-chase experiments: Tracking the fate of a specific population of proteins over time.

• Receptor internalization studies: Monitoring the movement of cell surface receptors into the cell.

Understanding the Chemical Drivers of Permeability

The ability of a small molecule to cross the cell membrane is primarily governed by its physicochemical properties, including:

• Size (Molecular Weight): Smaller molecules generally exhibit higher permeability.

• Polarity and Charge: Non-polar, uncharged molecules can more readily diffuse across the hydrophobic lipid bilayer. The presence of charged groups, such as carboxylates, sulfonates, or protonated amines, significantly hinders passive diffusion.

• Lipophilicity (LogP): A measure of a compound's solubility in a non-polar solvent versus a polar solvent. A balanced lipophilicity is often required for good cell permeability.

Comparative Analysis of SNAP-Tag Substrates

To provide a clear comparison, we will evaluate 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine alongside a selection of commercially available and well-characterized SNAP-tag substrates.

The Structure of 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine

Molecular Formula: C13H14N6O Molecular Weight: 270.29 g/mol

The key feature of this molecule influencing its cell permeability is the aminomethyl group (-CH2NH2) on the benzyl ring. At physiological pH (around 7.4), this primary amine is likely to be protonated, carrying a positive charge (-CH2NH3+). This positive charge is expected to significantly reduce its ability to passively diffuse across the non-polar lipid bilayer of the cell membrane.

Comparison with Standard SNAP-Tag Substrates

Commercially available SNAP-tag substrates are often categorized as either "SNAP-Cell®" (cell-permeable) or "SNAP-Surface®" (cell-impermeable).[3][7]

• Cell-Permeable Substrates (e.g., SNAP-Cell® TMR-Star): These substrates are typically based on fluorophores like tetramethylrhodamine (TMR) that are known to be membrane-permeant.[8][9] The O6-benzylguanine core itself is relatively non-polar and can cross the cell membrane.

• Cell-Impermeable Substrates (e.g., SNAP-Surface® Alexa Fluor® 488): To render substrates impermeable, they are often modified with charged functional groups. A common strategy is the introduction of a sulfonate group (-SO3-) to the benzylguanine core.[10][11] This permanent negative charge effectively prevents the molecule from crossing the cell membrane.

Based on its chemical structure, 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine is predicted to have low to moderate cell permeability. While smaller than many fluorescent dye conjugates, the positive charge on the aminomethyl group at physiological pH will act as a significant barrier to passive diffusion. Its permeability is likely to be considerably lower than that of uncharged O6-benzylguanine derivatives and cell-permeable fluorescent substrates.

Quantitative Data Summary

The following table summarizes the key physicochemical properties of 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine and representative SNAP-tag substrates, which are critical for predicting their cell permeability.

Substrate Name	Molecular Weight ( g/mol )	Predicted Charge at pH 7.4	Predicted Permeability	Key Structural Feature
6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine	270.29	Positive	Low to Moderate	Aminomethyl group
O6-Benzylguanine	241.25	Neutral	High	Unsubstituted benzylguanine
SNAP-Cell® TMR-Star	~750	Neutral	High	Lipophilic TMR fluorophore
SNAP-Surface® 488 (Sulfonated BG derivative)	>800	Negative	Low	Sulfonate group(s)

Experimental Protocols for Evaluating Cell Permeability

To empirically determine the cell permeability of a novel SNAP-tag substrate like 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine, a live-cell imaging-based assay is the most direct approach. Below are detailed protocols to compare the labeling of intracellular versus cell-surface SNAP-tag fusion proteins.

Experimental Workflow Diagram

Caption: Workflow for comparing SNAP-tag substrate permeability.

Protocol 1: Assessing Intracellular Labeling

This protocol is designed to determine if a substrate can cross the plasma membrane and label a SNAP-tag fusion protein localized to an intracellular compartment (e.g., the nucleus or cytoplasm).

Materials:

• Mammalian cells expressing a SNAP-tag fusion protein with a known intracellular localization (e.g., SNAP-tag-NLS-GFP).

• Complete cell culture medium.

• Live-cell imaging medium (e.g., FluoroBrite™ DMEM).

• Test substrate stock solution (e.g., 1 mM 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine in DMSO).

• Cell-permeable positive control (e.g., SNAP-Cell® TMR-Star).

• Cell-impermeable negative control (e.g., SNAP-Surface® 488).

• Glass-bottom dishes or chambered coverglass suitable for microscopy.

Procedure:

• Cell Preparation: Seed cells expressing the intracellular SNAP-tag fusion onto glass-bottom dishes and culture overnight.

• Prepare Staining Solution: Dilute the stock solutions of the test substrate, positive control, and negative control in pre-warmed complete cell culture medium to a final concentration of 1-5 µM.

• Cell Labeling: Aspirate the culture medium from the cells and add the respective staining solutions. Incubate for 30-60 minutes at 37°C in a CO2 incubator.

• Washing: Aspirate the staining solution. Wash the cells three times with pre-warmed complete cell culture medium. For each wash, add the medium, incubate for 5 minutes, and then aspirate.

• Final Incubation: After the final wash, add fresh pre-warmed complete medium and incubate for an additional 30 minutes to allow any non-covalently bound, permeable substrate to diffuse out of the cells.[12]

• Imaging: Replace the medium with pre-warmed live-cell imaging medium. Image the cells using a fluorescence microscope with the appropriate filter sets for the fluorophore conjugated to the substrate.

Expected Results:

• High Permeability: Strong intracellular fluorescence in the compartment where the SNAP-tag fusion is localized (similar to the positive control).

• Low Permeability: Little to no intracellular fluorescence (similar to the negative control).

• Moderate Permeability: Weak but detectable intracellular fluorescence.

Protocol 2: Assessing Cell-Surface Labeling

This protocol is used to confirm that a substrate can label SNAP-tag fusions on the exterior of the cell.

Materials:

• Mammalian cells expressing a SNAP-tag fusion protein localized to the plasma membrane (e.g., a transmembrane receptor with an N-terminal SNAP-tag).

• All other materials as listed in Protocol 1.

Procedure:

• Cell Preparation: Seed cells expressing the cell-surface SNAP-tag fusion onto glass-bottom dishes and culture overnight.

• Prepare Staining Solution: Prepare staining solutions as described in Protocol 1.

• Cell Labeling: Follow the labeling procedure from Protocol 1.

• Washing: Perform the washing steps as described in Protocol 1.

• Imaging: Image the cells as described in Protocol 1.

Expected Results:

• All substrates (permeable, impermeable, and the test substrate) should be able to label the cell-surface SNAP-tag. The key comparison is the level of intracellular background fluorescence.

• The cell-impermeable control should show crisp plasma membrane staining with minimal intracellular signal.[10][13]

• A cell-permeable substrate will label the plasma membrane but may also show fluorescence from intracellular pools of the protein that are in transit to the cell surface.

• The staining pattern of 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine will reveal its relative permeability by the degree of intracellular background staining compared to the controls.

Concluding Remarks for the Practicing Scientist

The selection of an appropriate SNAP-tag substrate is a critical decision in experimental design. Based on its chemical structure, 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine is predicted to have limited cell permeability due to the likely positive charge of its aminomethyl group at physiological pH. This property would make it a suboptimal choice for labeling intracellular proteins, but it could potentially be used for cell-surface labeling, although with a higher risk of non-specific binding or low efficiency compared to specifically designed, uncharged, or sulfonated analogs.

For researchers considering the use of this or any novel SNAP-tag substrate, it is imperative to experimentally validate its permeability characteristics within the specific cell type and experimental conditions of interest. The protocols provided in this guide offer a robust framework for such an evaluation. By carefully considering the chemical properties of SNAP-tag substrates and empirically verifying their performance, researchers can ensure the accuracy and reliability of their protein labeling experiments, ultimately leading to more robust and reproducible scientific discoveries.

References

• Cole, N. B. (2013). Site-Specific Protein Labeling with SNAP-Tags. Current Protocols in Protein Science, 74(1), 29.3.1–29.3.22. Available from: [Link]

• New England Biolabs GmbH. (n.d.). Cellular Imaging & Analysis. Retrieved from [Link]

• Abberior Instruments. (n.d.). Labeling Protocol for SNAP-tag. Retrieved from [Link]

• Galloway Lab. (2025, April 1). Snap-tag Labeling. Retrieved from [Link]

• Broichhagen, J., et al. (2020). Interrogating surface versus intracellular transmembrane receptor populations using cell-impermeable SNAP-tag substrates. bioRxiv. Available from: [Link]

• Broichhagen, J., et al. (2020). Interrogating surface versus intracellular transmembrane receptor populations using cell-impermeable SNAP-tag substrates. Chemical Science, 11(30), 7941-7949. Available from: [Link]

• Broichhagen, J., et al. (2020). Interrogating surface versus intracellular transmembrane receptor populations using cell-impermeable SNAP-tag substrates. Chemical Science, 11(30), 7941-7949. Available from: [Link]

• Tvan, K., et al. (2024, August 29). SNAP-tag2: faster and brighter protein labeling. bioRxiv. Available from: [Link]

• New England Biolabs. (n.d.). SNAP-tag® and CLIP-tag™ Substrate Selection Chart. Retrieved from [Link]

• Biocompare. (2025, November 15). SNAP-Cell TMR-STAR from New England Biolabs. Retrieved from [Link]

• Hein, B., et al. (2010). Stimulated Emission Depletion Nanoscopy of Living Cells Using SNAP-Tag Fusion Proteins. Biophysical Journal, 98(1), 158-163. Available from: [Link]

• Lukinavičius, G., et al. (2014). Fluorescent Labeling of SNAP-Tagged Proteins in Cells. Methods in Molecular Biology, 1147, 109-118. Available from: [Link]

• Corrêa, I. R., Jr. (2014). Substrates for improved live-cell fluorescence labeling of SNAP-tag. Chemistry & Biology, 21(8), 959-965. Available from: [Link]

• De Medeiros, G. S., et al. (2019). Capturing Cell−Cell Interactions via SNAP-tag and CLIP-tag Technology. Bioconjugate Chemistry, 30(7), 1846-1855. Available from: [Link]

• Max Planck Institute for Medical Research. (2025, July 14). Faster and brighter protein labeling with new tool SNAP-tag2. Retrieved from [Link]

• Mineura, K., et al. (1995). Enhancing Effect of O6-alkylguanine Derivatives on Chloroethylnitrosourea Cytotoxicity Toward Tumor Cells. International Journal of Cancer, 62(2), 194-199. Available from: [Link]

• Cole, N. B. (2025, August 6). Site-Specific Protein Labeling with SNAP-Tags. Request PDF. Available from: [Link]

• Wikipedia. (n.d.). O6-Benzylguanine. Retrieved from [Link]

• Yuen, C. Y., et al. (2018). Beyond O6-Benzylguanine: O6-(5-Pyridylmethyl)guanine as a Substrate for the Self-Labeling Enzyme SNAP-Tag. Bioconjugate Chemistry, 29(12), 4060-4067. Available from: [Link]

• Davis, B. M., et al. (2001). Applied molecular evolution of O6-benzylguanine-resistant DNA alkyltransferases in human hematopoietic cells. Proceedings of the National Academy of Sciences, 98(9), 5091-5096. Available from: [Link]

Sources

• 1. Substrates for improved live-cell fluorescence labeling of SNAP-tag - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. O6-Benzylguanine - Wikipedia [en.wikipedia.org]
• 3. neb.com [neb.com]
• 4. neb-online.de [neb-online.de]
• 5. neb.com [neb.com]
• 6. Site-Specific Protein Labeling with SNAP-Tags - PMC [pmc.ncbi.nlm.nih.gov]
• 7. neb.com [neb.com]
• 8. biocompare.com [biocompare.com]
• 9. Stimulated Emission Depletion Nanoscopy of Living Cells Using SNAP-Tag Fusion Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Interrogating surface versus intracellular transmembrane receptor populations using cell-impermeable SNAP-tag substrates | bioRxiv [biorxiv.org]
• 11. Interrogating surface versus intracellular transmembrane receptor populations using cell-impermeable SNAP-tag substrates - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 12. Snap-tag Labeling — Galloway Lab Protocols documentation [gallowaylabmit.github.io]
• 13. pubs.rsc.org [pubs.rsc.org]

A Comparative Guide to the NMR Characterization of 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine and Reference Standards

For Immediate Release

In the landscape of drug discovery and development, the unambiguous structural elucidation of novel chemical entities is paramount. This guide provides an in-depth comparative analysis of the Nuclear Magnetic Resonance (NMR) spectroscopic features of 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine , a substituted purine derivative of significant interest, against established reference standards. As Senior Application Scientists, our goal is to present not just data, but a cohesive narrative that explains the "why" behind the experimental choices, ensuring a robust and self-validating analytical approach.

Introduction: The Imperative of Structural Verification

The biological activity of a molecule is intrinsically linked to its three-dimensional structure. Any ambiguity can lead to misinterpretation of structure-activity relationships (SAR) and costly downstream failures. NMR spectroscopy stands as a cornerstone technique for the atomic-level structural characterization of organic molecules in solution.[1][2] This guide will focus on the comprehensive NMR analysis of 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine, leveraging a suite of 1D and 2D NMR experiments to assign its proton (¹H) and carbon (¹³C) chemical shifts. These data will be contextualized by comparison with well-characterized reference compounds, namely 2-aminopurine and benzyl alcohol, to highlight the influence of substituent effects on the NMR spectra.

The subject molecule, 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine, integrates three key structural motifs: a 2-aminopurine core, a benzyl group, and an aminomethyl substituent. Understanding the electronic and spatial interplay between these components is crucial for its characterization.

Experimental Design: A Self-Validating Workflow

The experimental protocol is designed to provide a multi-layered confirmation of the molecular structure. The choice of experiments is not arbitrary; each technique provides a unique piece of the structural puzzle, and their combined interpretation forms a self-validating system.

Sample Preparation and Instrumentation

High-purity samples of 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine, 2-aminopurine, and benzyl alcohol were dissolved in deuterated dimethyl sulfoxide (DMSO-d₆). DMSO-d₆ was chosen for its ability to dissolve a wide range of organic compounds and for its characteristic solvent peak that does not interfere with the majority of the analyte signals. All NMR spectra were acquired on a high-field NMR spectrometer (e.g., 500 MHz or greater) to ensure optimal signal dispersion and resolution.

NMR Experiments

A combination of 1D and 2D NMR experiments were conducted:

• ¹H NMR: Provides information on the number of different types of protons and their local chemical environment.

• ¹³C NMR: Reveals the number of different types of carbon atoms and their electronic environment.

• COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other, typically through two or three bonds.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded proton and carbon atoms.

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are separated by two or three bonds, crucial for connecting different structural fragments.

This suite of experiments allows for the unambiguous assignment of all proton and carbon signals and confirms the connectivity of the molecular framework.

Data Analysis and Comparison

The following sections present the expected NMR data for 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine and compare it with the reference standards. The chemical shifts (δ) are reported in parts per million (ppm).

¹H NMR Spectral Data

The ¹H NMR spectrum provides the initial fingerprint of the molecule. The expected chemical shifts for the target compound and the reference standards are summarized below.

Compound	Proton	Expected Chemical Shift (δ, ppm)	Multiplicity	Notes
6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine	H-8 (Purine)	~8.0-8.5	s	Characteristic downfield shift for purine protons.
NH (Purine)	~12.0-13.0	br s	Exchangeable proton, broad signal.
NH₂ (Purine)	~6.0-7.0	br s	Exchangeable protons, broad signal.
Benzyl CH₂-O	~5.4-5.6	s	Singlet, adjacent to an oxygen atom.
Benzyl Ar-H	~7.2-7.5	m	Complex multiplet for the aromatic protons.
Aminomethyl CH₂-N	~3.8-4.0	s	Singlet, adjacent to a nitrogen atom.
Aminomethyl NH₂	~2.5-3.5	br s	Exchangeable protons, may be broad.
2-Aminopurine (Reference)	H-8	~8.5-8.7	s	Similar to the target compound.[3]
H-6	~8.0-8.2	s
NH₂	~6.5-7.5	br s	Broad signal for the amino protons.[4]
Benzyl Alcohol (Reference)	CH₂	~4.5	s
Ar-H	~7.2-7.4	m
OH	~5.3	t

Analysis of ¹H NMR Data:

The downfield chemical shift of the H-8 proton in the target molecule is characteristic of the electron-deficient purine ring system.[5] The presence of the benzyl group is confirmed by the signals in the aromatic region and the characteristic singlet for the benzylic CH₂-O protons. The aminomethyl group is identified by the singlet for the CH₂-N protons. Comparison with 2-aminopurine confirms the assignment of the purine ring protons and the amino group.[6] The chemical shift of the benzylic protons in the target compound is shifted downfield compared to benzyl alcohol due to the electron-withdrawing effect of the purine ring transmitted through the oxygen atom.

¹³C NMR Spectral Data

The ¹³C NMR spectrum provides complementary information about the carbon framework of the molecule.

Compound	Carbon	Expected Chemical Shift (δ, ppm)	Notes
6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine	C-2, C-4, C-5, C-6, C-8 (Purine)	~115-160	Five signals expected for the purine core.
Benzyl CH₂-O	~65-75	Characteristic shift for a benzylic carbon attached to oxygen.
Benzyl C-ipso, C-ortho, C-meta, C-para	~125-140	Four signals expected for the aromatic ring.
Aminomethyl CH₂-N	~40-50
2-Aminopurine (Reference)	C-2, C-4, C-5, C-6, C-8	~118-162	Provides a baseline for the purine core carbons.
Benzyl Alcohol (Reference)	CH₂	~64	[7]
C-ipso, C-ortho, C-meta, C-para	~127-141	[7]

Analysis of ¹³C NMR Data:

The chemical shifts of the purine carbons in the target molecule will be influenced by the C6-oxy-benzyl substituent.[8] By comparing these shifts to those of 2-aminopurine, the electronic effect of this substituent can be assessed. The benzylic carbon (CH₂-O) and the aromatic carbons of the benzyl group can be assigned by comparison to the spectrum of benzyl alcohol and by considering the substituent effects of the aminomethyl and the purine-oxy groups.[9][10]

Workflow and Structural Elucidation

The comprehensive structural assignment is achieved through a systematic workflow that integrates all the NMR data.

Figure 1: A schematic representation of the NMR experimental workflow for the complete structural elucidation of the target molecule.

The process begins with the analysis of the 1D ¹H and ¹³C NMR spectra to identify the basic structural components. The COSY spectrum is then used to establish proton-proton coupling networks, for instance, within the aromatic ring of the benzyl group. The HSQC spectrum provides direct one-bond correlations between protons and their attached carbons, allowing for the definitive assignment of many C-H pairs. Finally, the HMBC spectrum is the key to connecting the different structural fragments. For example, correlations from the benzylic CH₂ protons to the C6 carbon of the purine ring and to the carbons of the aromatic ring will unequivocally establish the connectivity of the benzyl-oxy-purine core.

Conclusion

This guide outlines a comprehensive and self-validating approach for the NMR characterization of 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine. By systematically applying a suite of 1D and 2D NMR experiments and comparing the data with well-chosen reference standards, a complete and unambiguous structural assignment can be achieved. This level of analytical rigor is essential for advancing drug discovery and development programs, ensuring that all subsequent biological and pharmacological studies are based on a solid structural foundation. The presented workflow serves as a robust template for the characterization of other complex heterocyclic molecules.

References

• Sowers, L. C., Fazakerley, G. V., Eritja, R., Kaplan, B. E., & Goodman, M. F. (1986). Base pairing and mutagenesis: observation of a protonated base pair between 2-aminopurine and cytosine in an oligonucleotide by proton NMR. Proceedings of the National Academy of Sciences, 83(15), 5434–5438. [Link]

• Janezic, D., & Plavec, J. (2012). C6-substituted Purine Derivatives: An Experimental and Theoretical 1H, 13C and 15N NMR Study. Magnetic Resonance in Chemistry, 50(5), 358-365. [Link]

• ResearchGate. (n.d.). H-NMR chemical shifts (δ) and coupling constants (J, Hz) of purine derivatives (3a-o). Retrieved from [Link]

• Sowers, L. C., Fazakerley, G. V., Kim, H., Eritja, R., Kaplan, B. E., & Goodman, M. F. (1986). Base pairing and mutagenesis: observation of a protonated base pair between 2-aminopurine and cytosine in an oligonucleotide by proton NMR. PNAS, 83(15), 5434-5438. [Link]

• Marek, R., Brus, J., Toušek, J., Kovács, L., & Hocková, D. (2002). N 7‐and N 9‐substituted purine derivatives: a 15N NMR study. Magnetic Resonance in Chemistry, 40(6), 353-360. [Link]

• SpectraBase. (n.d.). Benzyl methyl ester. Retrieved from [Link]

• University of California, Irvine. (n.d.). 13C-NMR of Benzyl ((R)-2-(4-(benzyloxy)phenyl)-2-((tert-butoxycarbonyl)amino)acetyl)-D-phenylalaninate. Retrieved from [Link]

• Wikipedia. (n.d.). 2-Aminopurine. Retrieved from [Link]

• Seela, F., & Peng, X. (2010). 15N and 13C NMR chemical shifts of 6-(fluoro, chloro, bromo, and iodo)purine 2'-deoxynucleosides: measurements and calculations. Magnetic resonance in chemistry: MRC, 48(1), 61–67. [Link]

• Kremer, W., Schuler, B., Harrieder, S., Griesinger, C., & Kalbitzer, H. R. (2019). High pressure response of 1H NMR chemical shifts of purine nucleotides. Biophysical chemistry, 254, 106261. [Link]

• Reich, H. J. (2021). Organic Chemistry Data: 13C NMR Chemical Shifts. University of Wisconsin. Retrieved from [Link]

• ResearchGate. (n.d.). NMR studies of purines. Retrieved from [Link]

• ResearchGate. (n.d.). Carbon-13 NMR studies of substituted purines and oxopurines. Retrieved from [Link]

• Stornetta, V. J., & Nikonowicz, E. P. (1996). NMR study of the conformation of the 2-aminopurine: Cytosine mismatch in DNA. OSTI.GOV. [Link]

• Reich, H. J. (2020). Organic Chemistry Data: 1H NMR Chemical Shifts. University of Wisconsin. Retrieved from [Link]

• Li, Y., & Li, H. (2010). Structural Assignment of 6-Oxy Purine Derivatives through Computational Modeling, Synthesis, X-ray Diffraction, and Spectroscopic Analysis. The journal of physical chemistry. B, 114(20), 7029–7036. [Link]

• Santos, C. M. M., & Silva, A. M. S. (2012). Advanced NMR techniques for structural characterization of heterocyclic structures. IntechOpen. [Link]

• Li, Y., & Li, H. (2010). Structural Assignment of 6-Oxy Purine Derivatives through Computational Modeling, Synthesis, X-ray Diffraction, and Spectroscopic Analysis. The Journal of Physical Chemistry B, 114(20), 7029–7036. [Link]

• Santos, C. M. M., & Silva, A. M. S. (2012). Advanced NMR techniques for structural characterization of heterocyclic structures. Comprehensive Organic Chemistry Experiments for the Laboratory Classroom, 431-464. [Link]

• Supplementary Information. (n.d.). Retrieved from [Link]

• PubChem. (n.d.). 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine. Retrieved from [Link]

• Besson, T., & Gulea, M. (2023). NMR “Finger Prints” of N-Heterocyclic Carbenes, DFT Analysis: Scopes and Limitations. International Journal of Molecular Sciences, 24(23), 16670. [Link]

• Koyama, S., & Kondo, K. (2000). Purines. LXXIX.1) Synthesis and Hydrolysis of 3-Methoxyadenine and Its N6-Benzyl Derivative Leading. Chemical & Pharmaceutical Bulletin, 48(6), 847-851. [Link]

• ResearchGate. (n.d.). 1 H NMR (A) and 13 C NMR (B) spectra of the Me6-MP derivative. Retrieved from [Link]

• Apicule. (n.d.). 6-((4-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine (CAS No: 674799-96-3) API Intermediate Manufacturers. Retrieved from [Link]

• Chen, K., & Liu, M. (2021). NMR Spectroscopy for Protein Higher Order Structure Similarity Assessment in Formulated Drug Products. Molecules (Basel, Switzerland), 26(14), 4252. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. 2-AMINOPURINE NITRATE SALT(51-16-1) 1H NMR [m.chemicalbook.com]
• 4. Base pairing and mutagenesis: observation of a protonated base pair between 2-aminopurine and cytosine in an oligonucleotide by proton NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. 2-Aminopurine - Wikipedia [en.wikipedia.org]
• 7. Benzyl alcohol(100-51-6) 13C NMR spectrum [chemicalbook.com]
• 8. C6-substituted purine derivatives: an experimental and theoretical 1H, 13C and 15N NMR study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. spectrabase.com [spectrabase.com]
• 10. orgsyn.org [orgsyn.org]

Safety & Regulatory Compliance

Personal protective equipment for handling 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine

Comprehensive Safety & Handling Guide: 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine

A Senior Application Scientist's Guide to Personal Protective Equipment, Operational Protocols, and Disposal

This guide provides essential safety protocols for handling 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine (PubChem CID: 24905366) in a research and development setting.[1] Given the absence of a specific Safety Data Sheet (SDS) for this compound, this directive is formulated based on a structural hazard assessment, referencing safety protocols for its core chemical moieties: the purine analogue core and the aminomethylbenzyl group. This approach ensures a conservative and robust safety margin to protect laboratory personnel.

Structural Hazard Assessment: The "Why" Behind the Precautions

Understanding the potential risks inherent in the molecule's structure is the foundation of safe handling. We must treat this compound with the caution afforded to hazardous or pharmacologically active substances.

• Purine Analogue Core: 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine is a derivative of guanine. Purine analogues are often designed as antimetabolites that can interfere with DNA or RNA synthesis.[2] Many compounds in this class are used as antineoplastic or immunosuppressive agents and are considered cytotoxic.[2] Therefore, exposure via inhalation, ingestion, or skin contact could pose significant health risks.

• Aminomethylbenzyl Group: This functional group contains a primary aliphatic amine. Aliphatic amines can be irritants to the skin, eyes, and respiratory tract.[3] Some benzylamines are classified as corrosive, causing severe skin burns and eye damage. While the overall toxicity of the target compound is unknown, the presence of this group necessitates measures to prevent any direct contact.

Given these structural alerts, all handling procedures must assume the compound is hazardous and requires stringent containment and personal protection.

Core Personal Protective Equipment (PPE) Recommendations

A multi-layered PPE approach is mandatory to create a reliable barrier against exposure. The following table outlines the minimum required PPE for handling 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine.

PPE Category	Item	Specifications & Rationale
Hand Protection	Double Gloves	Outer Glove: Chemotherapy-grade, powder-free nitrile glove extending over the gown cuff. Inner Glove: A second powder-free nitrile glove tucked under the gown cuff.[4][5] This dual barrier minimizes the risk of exposure from a single glove failure. Change outer gloves every 30-60 minutes or immediately upon known or suspected contact.
Body Protection	Disposable Gown	A solid-front, low-permeability fabric gown with long sleeves and tight-fitting knit cuffs is required.[5] Standard cloth lab coats are insufficient as they can absorb spills, holding the chemical against the skin.
Eye & Face Protection	Goggles & Face Shield	Chemical splash goggles are mandatory at all times.[6] When manipulating liquids or performing any task with a risk of splashing, a full-face shield must be worn in addition to goggles.[4][7]
Respiratory Protection	NIOSH-Approved Respirator	For handling the solid compound outside of a certified chemical fume hood, managing spills, or when aerosol generation is possible, a NIOSH-approved N95 or higher respirator is necessary.[4][7] Surgical masks offer no protection from chemical aerosols or powders and must not be used.[7]
Foot Protection	Closed-toe Shoes	Sturdy, closed-toe shoes that cover the entire foot are mandatory in any laboratory setting to protect against spills and falling objects.[4][6]

Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict operational workflow is critical for minimizing exposure risk.

Preparation and Engineering Controls

• Designated Area: All work involving this compound must be conducted within a designated area, clearly marked with hazard warnings.

• Chemical Fume Hood: All manipulations, including weighing, reconstitution, and transfers, must be performed inside a certified chemical fume hood to control airborne particles and vapors.[4]

• Emergency Equipment: Ensure an eyewash station, safety shower, and a spill kit appropriate for chemical spills are readily accessible and unobstructed before beginning work.[8][9]

• Surface Decontamination: Before and after work, wipe down the work surface within the fume hood with an appropriate decontamination solution.

PPE Donning and Doffing Workflow

The sequence of putting on and removing PPE is as critical as the equipment itself to prevent cross-contamination.

Caption: Workflow for the correct sequence of donning and doffing PPE.

Disposal Plan: Managing Contaminated Waste

Proper segregation and disposal of chemical waste are paramount for safety and environmental protection.[10] All materials that come into contact with 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine must be treated as hazardous waste.

• Waste Segregation:

  • Solid Waste: All contaminated disposable items (e.g., gloves, gowns, pipette tips, absorbent paper) must be collected in a dedicated, leak-proof container lined with a heavy-duty plastic bag.[4] This container must be clearly labeled.

  • Liquid Waste: Collect all solutions containing the compound in a separate, sealed, and clearly labeled hazardous waste container.[4] Do not mix with other waste streams unless compatibility is confirmed.[11]

  • Sharps: Needles and other contaminated sharps must be placed in a designated, puncture-proof sharps container labeled as chemically contaminated hazardous waste.[12]

• Labeling and Storage:

  • All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical name: "6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine".[10]

  • Keep waste containers securely closed when not in use and store them in a designated, secondary containment area within the laboratory while awaiting pickup.[13]

• Final Disposal:

  • Never dispose of this chemical or its contaminated waste down the drain or in the regular trash.[4]

  • Arrange for disposal through your institution's Environmental Health and Safety (EH&S) department.[10] Follow their specific procedures for waste pickup and documentation.

Chemical Waste Disposal Decision Workflow

Sources

• 1. 6-((3-(Aminomethyl)benzyl)oxy)-9H-purin-2-amine | C13H14N6O | CID 24905366 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Purine Analogues - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. merckmillipore.com [merckmillipore.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. eTool : Hospitals - Pharmacy - Personal Protective Equipment (PPE) | Occupational Safety and Health Administration [osha.gov]
• 6. westfield.ma.edu [westfield.ma.edu]
• 7. pppmag.com [pppmag.com]
• 8. ruixibiotech.com [ruixibiotech.com]
• 9. moravek.com [moravek.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Making sure you're not a bot! [oc-praktikum.de]
• 12. researchgate.net [researchgate.net]
• 13. mwcog.org [mwcog.org]